5-Fluoro-2-(methylthio)pyrimidine

• CAS: 6090-37-5

Core Science & Biosynthesis

what is the structure of 5-Fluoro-2-(methylthio)pyrimidine

An In-depth Technical Guide to the Structure, Synthesis, and Application of 5-Fluoro-2-(methylthio)pyrimidine

Abstract

5-Fluoro-2-(methylthio)pyrimidine is a halogenated pyrimidine derivative that has emerged as a strategically significant building block in modern medicinal chemistry. Its unique structural arrangement, featuring an electron-withdrawing fluorine atom at the 5-position and a versatile methylthio group at the 2-position, imparts a distinct reactivity profile that is highly valued in the synthesis of complex therapeutic agents. This guide provides a comprehensive technical overview of its molecular structure, a detailed examination of its synthetic pathways, and a thorough analysis of its chemical reactivity. Particular emphasis is placed on its pivotal role as a key intermediate in the development of next-generation kinase inhibitors, specifically those targeting mutations in the Epidermal Growth Factor Receptor (EGFR). This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique properties of this scaffold in their synthetic and medicinal chemistry programs.

Part 1: Molecular Profile and Physicochemical Characteristics

5-Fluoro-2-(methylthio)pyrimidine is a substituted heteroaromatic compound. The core of the molecule is a pyrimidine ring, a diazine containing two nitrogen atoms at positions 1 and 3. The structure is further defined by a fluorine atom at the C5 position and a methylthio (-SCH₃) group at the C2 position. The fluorine atom acts as a powerful electron-withdrawing group, modulating the electron density of the aromatic ring, while the methylthio group serves as a versatile synthetic handle for further functionalization.

Table 1: Key Identifiers and Physicochemical Properties

Parameter	Value	Reference(s)
IUPAC Name	5-fluoro-2-(methylthio)pyrimidine	[1]
Synonyms	5-fluoro-2-methylsulfanylpyrimidine	[2][3]
CAS Number	6090-37-5	[2][4][5]
Molecular Formula	C₅H₅FN₂S	[2][4]
Molecular Weight	144.17 g/mol	[2][4]
Canonical SMILES	CSC1=NC=C(C=N1)F	[2][3]
InChI Key	WEAVCBHOSOOGMZ-UHFFFAOYSA-N	[2][3]

digraph "chemical_structure" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=10];
// Define nodes for atoms
N1 [label="N", pos="0,1!"];
C2 [label="C", pos="-1.2,0.5!"];
N3 [label="N", pos="-1.2,-0.5!"];
C4 [label="C", pos="0,-1!"];
C5 [label="C", pos="1.2,-0.5!"];
C6 [label="C", pos="1.2,0.5!"];
S [label="S", pos="-2.4,1!"];
C_Me [label="CH₃", pos="-3.6,0.5!"];
F [label="F", pos="2.4,-1!"];
H4 [label="H", pos="0,-2!"];
H6 [label="H", pos="2.4,1!"];
// Define bonds
C2 -- N1 [len=1.5];
N1 -- C6 [len=1.5];
C6 -- C5 [len=1.5];
C5 -- C4 [len=1.5];
C4 -- N3 [len=1.5];
N3 -- C2 [len=1.5];
C2 -- S [len=1.5];
S -- C_Me [len=1.5];
C5 -- F [len=1.5];
C4 -- H4 [len=1.2];
C6 -- H6 [len=1.2];




start [label="Fluoromalonaldehyde or equivalent\n(C3 Precursor)"];
reagent [label="S-Methylisothiourea sulfate\n(N-C-N Source)"];
conditions [label="Base (e.g., NaOEt)\nSolvent (e.g., Ethanol)\nReflux", shape=ellipse, style=filled, fillcolor="#FFFFFF"];
product [label="5-Fluoro-2-(methylthio)pyrimidine", shape=box, style="rounded,filled", fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> conditions;
reagent -> conditions;
conditions -> product;

Caption: Proposed synthesis workflow for the target molecule.

Experimental Protocol (Hypothetical)

This protocol is based on established procedures for analogous compounds. [6]

• Reaction Setup: To a solution of sodium ethoxide (1.1 equivalents) in absolute ethanol, add S-methylisothiourea sulfate (1.0 equivalent) and stir at room temperature for 30 minutes to form the free base.

• Addition of Precursor: Add a solution of a suitable 2-fluoro-1,3-dicarbonyl precursor (e.g., 2-fluoromalonaldehyde diacetal, 1.0 equivalent) in ethanol dropwise to the reaction mixture.

• Cyclocondensation: Heat the resulting mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid). Remove the solvent under reduced pressure.

• Purification: Partition the residue between water and ethyl acetate. Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the final compound.

Spectroscopic Characterization

Full characterization is essential to confirm the structure. While a public spectral database for this specific molecule is not readily available, the expected NMR signatures can be confidently predicted based on extensive literature on fluorinated heterocycles. [7][8][9]

Table 2: Predicted Spectroscopic Data

Technique	Feature	Predicted Value / Observation	Rationale and Notes
¹H NMR	δ(H4), δ(H6)	~8.6 ppm	The two pyrimidine protons are in a deshielded environment. They will appear as a doublet due to coupling with the ¹⁹F nucleus (JHF ≈ 3-5 Hz).
δ(S-CH₃)	~2.6 ppm	A sharp singlet corresponding to the three methyl protons.
¹⁹F NMR	δ(F5)	~ -160 to -170 ppm	The chemical shift is characteristic for a fluorine atom attached to an aromatic ring. It will appear as a triplet due to coupling to the two equivalent pyrimidine protons (JFH ≈ 3-5 Hz).
¹³C NMR	δ(C2)	~170 ppm	Carbon atom bonded to sulfur and two nitrogen atoms.
δ(C4), δ(C6)	~155 ppm (doublet)	These equivalent carbons will show coupling to the directly attached fluorine atom (JCF ≈ 25-30 Hz).
δ(C5)	~145 ppm (doublet)	Carbon directly bonded to fluorine, exhibiting a large one-bond coupling constant (JCF ≈ 230-250 Hz).
δ(S-CH₃)	~14 ppm	Typical chemical shift for a methyl group attached to a sulfur atom.
Mass Spec.	[M+H]⁺	145.02	Calculated for C₅H₆FN₂S⁺. High-resolution mass spectrometry would confirm the elemental composition.

Part 3: Chemical Reactivity and Strategic Utility

The synthetic value of 5-Fluoro-2-(methylthio)pyrimidine lies in the distinct and orthogonal reactivity of its functional groups.

• The 5-Fluoro Group : This group is generally stable and serves primarily to modulate the electronic properties of the pyrimidine ring. Its strong electron-withdrawing nature makes the ring more electron-deficient, which can influence its susceptibility to certain reactions and its binding affinity in biological targets.

• The 2-Methylthio Group : This is the key site for synthetic transformation. The sulfur atom can be readily oxidized to a methylsulfinyl (-SOCH₃) or, more commonly, a methylsulfonyl (-SO₂CH₃) group. The resulting methylsulfonyl moiety is an outstanding leaving group, far more reactive than corresponding halides in nucleophilic aromatic substitution (SNAr) reactions. [10][11]

Key Transformation: Oxidation to 2-Methylsulfonylpyrimidine

This oxidation is a critical step to activate the C2 position for subsequent coupling reactions. A common and effective method utilizes hydrogen peroxide with a tungstate catalyst. [6][12]

Caption: Key reactivity pathway for synthetic diversification.

Experimental Protocol: Oxidation

This protocol is based on a procedure for an analogous chloro-pyrimidine. [12]

• Reaction Setup: In a suitable reactor, suspend 5-Fluoro-2-(methylthio)pyrimidine (1.0 equivalent) and sodium tungstate dihydrate (catalytic amount, ~0.05 equivalents) in a biphasic solvent system such as ethyl acetate/water.

• Oxidation: Heat the mixture to 50-60 °C. Add 35% aqueous hydrogen peroxide (2.5-3.0 equivalents) dropwise, maintaining the internal temperature.

• Monitoring and Quench: Stir for 2-4 hours until TLC or HPLC analysis shows complete consumption of the starting material. Cool to room temperature and quench the excess peroxide with an aqueous solution of sodium bisulfite.

• Isolation: Separate the organic layer. Extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over Na₂SO₄, and concentrate in vacuo to yield the crude sulfone, which can often be used directly or purified by crystallization.

The resulting 5-fluoro-2-(methylsulfonyl)pyrimidine is a highly valuable intermediate, primed for reaction with a wide array of nucleophiles—particularly anilines, amines, and alcohols—to build more complex molecular architectures.

Part 4: Application in Medicinal Chemistry - A Scaffold for Kinase Inhibitors

The pyrimidine scaffold is a well-established "privileged structure" in medicinal chemistry, frequently found in the core of FDA-approved drugs. [8]Its nitrogen atoms provide key hydrogen bonding sites that can anchor a molecule within the ATP-binding pocket of protein kinases.

Case Study: Epidermal Growth Factor Receptor (EGFR) Inhibitors

The 2,5-disubstituted pyrimidine motif is central to the design of covalent inhibitors targeting drug-resistant mutants of EGFR, a key driver in non-small cell lung cancer (NSCLC). [3][13][14]In this context, 5-Fluoro-2-(methylthio)pyrimidine serves as a precursor to the core pharmacophore.

The general strategy involves:

• Oxidizing the 2-methylthio group to the 2-methylsulfonyl group.

• Displacing the sulfonyl group via SNAr with a substituted aniline (e.g., 4-aminoaniline derivatives).

• Further elaboration of the aniline to incorporate a "warhead" (like an acrylamide group) that can form a covalent bond with a cysteine residue (Cys797) in the EGFR active site.

The 5-fluoro substituent is not merely a placeholder. Structure-activity relationship (SAR) studies have shown that small, electron-withdrawing groups at this position are critical for maintaining high potency against the T790M "gatekeeper" mutation, which confers resistance to first-generation inhibitors.

Caption: Role of the pyrimidine scaffold in EGFR inhibition.

Part 5: Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for 5-Fluoro-2-(methylthio)pyrimidine is not universally published, its hazard profile can be inferred from structurally related chemicals, such as other halogenated and sulfur-containing pyrimidines. [15][16]Researchers should handle this compound with appropriate caution in a well-ventilated chemical fume hood.

Table 3: Recommended Safety and Handling Procedures

Aspect	Recommendation
GHS Hazard Class (Anticipated)	- Acute Toxicity, Oral (Category 4) - Skin Irritation (Category 2) - Eye Irritation (Category 2A) - Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation)
Personal Protective Equipment (PPE)	- Chemical safety goggles or face shield. - Nitrile rubber gloves. - Laboratory coat.
Handling	- Use only in a chemical fume hood. - Avoid inhalation of dust or vapors. - Avoid contact with skin, eyes, and clothing. - Wash hands thoroughly after handling.
Storage	- Store in a tightly closed container. - Keep in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.
Disposal	- Dispose of in accordance with local, state, and federal regulations for chemical waste.

Part 6: References

• J&K Scientific. 5-Fluoro-2-(methylthio) pyrimidine, 97% | 6090-37-5. [Link]

• INDOFINE Chemical Company, Inc. 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE | 6090-37-5. [Link]

• Frontier Specialty Chemicals. 5-Fluoro-2-(methylthio)pyrimidine. [Link]

• Genomics Education Programme. Fluoropyrimidine-based chemotherapies. Health Education England. [Link]

• Saif, M. W., et al. (2007). Dihydropyrimidine dehydrogenase deficiency (DPD) in GI malignancies: Experience of 4-years. PAKISTAN JOURNAL OF MEDICAL SCIENCES, 23(6), 832–839.

• Forlino, A., et al. (2020). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 11(26), 6793–6802. [Link]

• Bernardim, B., et al. (2020). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 31(2), 239–244. [Link]

• Xiao, Q., et al. (2016). Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors. Bioorganic & Medicinal Chemistry, 24(12), 2673–2680. [Link]

• Kumar, P., et al. 1 H, 13 C and 19 F NMR Chemical Shifts of Fluorinated Compounds. ResearchGate. [Link]

• Kretschy, H., et al. (2009). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. Nucleic Acids Research, 37(22), 7728–7740. [Link]

• Kaur, H., et al. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 10, 920489. [Link]

• Google Patents. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine.

• Yamanaka, H., et al. (1975). OXIDATION OF 2.4-DISUBSTITUTED PYRIMIDINES WITH ORGANIC PERACIDS. Heterocycles, 3(9), 1075. [Link]

• Zuo, Y., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2742-2754. [Link]

• Kretschy, H., et al. (2009). 5-Fluoro Pyrimidines: Labels to Probe DNA and RNA Secondary Structures by 1D 19F NMR Spectroscopy. Nucleic Acids Research, 37(22), 7728–7740. [Link]

• Zuo, Y., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2742–2754. [Link]

• Pürstinger, G., et al. (2020). Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. ChemistryOpen, 9(5), 552-556. [Link]

• Bernardim, B., et al. (2020). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 31(2), 239-244. [Link]

Sources

• 1. ClinPGx [clinpgx.org]
• 2. Electrochemical oxidation of 2-pyrimidinethiols and theoretical study of their dimers, disulfides, sulfenyl radicals, and tautomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. 5-Fluorouracil Toxicity and Dihydropyrimidine Dehydrogenase Enzyme: Implications for Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of the risk of toxicity of fluoropyrimidines | Eurofins Biomnis [eurofins-biomnis.com]
• 6. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 7. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fishersci.com [fishersci.com]
• 16. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Synthesis of 5-Fluoro-2-(methylthio)pyrimidine: Pathways, Mechanisms, and Practical Considerations

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for obtaining 5-Fluoro-2-(methylthio)pyrimidine, a key intermediate in the synthesis of various pharmaceutically active compounds, most notably the triazole antifungal agent, Voriconazole. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. We will delve into two primary synthetic routes, exploring the underlying reaction mechanisms, providing detailed experimental protocols, and discussing the critical aspects of regioselectivity and process optimization. Our focus is on delivering not just a set of instructions, but a deeper understanding of the chemical principles that govern these transformations, thereby empowering researchers to confidently approach the synthesis of this important molecule.

Introduction: The Significance of 5-Fluoro-2-(methylthio)pyrimidine

The fluorinated pyrimidine scaffold is a cornerstone in modern medicinal chemistry, with 5-fluorouracil being a prominent example of its application in oncology.[1][2] The introduction of a fluorine atom at the 5-position of the pyrimidine ring often imparts unique biological properties, including enhanced metabolic stability and altered electronic characteristics that can lead to potent enzyme inhibition. 5-Fluoro-2-(methylthio)pyrimidine serves as a crucial building block for more complex molecules, leveraging the reactivity of the pyrimidine core and the potential for further functionalization of the methylthio group.

Its most notable application is as a key intermediate in the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent.[3][4] The synthesis of Voriconazole and other related compounds necessitates a reliable and scalable source of 5-Fluoro-2-(methylthio)pyrimidine, making the development of efficient synthetic routes a topic of significant interest.

This guide will explore two primary synthetic strategies:

• Pathway A: A convergent synthesis starting from the readily available 5-fluorouracil, proceeding through the key intermediate 2,4-dichloro-5-fluoropyrimidine.

• Pathway B: An alternative route commencing with 5-fluorocytosine, involving a thionation reaction followed by S-methylation.

We will provide a detailed, step-by-step analysis of each pathway, complete with mechanistic insights and practical experimental protocols.

Core Synthetic Strategy: Nucleophilic Aromatic Substitution (SNAr) on the Pyrimidine Ring

The synthesis of 5-Fluoro-2-(methylthio)pyrimidine heavily relies on the principles of nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the pyrimidine ring, further accentuated by the presence of electronegative halogen substituents, makes it susceptible to attack by nucleophiles.

The Challenge of Regioselectivity in 2,4-Dichloropyrimidines

A critical consideration in the functionalization of 2,4-dichloropyrimidines is the regioselectivity of the nucleophilic attack. Generally, the C4 position is more reactive towards nucleophiles than the C2 position.[5] This preference can be attributed to:

• Electronic Effects: The C4 position is para to one of the ring nitrogens, allowing for more effective stabilization of the negative charge in the Meisenheimer intermediate through resonance.[6] The C2 position is situated between two nitrogen atoms, which can lead to greater electrostatic repulsion with the incoming nucleophile.[5]

• LUMO Coefficients: Frontier molecular orbital theory suggests that the Lowest Unoccupied Molecular Orbital (LUMO) has a larger coefficient on the C4 carbon compared to the C2 carbon, indicating that it is the preferred site for nucleophilic attack.[5]

This inherent reactivity profile presents a challenge when the desired substitution is at the C2 position, as is the case for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine. Therefore, the synthetic strategy must be designed to either overcome this natural preference or to utilize it in a multi-step sequence.

Primary Synthetic Pathway: A Convergent Approach from 5-Fluorouracil

This pathway is arguably the most common and well-documented approach, leveraging the commercial availability of 5-fluorouracil.

Sources

• 1. Epigenetic modification of Nrf2 in 5-fluorouracil-resistant colon cancer cells: involvement of TET-dependent DNA demethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. Process For Synthesis Of Voriconazole [quickcompany.in]
• 4. CN105503834B - Synthetic method of voriconazole intermediate - Google Patents [patents.google.com]
• 5. CN104326988A - Synthesis method for 2, 4-dichloro-5-methoxy pyrimidine - Google Patents [patents.google.com]
• 6. 2-Chloro-5-fluoropyrimidine | 62802-42-0 [chemicalbook.com]

physicochemical properties of 5-Fluoro-2-(methylthio)pyrimidine

An In-Depth Technical Guide to the Physicochemical Properties of 5-Fluoro-2-(methylthio)pyrimidine

Abstract

5-Fluoro-2-(methylthio)pyrimidine is a pivotal heterocyclic building block in modern medicinal chemistry. Its unique substitution pattern, featuring a fluorine atom at the 5-position and a methylthio group at the 2-position, imparts specific electronic and steric properties that are highly valuable in the design of targeted therapeutics, particularly kinase inhibitors. This technical guide provides a comprehensive overview of the core physicochemical properties of this compound, intended for researchers, chemists, and professionals in drug development. We will delve into its chemical identity, detail the experimental protocols for determining its key physical parameters, explore its spectroscopic signature, and discuss its reactivity and stability profile. This document is structured to serve not only as a repository of known data but also as a practical guide for the empirical characterization of this and similar molecules.

Chemical Identity and Core Molecular Features

The foundational step in characterizing any chemical entity is to establish its unambiguous identity. 5-Fluoro-2-(methylthio)pyrimidine is a derivative of pyrimidine, a diazine heterocycle that forms the basis for nucleobases like cytosine, thymine, and uracil.[1][2] The strategic placement of its functional groups is key to its utility. The fluorine atom at C5 acts as a bioisostere for hydrogen but significantly alters the electronic properties of the ring, often enhancing binding affinity and improving metabolic stability.[2] The methylthio group at C2 is a versatile chemical handle; it can be readily displaced by nucleophiles or oxidized to the corresponding sulfoxide or sulfone, which dramatically increases the electrophilicity of the C2 position, making it an excellent leaving group for further derivatization.[3]

Property	Value	Source(s)
IUPAC Name	5-fluoro-2-(methylthio)pyrimidine	[4][5]
Alternate Name	5-fluoro-2-methylsulfanylpyrimidine	[5]
CAS Number	6090-37-5	[4][6][7]
Molecular Formula	C₅H₅FN₂S	[4][6][8]
Molecular Weight	144.17 g/mol	[4][6][9]
Canonical SMILES	CSC1=NC=C(C=N1)F	[4]
InChI Key	WEAVCBHOSOOGMZ-UHFFFAOYSA-N	[4][5]
Calculated LogP	1.50	[10]

Workflow for Comprehensive Physicochemical Characterization

A thorough understanding of a compound's physicochemical properties is non-negotiable in drug discovery, as these parameters govern its absorption, distribution, metabolism, and excretion (ADME) profile. The following workflow outlines the logical sequence for characterizing a key synthetic intermediate like 5-Fluoro-2-(methylthio)pyrimidine.

Sources

• 1. 5-Fluorouracil-13C,15N2 | LGC Standards [lgcstandards.com]
• 2. 5-fluoro-1H-pyrimidine-2,4-dione; 1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione | C14H15FN4O6 | CID 474830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE | 6090-37-5 | INDOFINE Chemical Company [indofinechemical.com]
• 8. 6090-37-5 Cas No. | 5-Fluoro-2-(methylthio)pyrimidine | Apollo [store.apolloscientific.co.uk]
• 9. [Stability of 5-fluorouracil solutions according to different parameters] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fluorochem.co.uk [fluorochem.co.uk]

CAS number 6090-37-5 chemical properties

An In-depth Technical Guide to N-Acetyl-L-carnosine (NAC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetyl-L-carnosine (NAC), a naturally occurring dipeptide, is the acetylated form of L-carnosine.[1][2] This derivatization confers enhanced stability, particularly against enzymatic degradation by carnosinase, allowing for greater bioavailability and efficacy in various biological systems.[2] Primarily recognized for its potent antioxidant and anti-glycation properties, NAC has emerged as a compound of significant interest in ophthalmology, particularly in the research and development of therapies for age-related cataracts.[1][2] This guide provides a comprehensive overview of the chemical properties, biological activities, and potential therapeutic applications of N-Acetyl-L-carnosine, supported by experimental insights and methodologies.

Core Chemical & Physical Properties

N-Acetyl-L-carnosine is a dipeptide composed of N-acetyl-β-alanine and L-histidine.[3] Its chemical structure is foundational to its stability and function. The acetylation of the primary amine in the β-alanine residue protects the molecule from rapid hydrolysis by the enzyme carnosinase.[2] This key modification allows NAC to act as a more stable pro-drug of L-carnosine, delivering the active compound to target tissues over a prolonged period.[4]

Property	Value	Source
CAS Number	56353-15-2	[3]
Molecular Formula	C₁₁H₁₆N₄O₄	[3][5][6]
Molecular Weight	268.27 g/mol	[3][5][6]
IUPAC Name	(2S)-2-(3-acetamidopropanoylamino)-3-(1H-imidazol-5-yl)propanoic acid	[3]
Appearance	White to off-white crystalline solid	[1][7]
Melting Point	159-161 °C (decomposes), 253 °C	[6]
Boiling Point	775.9 °C
Flash Point	423 °C	[6]
Solubility	Soluble in water (approx. 250 mg/mL, may require sonication)[5][7][8], slightly soluble in methanol, and soluble in DMSO (approx. 0.5 mg/mL)[4]	[4][5][7][8]
Stability & Storage	Store as a solid at -20°C for up to 4 years.[4] In solvent, store at -80°C for up to 6 months.[7] Aqueous solutions are not recommended for storage for more than one day.[4] Keep away from moisture and direct sunlight.[5]	[4][5][7]

Mechanism of Action: A Focus on Ocular Health

The primary therapeutic interest in N-Acetyl-L-carnosine lies in its potential to combat the progression of cataracts. Its mechanism of action is multifaceted, revolving around its potent antioxidant and anti-glycation activities within the crystalline lens of the eye.

Antioxidant Properties

NAC functions as a powerful scavenger of reactive oxygen species (ROS). Oxidative stress is a key pathological factor in the formation of cataracts, leading to lipid peroxidation and damage to lens proteins. NAC has been demonstrated to reduce the accumulation of malondialdehyde (MDA), a marker of lipid peroxidation, in liposomal systems.[1][4]

Anti-glycation Activity

Glycation, the non-enzymatic reaction between proteins and reducing sugars, is another critical factor in cataractogenesis. This process leads to the cross-linking of lens crystallin proteins, resulting in opacification. L-carnosine, the active metabolite of NAC, is a potent anti-glycating agent. By acting as a stable carrier, NAC delivers L-carnosine to the aqueous humor of the eye, where it can exert its protective effects against glycation.

The proposed signaling pathway for NAC's action in the eye is illustrated below:

Caption: Proposed mechanism of N-Acetyl-L-carnosine in cataract prevention.

Experimental Protocols & Methodologies

Preparation of a 1% (w/v) N-Acetyl-L-carnosine Ophthalmic Solution

This protocol describes the preparation of a sterile ophthalmic solution suitable for preclinical research, based on formulations used in published studies.[1][5]

Materials:

• N-Acetyl-L-carnosine powder (≥98% purity)

• Sterile phosphate-buffered saline (PBS), pH 7.2

• Sterile 0.22 µm syringe filters

• Sterile vials for storage

• Ultrasonic water bath

• Laminar flow hood

Procedure:

• Weighing: In a laminar flow hood, accurately weigh 1.0 g of N-Acetyl-L-carnosine powder.

• Dissolution: Transfer the powder to a sterile beaker containing 90 mL of sterile PBS.

• Solubilization: Place the beaker in an ultrasonic water bath to facilitate dissolution.[7][8] Sonication is recommended to achieve full solubility at this concentration.[5][7][8]

• Volume Adjustment: Once fully dissolved, transfer the solution to a 100 mL sterile graduated cylinder and adjust the final volume to 100 mL with sterile PBS.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm syringe filter into a sterile final container. This step is critical to ensure the sterility of the ophthalmic preparation.

• Aliquoting & Storage: Aliquot the sterile solution into smaller, single-use sterile vials. Store at 2-8°C and use within one day for optimal stability.[4]

Experimental Workflow: In Vivo Canine Cataract Model

The following workflow outlines a typical experimental design for evaluating the efficacy of N-Acetyl-L-carnosine in a canine model of age-related cataracts.[1][4]

Caption: Workflow for an in vivo study of NAC on canine cataracts.

Safety & Handling

For laboratory and research use, standard safety precautions should be observed. This includes the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Avoid inhalation of the powder and direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

Conclusion

N-Acetyl-L-carnosine stands out as a promising molecule, particularly in the field of ophthalmology. Its enhanced stability compared to its parent compound, L-carnosine, coupled with its potent antioxidant and anti-glycation properties, makes it a compelling candidate for further research and development. The methodologies and data presented in this guide offer a solid foundation for scientists and researchers aiming to explore the full therapeutic potential of this intriguing dipeptide.

References

• J&K Scientific. 5-Fluoro-2-(methylthio) pyrimidine, 97% | 6090-37-5.
• ChemicalBook. N-Acetyl carnosine | 56353-15-2.
• TargetMol. N-Acetylcarnosine.
• Toronto Research Chemicals. 5-Fluoro-2-(methylthio)pyrimidine.
• Biosynth. N-Acetyl-L-carnosine | 56353-15-2 | FA17121.
• PubChem - NIH. N-Acetyl-L-carnosine | C11H16N4O4 | CID 9903482.
• MedchemExpress.com. N-Acetylcarnosine (N-Acetyl-L-carnosine)
• Wikipedia. Acetylcarnosine.
• Combi-Blocks.
• MOLNOVA. N-Acetylcarnosine | 56353-15-2.
• Cayman Chemical.
• United States Biological. N-Acetyl-L-Carnosine (NAC)

Sources

• 1. N-Acetyl carnosine | 56353-15-2 [chemicalbook.com]
• 2. Acetylcarnosine - Wikipedia [en.wikipedia.org]
• 3. N-Acetyl-L-carnosine | C11H16N4O4 | CID 9903482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. N-Acetylcarnosine | TargetMol [targetmol.com]
• 6. N-Acetyl-L-carnosine | 56353-15-2 | FA17121 | Biosynth [biosynth.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. N-Acetylcarnosine | 56353-15-2 | MOLNOVA [molnova.com]

The Biological Activity of Fluorinated Pyrimidine Derivatives: A Technical Guide for Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biological activity of fluorinated pyrimidine derivatives, a cornerstone class of molecules in modern chemotherapy. Designed for researchers, scientists, and drug development professionals, this document delves into the core mechanisms of action, structure-activity relationships, and the experimental methodologies crucial for their evaluation. The narrative aims to synthesize technical accuracy with field-proven insights, offering a causal understanding behind experimental choices and protocols.

Introduction: The Enduring Legacy of Fluorine in Pyrimidine Chemistry

The strategic incorporation of fluorine into the pyrimidine scaffold has revolutionized the treatment of solid tumors for decades. This is primarily due to fluorine's unique properties: its small size allows it to mimic hydrogen, while its high electronegativity alters the electronic properties of the pyrimidine ring, profoundly impacting its biological interactions. This guide will explore the foundational principles and advanced applications of these remarkable compounds, from the well-established antimetabolite 5-Fluorouracil (5-FU) to next-generation derivatives.

Core Mechanisms of Action: A Multi-pronged Attack on Cancer Cells

Fluorinated pyrimidines exert their cytotoxic effects through a sophisticated, multi-faceted mechanism primarily targeting nucleotide metabolism and nucleic acid synthesis. While individual derivatives have unique metabolic activation pathways, their ultimate modes of action converge on several key cellular processes.

Inhibition of Thymidylate Synthase (TS)

The most well-documented mechanism of action for many fluorinated pyrimidines is the potent inhibition of thymidylate synthase (TS).[1][2] TS is a critical enzyme in the de novo synthesis of deoxythymidine monophosphate (dTMP), an essential precursor for DNA synthesis and repair.

The active metabolite of 5-FU, 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), forms a stable ternary complex with TS and the cofactor 5,10-methylenetetrahydrofolate.[1][2] This stable complex effectively sequesters the enzyme, leading to a depletion of the dTMP pool. The resulting "thymineless death" halts DNA replication and repair, preferentially affecting rapidly proliferating cancer cells.[1][3]

Incorporation into DNA and RNA

Beyond TS inhibition, the active metabolites of fluorinated pyrimidines can be incorporated into both DNA and RNA, leading to significant cellular disruption.[2][3]

• RNA Disruption: Fluorouridine triphosphate (FUTP), another active metabolite of 5-FU, is incorporated into RNA in place of uridine triphosphate (UTP). This leads to fraudulent RNA molecules, impairing RNA processing, maturation, and protein synthesis.[1]

• DNA Damage: Fluorodeoxyuridine triphosphate (FdUTP) can be incorporated into DNA, causing DNA strand breaks and damage.[2][4] While uracil-DNA glycosylases can excise uracil from DNA, the presence of the fluorine atom can affect this repair process, leading to persistent DNA damage.[4]

The following diagram illustrates the metabolic activation of 5-Fluorouracil and its subsequent mechanisms of action.

Caption: Metabolic activation and mechanisms of action of 5-Fluorouracil.

Key Fluorinated Pyrimidine Derivatives in Clinical Use

While 5-FU remains a clinical workhorse, several derivatives have been developed to improve its therapeutic index, oral bioavailability, and tumor selectivity.

Capecitabine (Xeloda®)

Capecitabine is an orally administered prodrug of 5-FU, designed for tumor-selective activation.[5][6][7] It undergoes a three-step enzymatic conversion to 5-FU, with the final and rate-limiting step catalyzed by thymidine phosphorylase (TP), an enzyme that is often found in higher concentrations in tumor tissues compared to normal tissues.[7][8] This tumor-preferential activation is intended to increase the concentration of 5-FU at the tumor site, thereby enhancing its antitumor activity while minimizing systemic toxicity.[5][7][8]

Gemcitabine (Gemzar®)

Gemcitabine (2',2'-difluoro-2'-deoxycytidine) is a nucleoside analog that requires intracellular phosphorylation to its active diphosphate (dFdCDP) and triphosphate (dFdCTP) forms.[9][10] Its primary mechanism of action is the incorporation of dFdCTP into the DNA strand, which leads to "masked chain termination."[10][11] After the incorporation of gemcitabine, one additional nucleotide is added, which protects it from immediate removal by proofreading enzymes, effectively halting DNA synthesis and inducing apoptosis.[10][11] Additionally, the diphosphate metabolite, dFdCDP, inhibits ribonucleotide reductase, an enzyme crucial for the synthesis of deoxynucleotides required for DNA replication.[9]

TAS-102 (Lonsurf®)

TAS-102 is an oral combination of trifluridine (FTD) and tipiracil hydrochloride (TPI).[4] FTD is a thymidine-based nucleoside analog that, after phosphorylation to its triphosphate form, is incorporated into DNA, leading to DNA dysfunction and strand breaks.[4][12] TPI is a potent inhibitor of thymidine phosphorylase (TP), the enzyme responsible for the rapid degradation of FTD.[4][12] By inhibiting TP, TPI significantly increases the bioavailability of FTD, allowing for oral administration and sustained therapeutic concentrations.[4][12] The primary cytotoxic mechanism of TAS-102 is its incorporation into DNA, which differs from the primary mechanism of 5-FU, which is TS inhibition.[4]

Structure-Activity Relationships (SAR)

The biological activity of fluorinated pyrimidine derivatives is highly dependent on their chemical structure. Key structural modifications influence their metabolic activation, target affinity, and pharmacokinetic properties.

Structural Modification	Effect on Biological Activity	Example(s)
Fluorine at C5 Position	Essential for the inhibition of thymidylate synthase. The strong C-F bond stabilizes the covalent complex with the enzyme.[13]	5-Fluorouracil
Prodrug Moieties	Enhance oral bioavailability and can confer tumor-selective activation.	Capecitabine
Difluoro Substitution at C2' of Deoxyribose	Leads to "masked chain termination" by preventing excision repair.	Gemcitabine
Trifluoromethyl Group at C5	Can enhance bioavailability and alter the mechanism of action towards DNA incorporation.[2]	Trifluridine (in TAS-102)
Modifications to the Pyrimidine Ring	Can alter enzyme binding and cellular uptake.	Various experimental derivatives

Experimental Evaluation of Fluorinated Pyrimidine Derivatives

A robust and systematic experimental workflow is essential for the preclinical evaluation of novel fluorinated pyrimidine derivatives. This typically involves a tiered approach, starting with in vitro assays to assess cytotoxicity and mechanism of action, followed by in vivo studies to evaluate efficacy and safety in a more complex biological system.

In Vitro Assays

5.1.1. Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and determine the cytotoxic potential of a compound.[8]

Principle: Metabolically active cells with functional mitochondria can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.[8]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the fluorinated pyrimidine derivative for a specified duration (e.g., 48 or 72 hours). Include appropriate vehicle controls.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[4]

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

5.1.2. Mechanism of Action: Cell Cycle Analysis

Flow cytometry-based cell cycle analysis using propidium iodide (PI) staining is a standard method to investigate how a compound affects cell cycle progression.[5][6]

Principle: PI is a fluorescent intercalating agent that binds to DNA. The amount of fluorescence emitted is directly proportional to the amount of DNA in a cell. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[5]

Protocol:

• Cell Treatment: Treat cells with the fluorinated pyrimidine derivative at its IC50 concentration for various time points.

• Cell Harvesting: Harvest both adherent and floating cells and wash with PBS.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane.[7][11]

• Staining: Resuspend the fixed cells in a staining solution containing PI and RNase A (to prevent staining of RNA).[5][6]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in each phase of the cell cycle. An accumulation of cells in a particular phase suggests a cell cycle arrest at that point.

The following diagram outlines a typical experimental workflow for the in vitro evaluation of a novel fluorinated pyrimidine derivative.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. MTT assay overview | Abcam [abcam.com]
• 5. Flow cytometry with PI staining | Abcam [abcam.com]
• 6. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 7. wp.uthscsa.edu [wp.uthscsa.edu]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Creating Software Engineering Flow Charts with Graphviz Dot [joeldare.com]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of a Key Building Block: A Technical Guide to 5-Fluoro-2-(methylthio)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delves into the discovery, history, and synthetic methodologies of 5-Fluoro-2-(methylthio)pyrimidine, a heterocyclic compound that has emerged as a pivotal building block in modern medicinal chemistry. While the specific historical moment of its initial synthesis is not prominently documented as a singular breakthrough, its significance is evident in its application in the development of complex therapeutic agents. This guide will provide an in-depth exploration of its chemical properties, established and plausible synthetic routes, and its crucial role in the synthesis of targeted therapies. By understanding the foundation of this versatile scaffold, researchers can better leverage its potential in the design of novel pharmaceuticals.

Introduction: The Dawn of Fluorinated Pyrimidines

The story of 5-Fluoro-2-(methylthio)pyrimidine is intrinsically linked to the broader history of fluorinated pyrimidines, a class of compounds that revolutionized cancer chemotherapy. The seminal moment arrived in 1957 when Charles Heidelberger and Robert Duschinsky first synthesized 5-fluorouracil (5-FU)[1]. Their work was built on the hypothesis that cancer cells, with their rapid proliferation, would preferentially uptake uracil, a key component of RNA. By introducing a fluorine atom at the 5-position, they created an antimetabolite that irreversibly inhibits thymidylate synthase, a critical enzyme in DNA synthesis, thereby halting cancer cell division[2].

The profound impact of 5-FU spurred extensive research into other fluorinated pyrimidine derivatives, aiming to enhance efficacy, selectivity, and pharmacokinetic profiles. This exploration led to the synthesis of a vast library of related compounds, each with unique properties and potential applications. It is within this fertile ground of medicinal chemistry research that 5-Fluoro-2-(methylthio)pyrimidine emerged, not as a therapeutic agent itself, but as a versatile and valuable intermediate.

Physicochemical Properties and Structural Features

5-Fluoro-2-(methylthio)pyrimidine, with the CAS Number 6090-37-5, is a crystalline solid at room temperature. Its molecular structure, characterized by a pyrimidine ring substituted with a fluorine atom at the 5-position and a methylthio group at the 2-position, bestows upon it a unique combination of reactivity and stability.

Property	Value	Source
CAS Number	6090-37-5	[1][2]
Molecular Formula	C5H5FN2S	[2]
Molecular Weight	144.17 g/mol	[2]
Appearance	White to off-white crystalline powder	N/A
Melting Point	59-64 °C	Sigma-Aldrich

The presence of the electron-withdrawing fluorine atom significantly influences the electron density of the pyrimidine ring, rendering the 4- and 6-positions susceptible to nucleophilic aromatic substitution. The methylthio group at the 2-position is also a key functional handle. It can be readily oxidized to a sulfoxide or sulfone, which are excellent leaving groups, facilitating further derivatization of the pyrimidine core. This strategic placement of functional groups makes 5-Fluoro-2-(methylthio)pyrimidine a highly sought-after building block in multi-step organic synthesis.

Caption: Chemical structure of 5-Fluoro-2-(methylthio)pyrimidine.

Synthesis of 5-Fluoro-2-(methylthio)pyrimidine: Established and Plausible Routes

While a definitive "discovery" paper for 5-Fluoro-2-(methylthio)pyrimidine is not readily apparent in the historical literature, its synthesis can be accomplished through several logical and established methods in heterocyclic chemistry. The choice of a particular route often depends on the availability of starting materials and the desired scale of production.

From 5-Fluorouracil: A Common Precursor

A plausible and common approach to synthesizing 5-Fluoro-2-(methylthio)pyrimidine begins with the readily available 5-fluorouracil. This multi-step process leverages the reactivity of the uracil ring.

Experimental Protocol:

• Chlorination: 5-Fluorouracil is first converted to 2,4-dichloro-5-fluoropyrimidine. This is typically achieved by heating with a strong chlorinating agent such as phosphorus oxychloride (POCl₃), often in the presence of a tertiary amine like N,N-diethylaniline.

• Selective Thiolation: The resulting 2,4-dichloro-5-fluoropyrimidine can then undergo a selective nucleophilic substitution. Due to the electronic effects of the fluorine atom and the two chlorine atoms, the chlorine at the 2-position is generally more reactive towards nucleophiles. Treatment with one equivalent of sodium thiomethoxide (NaSMe) at a controlled temperature allows for the selective displacement of the C2-chlorine to yield 2-chloro-5-fluoro-4-(methylthio)pyrimidine.

• Dechlorination: The final step involves the removal of the remaining chlorine atom at the 4-position. This can be accomplished through various reductive dechlorination methods, such as catalytic hydrogenation (e.g., using palladium on carbon with a hydrogen source) or by using a reducing agent like zinc dust in acetic acid.

Caption: Synthetic pathway from 5-Fluorouracil.

Ring Closure Synthesis: A Convergent Approach

An alternative strategy involves the construction of the pyrimidine ring from acyclic precursors. This approach can be highly efficient for large-scale synthesis.

Experimental Protocol:

• Condensation: The synthesis would begin with a suitable three-carbon building block containing a fluorine atom, such as a derivative of fluoro-malondialdehyde or a related β-dicarbonyl compound.

• Cyclization: This fluorinated precursor is then condensed with S-methylisothiourea. The reaction is typically carried out in the presence of a base, such as sodium ethoxide, in an alcoholic solvent. The S-methylisothiourea provides the N-C-N fragment of the pyrimidine ring, and the methylthio group is incorporated directly at the 2-position.

Caption: Convergent ring closure synthesis.

The Role of 5-Fluoro-2-(methylthio)pyrimidine in Drug Discovery

The true value of 5-Fluoro-2-(methylthio)pyrimidine lies in its utility as a versatile scaffold for the construction of complex, biologically active molecules. Its strategically placed functional groups allow for sequential and controlled modifications, making it an ideal starting point for the synthesis of targeted therapies.

A Case Study: Synthesis of Kinase Inhibitors

A significant application of 5-Fluoro-2-(methylthio)pyrimidine is in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is a hallmark of many cancers.

For instance, in the development of novel inhibitors for kinases such as FLT3 and CHK1, which are implicated in acute myeloid leukemia, derivatives of 5-aminopyrimidine are often key pharmacophores. 5-Fluoro-2-(methylthio)pyrimidine can serve as a precursor to these aminopyrimidines.

Synthetic Workflow:

• Oxidation: The methylthio group of 5-Fluoro-2-(methylthio)pyrimidine is oxidized to a methylsulfonyl group (-SO₂Me) using an oxidizing agent like meta-chloroperoxybenzoic acid (mCPBA). The sulfonyl group is a much better leaving group than the methylthio group.

• Nucleophilic Aromatic Substitution (SNAr): The resulting 5-fluoro-2-(methylsulfonyl)pyrimidine is then reacted with a desired amine (R-NH₂). The highly activated pyrimidine ring readily undergoes SNAr, displacing the methylsulfonyl group to form the corresponding 2-amino-5-fluoropyrimidine derivative.

• Further Functionalization: The newly introduced amino group, as well as the 4- and 6-positions of the pyrimidine ring, can be further functionalized to build the final, complex kinase inhibitor.

Caption: General workflow for the synthesis of kinase inhibitors.

This strategic approach allows for the modular assembly of complex molecules, enabling medicinal chemists to rapidly generate libraries of compounds for structure-activity relationship (SAR) studies and lead optimization.

Conclusion and Future Perspectives

5-Fluoro-2-(methylthio)pyrimidine stands as a testament to the enabling power of synthetic chemistry in drug discovery. While its own discovery may not be a celebrated event, its impact is undeniable. As a versatile and strategically functionalized building block, it has paved the way for the development of numerous complex molecules with therapeutic potential.

The future of drug discovery will continue to rely on the availability of such well-designed and readily accessible chemical scaffolds. As our understanding of disease biology deepens, the demand for novel and diverse molecular architectures will only increase. The principles that led to the emergence and utility of 5-Fluoro-2-(methylthio)pyrimidine – the strategic incorporation of fluorine and the presence of versatile functional handles – will undoubtedly continue to guide the design of the next generation of building blocks for the medicines of tomorrow.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 45080499, 5-Fluoro-2-(methylthio)pyrimidine. Retrieved from [Link].

• Heidelberger, C., Chaudhuri, N. K., Danneberg, P., Mooren, D., Griesbach, L., Duschinsky, R., ... & Scheiner, J. (1957). Fluorinated pyrimidines, a new class of tumour-inhibitory compounds.

• J&K Scientific. (n.d.). 5-Fluoro-2-(methylthio) pyrimidine, 97%. Retrieved from [Link].

• INDOFINE Chemical Company, Inc. (n.d.). 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE. Retrieved from [Link].

• Duschinsky, R., Pleven, E., & Heidelberger, C. (1957). The Synthesis of 5-Fluoropyrimidines. Journal of the American Chemical Society, 79(15), 4559–4560.
• Deng, M., Gao, Y., Wang, P., Du, W., Xu, G., Li, J., ... & Liu, T. (2021). Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1. RSC Medicinal Chemistry, 12(8), 1334-1343.
• Zhang, Y., Liu, Y., Zhang, Y., Li, Y., Wang, Y., Zhang, Y., ... & Zhang, J. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. European Journal of Medicinal Chemistry, 243, 114777.
• Opatz, T., et al. (2018).
• Vertex Pharmaceuticals Incorporated. (2021). Process for synthesis of a 2-thioalkyl pyrimidine. WO2021113282A1.
• Clark, M. P., et al. (2014). Discovery of a Novel, First-in-Class, Orally Bioavailable Azaindole Inhibitor (VX-787) of Influenza PB2. Journal of Medicinal Chemistry, 57(15), 6668-6678.
• Li, Y., et al. (2016). Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors. Bioorganic & Medicinal Chemistry, 24(12), 2673-2680.

Sources

• 1. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 5-Fluoro-2-(methylthio)pyrimidine: A Technical Guide

Introduction

5-Fluoro-2-(methylthio)pyrimidine is a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. As a substituted pyrimidine, it serves as a crucial building block in the synthesis of more complex molecules with potential therapeutic applications. The presence of a fluorine atom and a methylthio group on the pyrimidine ring imparts unique physicochemical properties that can influence biological activity, metabolic stability, and binding interactions with target proteins.

Molecular Structure and Properties

IUPAC Name: 5-fluoro-2-(methylsulfanyl)pyrimidine CAS Number: 6090-37-5 Molecular Formula: C₅H₅FN₂S Molecular Weight: 144.17 g/mol [1]

The structure of 5-Fluoro-2-(methylthio)pyrimidine, illustrated below, forms the basis for the interpretation of its spectroscopic data.

Caption: Molecular structure of 5-Fluoro-2-(methylthio)pyrimidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 5-Fluoro-2-(methylthio)pyrimidine, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

¹H NMR Spectroscopy

Expected Data:

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
~8.5	Doublet	2H	H-4, H-6
~2.6	Singlet	3H	S-CH₃

Interpretation:

The pyrimidine ring protons, H-4 and H-6, are expected to be in the aromatic region, downfield due to the deshielding effect of the electronegative nitrogen atoms. The fluorine atom at the 5-position will cause a doublet splitting of the signals for H-4 and H-6. The methyl protons of the methylthio group are in a shielded environment and should appear as a singlet further upfield. The peak broadening in pyrimidine derivatives can sometimes occur due to the quadrupolar relaxation of the nitrogen atoms (¹⁴N)[2].

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of 5-Fluoro-2-(methylthio)pyrimidine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard ¹H acquisition.

  • Number of Scans: 16-64 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy

Expected Data:

Chemical Shift (δ) (ppm)	Assignment
~170	C-2
~157 (Doublet)	C-4, C-6
~155 (Doublet)	C-5
~14	S-CH₃

Interpretation:

The carbon atoms of the pyrimidine ring will appear at the downfield end of the spectrum. The carbon directly attached to the fluorine atom (C-5) will exhibit a large one-bond carbon-fluorine coupling constant (¹JCF), resulting in a doublet. The adjacent carbons (C-4 and C-6) will show a smaller two-bond coupling (²JCF). The C-2 carbon, attached to the sulfur and two nitrogen atoms, will also be significantly downfield. The methyl carbon of the methylthio group will be the most upfield signal.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer equipped with a broadband probe.

• Acquisition Parameters:

  • Pulse Program: Standard ¹³C acquisition with proton decoupling.

  • Number of Scans: 512-2048 scans, as ¹³C is a less sensitive nucleus.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-200 ppm.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

¹⁹F NMR Spectroscopy

Expected Data:

Chemical Shift (δ) (ppm)	Multiplicity
-120 to -150	Triplet

Interpretation:

¹⁹F NMR is highly sensitive to the electronic environment of the fluorine atom[3]. The fluorine atom in 5-Fluoro-2-(methylthio)pyrimidine is attached to an aromatic ring and is expected to have a chemical shift in the range of -120 to -150 ppm relative to CFCl₃. The signal should appear as a triplet due to coupling with the two adjacent protons (H-4 and H-6).

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer with a fluorine-capable probe.

• Acquisition Parameters:

  • Pulse Program: Standard ¹⁹F acquisition.

  • Number of Scans: 16-64 scans.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A range appropriate for fluorinated aromatic compounds (e.g., -100 to -200 ppm).

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to an external standard such as CFCl₃ (0 ppm).

Caption: A generalized workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Expected Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
2950-2850	Medium	Aliphatic C-H stretch (S-CH₃)
1600-1550	Strong	C=N stretch (pyrimidine ring)
1500-1400	Strong	C=C stretch (pyrimidine ring)
1250-1000	Strong	C-F stretch
~700	Medium	C-S stretch

Interpretation:

The IR spectrum will be characterized by several key absorptions. The aromatic C-H stretching vibrations will appear just above 3000 cm⁻¹. The C=N and C=C stretching vibrations of the pyrimidine ring will give rise to strong bands in the 1600-1400 cm⁻¹ region. A strong absorption band corresponding to the C-F stretch is expected in the 1250-1000 cm⁻¹ range. The C-S stretching vibration will likely be observed at a lower wavenumber.

Experimental Protocol:

• Sample Preparation:

  • KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr) powder and press into a transparent pellet.

  • ATR: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Number of Scans: 16-32 scans.

  • Resolution: 4 cm⁻¹.

• Processing: Perform a background subtraction using a spectrum of the empty sample compartment (or the clean ATR crystal).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Data (Electron Ionization - EI):

m/z	Proposed Fragment
144	[M]⁺ (Molecular Ion)
129	[M - CH₃]⁺
97	[M - SCH₃]⁺
69	[C₃H₂FN]⁺

Interpretation:

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak at m/z 144, corresponding to the molecular weight of the compound. A key fragmentation pathway would be the loss of a methyl radical (•CH₃) from the methylthio group to give a fragment at m/z 129. Another significant fragmentation would be the loss of the entire methylthio radical (•SCH₃) to yield a fragment at m/z 97. Further fragmentation of the pyrimidine ring can lead to smaller ions, such as the one observed at m/z 69[4][5].

Sources

• 1. mdpi.com [mdpi.com]
• 2. AIST:SDBS Help [sdbs.db.aist.go.jp]
• 3. SDBS: Spectral Database for Organic Compounds – Clark Physical Sciences Library [physicalsciences.library.cornell.edu]
• 4. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 5. Spectral Database for Organic Compounds | re3data.org [re3data.org]

An In-depth Technical Guide to the Potential Therapeutic Targets of 5-Fluoro-2-(methylthio)pyrimidine

Audience: Researchers, scientists, and drug development professionals.

Foreword: Charting Unexplored Territory in Fluoropyrimidine Research

The landscape of cancer chemotherapy is indelibly marked by the fluoropyrimidine class of drugs, with 5-Fluorouracil (5-FU) remaining a cornerstone of treatment for a multitude of solid tumors for over half a century. The well-documented mechanism of 5-FU, involving the inhibition of thymidylate synthase and incorporation into nucleic acids, has saved countless lives. However, the challenges of drug resistance and toxicity persist, driving the quest for novel analogs with improved therapeutic indices.

This technical guide delves into the potential of a lesser-known derivative, 5-Fluoro-2-(methylthio)pyrimidine . While direct biological data on this compound is scarce, its structural similarity to 5-FU, coupled with the intriguing addition of a 2-(methylthio) group, presents a compelling case for its investigation as a potential anticancer agent. This document is crafted not as a review of established facts, but as a prospective analysis and a roadmap for discovery. It is intended for the researcher at the frontier, providing a theoretical framework and actionable experimental plans to unlock the therapeutic promise of this novel molecule. We will dissect its potential mechanisms of action, from the canonical fluoropyrimidine pathways to speculative, novel targets, all while maintaining a rigorous, evidence-based approach rooted in the principles of medicinal chemistry and cancer biology.

Part 1: 5-Fluoro-2-(methylthio)pyrimidine - A Primer on a Novel Analog

Chemical Identity and Structural Comparison with 5-Fluorouracil

5-Fluoro-2-(methylthio)pyrimidine is a heterocyclic organic compound with the chemical formula C₅H₅FN₂S.[1][2] Its structure features a pyrimidine ring, the core of essential biological molecules like the nucleobases uracil, thymine, and cytosine. The defining characteristics of this molecule are the fluorine atom at the 5-position and a methylthio (-SCH₃) group at the 2-position.

The fluorine substitution at the 5-position is a hallmark of the fluoropyrimidine class of antimetabolites. This substitution is bioisosteric to a hydrogen atom but imparts a strong inductive electron-withdrawing effect, significantly altering the chemical reactivity of the pyrimidine ring. It is this fluorine atom that is central to the mechanism of action of 5-FU.

The novel feature of the topic compound is the 2-(methylthio) group. In 5-FU, the 2-position is occupied by a carbonyl group (an oxygen atom). This substitution from a carbonyl to a methylthio group is anticipated to have profound effects on the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and interactions with biological targets.

The Rationale for Investigation: A Hypothesis-Driven Approach

The current body of scientific literature does not contain detailed studies on the biological activity or therapeutic targets of 5-Fluoro-2-(methylthio)pyrimidine. Its existence is primarily noted in chemical supplier catalogs.[3][4] This knowledge gap, however, presents a unique opportunity for discovery.

This guide is built upon the central hypothesis that 5-Fluoro-2-(methylthio)pyrimidine acts as a novel fluoropyrimidine antimetabolite, potentially functioning as a prodrug that, upon metabolic activation, engages the same cellular machinery as 5-FU, but with a distinct pharmacological profile. Furthermore, we will explore the alternative hypothesis that the 2-(methylthio) group may confer novel activities, such as kinase inhibition, that are not observed with traditional fluoropyrimidines.

Part 2: The Canonical Pathway - Targeting Thymidylate Synthase

The most direct hypothesis for the anticancer activity of 5-Fluoro-2-(methylthio)pyrimidine is through the inhibition of thymidylate synthase (TS), a critical enzyme in the de novo synthesis of deoxythymidine monophosphate (dTMP), an essential precursor for DNA replication and repair.[5]

The 5-Fluorouracil Precedent: A Multi-faceted Mechanism

5-FU exerts its cytotoxic effects primarily through its metabolic conversion into three active metabolites: fluorodeoxyuridine monophosphate (FdUMP), fluorodeoxyuridine triphosphate (FdUTP), and fluorouridine triphosphate (FUTP).[6]

• FdUMP: This metabolite forms a stable ternary complex with thymidylate synthase (TS) and the cofactor 5,10-methylenetetrahydrofolate, leading to the inhibition of dTMP synthesis.[7] The depletion of dTMP results in an imbalance of deoxynucleotides, leading to DNA damage and "thymineless death."[5]

• FUTP: This metabolite is incorporated into RNA, disrupting RNA processing and function.[8]

• FdUTP: This metabolite can be incorporated into DNA, leading to DNA strand breaks and apoptosis.[8]

The metabolic activation of 5-FU is a complex process involving multiple enzymes, including orotate phosphoribosyltransferase (OPRT), uridine phosphorylase (UP), and thymidine phosphorylase (TP).[8]

Hypothesized Bioactivation of 5-Fluoro-2-(methylthio)pyrimidine

For 5-Fluoro-2-(methylthio)pyrimidine to act as a TS inhibitor, it must be metabolized to a form that can mimic the action of FdUMP. We propose a plausible metabolic pathway that involves the removal of the methylthio group and subsequent conversion to an active fluoropyrimidine nucleotide. This could occur through enzymatic processes such as oxidation by cytochrome P450 enzymes followed by hydrolysis, or direct cleavage by other metabolic enzymes.

Below is a diagram illustrating a hypothetical metabolic activation pathway.

Caption: Hypothetical metabolic activation of 5-Fluoro-2-(methylthio)pyrimidine.

Experimental Workflow for Validating TS as a Target

A structured experimental approach is required to test this hypothesis.

2.3.1. Cell-Based Proliferation Assays

• Objective: To determine the cytotoxic activity of 5-Fluoro-2-(methylthio)pyrimidine against a panel of cancer cell lines and compare it to 5-FU.

• Protocol:

  • Seed cancer cell lines (e.g., colorectal, breast, pancreatic) in 96-well plates at an appropriate density.

  • Treat the cells with a serial dilution of 5-Fluoro-2-(methylthio)pyrimidine and 5-FU for 72 hours.

  • Assess cell viability using a standard MTT or resazurin-based assay.

  • Calculate the IC₅₀ (half-maximal inhibitory concentration) for each compound.

2.3.2. In Vitro Thymidylate Synthase Inhibition Assay

• Objective: To directly measure the inhibitory effect of 5-Fluoro-2-(methylthio)pyrimidine and its potential metabolites on purified TS enzyme.

• Protocol:

  • Incubate recombinant human TS with its substrates, dUMP and 5,10-methylenetetrahydrofolate, in the presence of varying concentrations of 5-Fluoro-2-(methylthio)pyrimidine or 5-FU (as a positive control).

  • Since the parent compound is unlikely to be the active inhibitor, this assay should also be performed with liver microsomes or S9 fractions to facilitate metabolic activation.

  • Measure the rate of dTMP production, typically using a spectrophotometric assay that couples the reaction to dihydrofolate reductase.

  • Determine the IC₅₀ of the compound for TS inhibition.

2.3.3. Cellular Target Engagement and Metabolite Identification

• Objective: To confirm that the compound engages TS within the cell and to identify the active metabolite(s).

• Protocol:

  • Treat cancer cells with 5-Fluoro-2-(methylthio)pyrimidine.

  • Perform a cellular thermal shift assay (CETSA) to assess the binding of the active metabolite to TS in intact cells.

  • For metabolite identification, treat cells with the compound and perform liquid chromatography-mass spectrometry (LC-MS) analysis of cell lysates to identify potential metabolites, particularly looking for the appearance of 5-FU and its phosphorylated derivatives.

Caption: Experimental workflow for validating Thymidylate Synthase as a target.

Part 3: Exploring RNA and DNA-Directed Cytotoxicity

The incorporation of fluorinated nucleotides into RNA and DNA is a crucial aspect of 5-FU's cytotoxicity.[9] It is plausible that metabolites of 5-Fluoro-2-(methylthio)pyrimidine could also be incorporated into these macromolecules.

Hypothesized Incorporation into Nucleic Acids

If 5-Fluoro-2-(methylthio)pyrimidine is metabolized to 5-FU, it will subsequently be converted to FUTP and FdUTP. These metabolites can then be incorporated into RNA and DNA by RNA and DNA polymerases, respectively. This incorporation leads to errors in transcription and translation, as well as DNA fragmentation and cell cycle arrest.

Caption: Hypothesized pathways of nucleic acid incorporation.

Protocols for Assessing Nucleic Acid Damage

3.2.1. Radiolabeling and Quantification

• Objective: To quantify the incorporation of 5-Fluoro-2-(methylthio)pyrimidine into RNA and DNA.

• Protocol:

  • Synthesize a radiolabeled version of 5-Fluoro-2-(methylthio)pyrimidine (e.g., with ³H or ¹⁴C).

  • Treat cancer cells with the radiolabeled compound for various time points.

  • Isolate total RNA and DNA from the cells.

  • Measure the amount of radioactivity in the RNA and DNA fractions using scintillation counting.

3.2.2. RNA and DNA Damage Assays

• Objective: To assess the functional consequences of incorporation.

• Protocol:

  • RNA Damage: Analyze rRNA processing by Northern blotting or qPCR to detect defects in ribosome biogenesis.

  • DNA Damage: Perform a comet assay (single-cell gel electrophoresis) to visualize DNA strand breaks. Use flow cytometry with annexin V/propidium iodide staining to quantify apoptosis.

Part 4: Probing for Novel Therapeutic Targets

The 2-(methylthio) group may steer 5-Fluoro-2-(methylthio)pyrimidine towards novel biological targets not engaged by 5-FU. The broader class of pyrimidine derivatives has been shown to inhibit a variety of enzymes, particularly protein kinases.[10]

Kinase Inhibition: A Plausible Alternative Mechanism

Many small molecule kinase inhibitors feature a pyrimidine core that mimics the purine ring of ATP. The 2-position of the pyrimidine ring is often modified to achieve selectivity and potency. It is conceivable that the 2-(methylthio) group of 5-Fluoro-2-(methylthio)pyrimidine could facilitate its binding to the ATP-binding pocket of certain kinases. For instance, derivatives of 5-(methylthio)pyrimidine have been investigated as inhibitors of the Epidermal Growth Factor Receptor (EGFR).[11]

A Screening Cascade for Novel Target Discovery

A systematic approach is necessary to identify potential novel targets.

Caption: A screening cascade for the discovery of novel kinase targets.

4.2.1. High-Throughput Kinase Profiling

• Objective: To broadly screen 5-Fluoro-2-(methylthio)pyrimidine against a large panel of protein kinases.

• Protocol:

  • Submit the compound to a commercial or in-house kinase profiling service.

  • Screen at a single high concentration (e.g., 10 µM) against a panel of several hundred kinases.

  • Identify kinases that show significant inhibition (typically >50%).

4.2.2. Hit Validation and Cellular Activity

• Objective: To validate the primary hits and confirm their relevance in a cellular context.

• Protocol:

  • For the most promising kinase hits, perform dose-response assays to determine the IC₅₀.

  • Select cell lines where the hit kinase is known to be a driver of proliferation.

  • Treat these cells with 5-Fluoro-2-(methylthio)pyrimidine and perform Western blotting to assess the phosphorylation status of the kinase's known downstream substrates. A reduction in phosphorylation would indicate target engagement in cells.

Part 5: A Framework for Quantitative Data Analysis

To facilitate the systematic evaluation of 5-Fluoro-2-(methylthio)pyrimidine, the following tables provide a template for organizing and presenting key experimental data.

Table 1: Comparative Cytotoxicity against a Panel of Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ of 5-Fluoro-2-(methylthio)pyrimidine (µM)	IC₅₀ of 5-Fluorouracil (µM)
HT-29	Colorectal	Experimental Value	Experimental Value
HCT116	Colorectal	Experimental Value	Experimental Value
MCF-7	Breast	Experimental Value	Experimental Value
MDA-MB-231	Breast	Experimental Value	Experimental Value
PANC-1	Pancreatic	Experimental Value	Experimental Value
AsPC-1	Pancreatic	Experimental Value	Experimental Value

Table 2: In Vitro Inhibition of Thymidylate Synthase

Compound	Metabolic Activation	IC₅₀ (µM)
5-Fluoro-2-(methylthio)pyrimidine	None	Experimental Value
5-Fluoro-2-(methylthio)pyrimidine	+ S9 Fraction	Experimental Value
5-Fluorouracil	None	Experimental Value
5-Fluorouracil	+ S9 Fraction	Experimental Value

Table 3: Quantification of Nucleic Acid Incorporation

Treatment	Incorporation into RNA (DPM/µg)	Incorporation into DNA (DPM/µg)
Vehicle Control	Background Value	Background Value
Radiolabeled 5-Fluoro-2-(methylthio)pyrimidine	Experimental Value	Experimental Value

Part 6: Concluding Remarks and Future Trajectory

5-Fluoro-2-(methylthio)pyrimidine stands as an enigmatic yet promising molecule at the intersection of established cancer chemotherapy and novel drug design. This technical guide has laid out a comprehensive, hypothesis-driven framework for its systematic investigation. The primary proposed mechanism of action, centered on the well-trodden path of thymidylate synthase inhibition and nucleic acid incorporation, provides a solid foundation for initial studies. The potential for this compound to act as a prodrug of 5-FU with altered metabolic and pharmacokinetic properties is a particularly compelling avenue for exploration.

However, the true excitement may lie in the uncharted territory of novel target discovery. The 2-(methylthio) substitution could be the key that unlocks interactions with unforeseen cellular targets, such as protein kinases, potentially leading to a completely new class of anticancer agents.

The experimental workflows and protocols detailed herein offer a clear and logical path forward for any research team wishing to embark on the study of this compound. The journey from a chemical structure in a catalog to a potential therapeutic agent is long and arduous, but it is a journey that begins with a sound scientific rationale and a robust experimental plan. 5-Fluoro-2-(methylthio)pyrimidine is poised at the starting line, and the race to uncover its secrets is now open.

References

• Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors. Bioorg Med Chem. 2016;24(12):2673–80.
• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. J Enzyme Inhib Med Chem. 2022;37(1):2489-2503.
• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Deriv
• Potential anticancer agents. V.
• Phase I clinical trial of 5-fluoro-pyrimidinone (5FP), an oral prodrug of 5-fluorouracil (5FU). Ann Oncol. 2000;11(10):1331-7.
• 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies. Molecules. 2014;19(11):18519-18538.
• 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs. Cancers (Basel). 2018;10(4):98.
• 5-Fluoro-2-pyrimidinone, a liver aldehyde oxidase-activated prodrug of 5-fluorouracil. Cancer Res. 1993;53(22):5455-61.
• Design, synthesis, molecular modelling and biological evaluation of novel 6-amino-5-cyano-2-thiopyrimidine derivatives as potent anticancer agents against leukemia and apoptotic inducers. Sci Rep. 2024;14(1):3622.
• WO2009094442A2 - 5-fluoro pyrimidine derivatives.
• Synthesis and biological activity of novel 5-fluoro-2'-deoxyuridine phosphoramidate prodrugs. J Med Chem. 2002;45(13):2720-6.
• 5-Fluoro-2-(methylthio)pyrimidine. Apollo Scientific.
• 5-Fluoro-2-(methylthio)pyrimidine. Fluorochem.
• Metabolic pathway of fluoropyrimidines. 5-Fluorouracil (5-FU), is...
• Fluoropyrimidine P
• Metabolism and biological activity of 5'-deoxy-5-fluorouridine, a novel fluoropyrimidine. Cancer Res. 1981;41(9 Pt 1):3336-41.
• 5-Fluoro-2-(methylthio)pyrimidine, min 97%, 1 gram. Strem.
• 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE | 6090-37-5. INDOFINE Chemical Company, Inc.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Green synthesis and biological evaluation of novel 5-fluorouracil derivatives as potent anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. 6090-37-5 Cas No. | 5-Fluoro-2-(methylthio)pyrimidine | Apollo [store.apolloscientific.co.uk]
• 5. 5-Fluoro-2-pyrimidinone, a liver aldehyde oxidase-activated prodrug of 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ClinPGx [clinpgx.org]
• 7. researchgate.net [researchgate.net]
• 8. 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Anti-tumor Activities of Novel [1,2,4]triazolo[1,5-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, molecular modelling and biological evaluation of novel 6-amino-5-cyano-2-thiopyrimidine derivatives as potent anticancer agents against leukemia and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility and Stability of 5-Fluoro-2-(methylthio)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the critical physicochemical properties of 5-Fluoro-2-(methylthio)pyrimidine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The document details its structural and physicochemical characteristics, outlines methodologies for determining its solubility in various solvents, and presents a systematic approach to evaluating its stability under stressed conditions as mandated by ICH guidelines. This guide is intended to be a valuable resource for researchers and drug development professionals, offering both theoretical insights and practical, field-proven experimental protocols to ensure the reliable and reproducible assessment of this promising molecule.

Introduction: The Significance of 5-Fluoro-2-(methylthio)pyrimidine

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of biologically active molecules, including nucleobases and numerous therapeutic agents. The introduction of a fluorine atom at the 5-position and a methylthio group at the 2-position of the pyrimidine ring can significantly modulate the compound's electronic properties, metabolic stability, and target binding affinity. 5-Fluoro-2-(methylthio)pyrimidine (CAS No. 6090-37-5) is a key building block in the synthesis of various pharmaceutical candidates. A thorough understanding of its solubility and stability is paramount for successful drug development, from early-stage discovery and formulation to manufacturing and storage. Poor solubility can hinder absorption and lead to variable bioavailability, while instability can result in loss of potency and the formation of potentially toxic degradation products.

This guide provides a detailed framework for characterizing the solubility and stability of 5-Fluoro-2-(methylthio)pyrimidine, empowering researchers to make informed decisions throughout the drug development pipeline.

Physicochemical Properties of 5-Fluoro-2-(methylthio)pyrimidine

A foundational understanding of the intrinsic properties of 5-Fluoro-2-(methylthio)pyrimidine is essential for predicting its behavior in various experimental and physiological settings.

Property	Value	Source
CAS Number	6090-37-5	Commercial Suppliers
Molecular Formula	C₅H₅FN₂S	Commercial Suppliers
Molecular Weight	144.17 g/mol	Commercial Suppliers
Appearance	White to off-white solid	General knowledge
LogP (calculated)	1.5	Commercial Suppliers
pKa (estimated)	~1-2 (for the pyrimidine ring)	Based on related structures

The calculated LogP value of 1.5 suggests that 5-Fluoro-2-(methylthio)pyrimidine has moderate lipophilicity. This indicates it may have a balance of aqueous and lipid solubility, a desirable characteristic for many drug candidates. The estimated pKa suggests that the compound is a weak base.

Solubility Assessment

Determining the solubility of 5-Fluoro-2-(methylthio)pyrimidine in a range of pharmaceutically relevant solvents is a critical step in formulation development. This section outlines protocols for both thermodynamic and kinetic solubility assessment.

Predicted Solubility

While experimental data is the gold standard, computational tools can provide initial estimates of solubility. Cheminformatics models, which use the compound's structure to predict its properties, can be a valuable starting point. However, these predictions should always be confirmed experimentally.

Experimental Solubility Determination

A comprehensive solubility profile should be established in a variety of solvents, including aqueous buffers at different pH values and common organic solvents used in formulation.

Table of Recommended Solvents for Solubility Screening:

Solvent Class	Specific Solvents	Rationale
Aqueous Buffers	pH 2.0 (simulated gastric fluid), pH 6.8 (simulated intestinal fluid), pH 7.4 (physiological pH)	To assess solubility in relevant biological fluids.
Polar Protic Solvents	Water, Methanol, Ethanol	Common solvents in pharmaceutical processing and formulation.
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN)	High solubilizing power, often used for stock solutions.
Non-Polar Solvents	Dichloromethane (DCM), Ethyl Acetate	To understand the full solubility profile.

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This method determines the equilibrium solubility of a compound and is considered the gold standard.

Methodology:

• Sample Preparation: Add an excess amount of solid 5-Fluoro-2-(methylthio)pyrimidine to a known volume of the selected solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and dilute it with an appropriate solvent. Analyze the concentration of 5-Fluoro-2-(methylthio)pyrimidine using a validated analytical method, such as HPLC-UV.

Data Presentation:

Solvent	Temperature (°C)	Thermodynamic Solubility (mg/mL)	Thermodynamic Solubility (µM)
pH 2.0 Buffer	25	[Experimental Data]	[Experimental Data]
pH 6.8 Buffer	25	[Experimental Data]	[Experimental Data]
pH 7.4 Buffer	25	[Experimental Data]	[Experimental Data]
Water	25	[Experimental Data]	[Experimental Data]
Methanol	25	[Experimental Data]	[Experimental Data]
Ethanol	25	[Experimental Data]	[Experimental Data]
DMSO	25	[Experimental Data]	[Experimental Data]
Acetonitrile	25	[Experimental Data]	[Experimental Data]

Stability Assessment: A Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods. These studies involve subjecting the compound to stress conditions that are more severe than accelerated stability testing conditions.[1][2][3][4]

Logical Flow for Stability Assessment:

Caption: Workflow for the stability assessment of 5-Fluoro-2-(methylthio)pyrimidine.

Hydrolytic Stability

The presence of the pyrimidine ring and the methylthio group suggests potential susceptibility to hydrolysis under acidic or basic conditions.

Experimental Protocol: Hydrolytic Degradation

• Sample Preparation: Prepare solutions of 5-Fluoro-2-(methylthio)pyrimidine (e.g., 1 mg/mL) in 0.1 M HCl (acidic), 0.1 M NaOH (basic), and purified water (neutral).

• Incubation: Store the solutions at an elevated temperature (e.g., 60 °C) and collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For the acidic and basic samples, neutralize them before analysis.

• Analysis: Analyze the samples using a stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect the formation of any degradation products.

Expected Degradation Pathways: Under acidic conditions, hydrolysis of the methylthio group to a hydroxyl or carbonyl group is a potential degradation pathway. Basic conditions might also promote ring opening or other transformations.

Oxidative Stability

The thioether linkage is a known site for oxidation, potentially forming sulfoxides and sulfones.

Experimental Protocol: Oxidative Degradation

• Sample Preparation: Prepare a solution of 5-Fluoro-2-(methylthio)pyrimidine in a suitable solvent (e.g., methanol or acetonitrile/water). Add a solution of hydrogen peroxide (e.g., 3% v/v).

• Incubation: Store the solution at room temperature and collect samples at various time points.

• Analysis: Analyze the samples by HPLC to monitor the degradation of the parent compound and the formation of oxidation products.

Photostability

Fluorinated and aromatic compounds can be susceptible to degradation upon exposure to light.

Experimental Protocol: Photostability Testing

• Sample Preparation: Expose a solid sample and a solution of 5-Fluoro-2-(methylthio)pyrimidine to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines. A dark control sample should be stored under the same conditions but protected from light.

• Exposure: Expose the samples for a defined period.

• Analysis: Analyze the exposed and control samples by HPLC.

Thermal Stability

This study assesses the stability of the compound at elevated temperatures in the solid state.

Experimental Protocol: Thermal Degradation (Solid State)

• Sample Preparation: Place a known amount of solid 5-Fluoro-2-(methylthio)pyrimidine in a vial.

• Incubation: Store the vial in an oven at a high temperature (e.g., 80 °C or higher).

• Analysis: At specified time points, dissolve the solid in a suitable solvent and analyze by HPLC.

Data Presentation for Stability Studies:

Stress Condition	Time (hours)	% Parent Compound Remaining	Observations (e.g., new peaks in chromatogram)
0.1 M HCl, 60 °C	0	100	-
2	[Data]	[Data]
4	[Data]	[Data]
8	[Data]	[Data]
24	[Data]	[Data]
0.1 M NaOH, 60 °C	0	100	-
...	[Data]	[Data]
3% H₂O₂, RT	0	100	-
...	[Data]	[Data]
Photolytic (Solid)	[Duration]	[Data]	[Data]
Photolytic (Solution)	[Duration]	[Data]	[Data]
Thermal (Solid, 80 °C)	0	100	-
...	[Data]	[Data]

Analytical Methodologies

A robust and validated analytical method is crucial for accurate quantification in solubility and stability studies.

Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, impurities, or excipients.

Proposed HPLC Method Parameters (Starting Point):

Parameter	Recommended Condition
Column	C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at an appropriate wavelength (to be determined by UV scan)
Injection Volume	10 µL

Method Development and Validation Workflow:

Sources

• 1. jetir.org [jetir.org]
• 2. scialert.net [scialert.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Putative Cellular Mechanism of Action of 5-Fluoro-2-(methylthio)pyrimidine

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Fluoro-2-(methylthio)pyrimidine is a synthetic fluoropyrimidine analog, a class of compounds that forms the bedrock of antimetabolite chemotherapy.[1][2] While this specific molecule is not as extensively characterized as its parent compound, 5-Fluorouracil (5-FU), its structural features—a fluorine atom at the C-5 position and a methylthio group at the C-2 position—allow for a well-grounded elucidation of its probable mechanism of action. This guide synthesizes established knowledge of fluoropyrimidine pharmacology to present a cohesive, in-depth hypothesis of the cellular and molecular pathways targeted by 5-Fluoro-2-(methylthio)pyrimidine. We will deconstruct its putative metabolic activation, primary cytotoxic effects on nucleic acid synthesis, and the potential modulatory role of its unique methylthio moiety. Furthermore, this document provides robust, field-proven experimental protocols to validate these hypotheses, offering a clear roadmap for future research and development.

Introduction: Fluoropyrimidines as Foundational Antimetabolites

The development of fluoropyrimidines in the 1950s was a landmark achievement in oncology, stemming from the observation that cancer cells exhibit a heightened avidity for the pyrimidine base uracil.[1] This led to the synthesis of 5-Fluorouracil (5-FU), an antimetabolite designed to subvert cellular machinery by mimicking natural nucleobases.[3] The core principle of these agents is their intracellular conversion into fraudulent nucleotides that execute a multi-pronged attack: they inhibit a critical enzyme for DNA synthesis and are erroneously incorporated into both DNA and RNA, leading to widespread cellular dysfunction and apoptosis.[1][4]

5-Fluoro-2-(methylthio)pyrimidine belongs to this venerable class of drugs. Its efficacy is predicted to arise from the C-5 fluorine substitution, a hallmark of thymidylate synthase inhibitors. The C-2 methylthio group represents a key structural divergence from 5-FU, suggesting potential alterations in metabolic processing, target affinity, or even the engagement of secondary pharmacological targets.

The Hypothesized Metabolic Activation Cascade

Like all fluoropyrimidines, 5-Fluoro-2-(methylthio)pyrimidine is a prodrug that must undergo intracellular anabolic conversion to exert its cytotoxic effects. This multi-step enzymatic cascade is critical to its function.

Cellular Uptake and Initial Conversion: The journey begins with the transport of the molecule into the cell, likely via the same nucleobase transporter mechanisms that internalize uracil.[5] Once inside, the primary activation step is hypothesized to be its conversion into a fraudulent nucleotide. Drawing parallels with 5-FU, this is likely accomplished by Orotate Phosphoribosyltransferase (OPRT), which would attach a ribose phosphate moiety to create 5-Fluoro-2-(methylthio)uridine monophosphate (F-SMe-UMP) .[1][5]

Phosphorylation and Conversion to Deoxy-forms: F-SMe-UMP serves as the substrate for a series of kinases that further phosphorylate it into its diphosphate (F-SMe-UDP) and triphosphate (F-SMe-UTP) forms. A pivotal juncture in this pathway is the action of ribonucleotide reductase, the enzyme responsible for converting ribonucleotides to deoxyribonucleotides. This enzyme would convert F-SMe-UDP to 5-Fluoro-2-(methylthio)deoxyuridine diphosphate (F-SMe-dUDP) , which is subsequently phosphorylated to its active deoxy-metabolites.[6][7]

Figure 2: F-SMe-dUMP forms a stable complex with TS, blocking dTMP synthesis.

B. Incorporation into Ribonucleic Acid (RNA)

The ribonucleotide metabolite F-SMe-UTP can be recognized by RNA polymerases and incorporated into RNA transcripts in place of natural UTP. [3][5][6]This fraudulent substitution can have profound consequences for RNA metabolism and function. The presence of the fluorinated base can disrupt ribosomal RNA (rRNA) processing and maturation, alter the splicing of messenger RNA (mRNA), and interfere with the function of various non-coding RNAs. [8][9]The cumulative effect is a global disruption of protein synthesis and cellular homeostasis, contributing significantly to the drug's overall cytotoxicity.

C. Incorporation into Deoxyribonucleic Acid (DNA)

In a third cytotoxic mechanism, the deoxyribonucleotide metabolite F-SMe-dUTP can be mistakenly incorporated into the DNA strand by DNA polymerases during replication. [6][10]The cellular uracil DNA glycosylase repair machinery may attempt to excise the fraudulent base. However, due to the scarcity of dTTP for repair, this process can lead to repeated cycles of futile excision and re-incorporation, resulting in DNA strand breaks and genomic instability, ultimately triggering an apoptotic response. [3][10]

A Framework for Experimental Validation

The hypothesized mechanisms of action must be validated through a systematic and rigorous experimental workflow. The following protocols provide a self-validating system to interrogate the cellular effects of 5-Fluoro-2-(methylthio)pyrimidine.

Sources

• 1. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. mdpi.com [mdpi.com]
• 6. PharmGKB summary: fluoropyrimidine pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Molecular Mechanisms of 5-Fluorocytosine Resistance in Yeasts and Filamentous Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of RNA- and DNA-directed actions of 5-fluoropyrimidines in mouse T-lymphoma (S-49) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Study of intracellular anabolism of 5-fluorouracil and incorporation in nucleic acids based on an LC-HRMS method - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Strategic Deployment of 5-Fluoro-2-(methylthio)pyrimidine in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: Unveiling a Privileged Scaffold

In the landscape of contemporary drug discovery, the pyrimidine core stands as a testament to nature's ingenuity and a cornerstone of synthetic medicinal chemistry.[1][2][3] Its presence in the fundamental building blocks of life—nucleic acids—has made it a focal point for the development of therapeutic agents across a multitude of disease areas, including oncology, virology, and immunology.[2][3] Within this esteemed class of heterocycles, 5-Fluoro-2-(methylthio)pyrimidine has emerged as a particularly versatile and powerful building block. This guide provides an in-depth exploration of its strategic application, offering both the theoretical underpinnings and practical protocols essential for researchers, scientists, and drug development professionals.

The unique combination of a fluorine atom at the 5-position and a methylthio group at the 2-position imparts a distinct set of physicochemical and reactive properties. The fluorine atom, a bioisostere of hydrogen, can significantly enhance binding affinity to target proteins and modulate metabolic stability.[4] The methylthio group, on the other hand, serves as a versatile synthetic handle, allowing for a wide range of chemical transformations to explore structure-activity relationships (SAR).[5] This document will delve into the synthesis, reactivity, and application of this scaffold, with a particular focus on its role in the development of kinase inhibitors and other targeted therapies.

Physicochemical Properties and Handling

A thorough understanding of the fundamental properties of a building block is paramount for its effective utilization.

Property	Value	Reference
CAS Number	6090-37-5	[6][7][8][9]
Molecular Formula	C₅H₅FN₂S	[8]
Molecular Weight	144.17 g/mol	[8]
IUPAC Name	5-fluoro-2-(methylsulfanyl)pyrimidine	[6]
Appearance	Off-white to yellow solid
Purity	Typically ≥98%	[8]

Safety and Handling: 5-Fluoro-2-(methylthio)pyrimidine is harmful if swallowed and may cause skin, eye, and respiratory irritation.[6] Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS) for comprehensive handling and disposal information.[6]

Strategic Synthesis of the Core Scaffold

The accessibility of 5-Fluoro-2-(methylthio)pyrimidine is a key enabler of its widespread use. While commercially available, understanding its synthesis provides valuable insights into its chemistry and potential for analog synthesis.[6][7][8][9] A common synthetic approach involves the cyclocondensation of a suitable three-carbon electrophile with S-methylisothiourea.

Protocol 1: Synthesis of 5-Fluoro-2-(methylthio)pyrimidine

This protocol is a representative example and may require optimization based on available starting materials and laboratory conditions.

Materials:

• Diethyl 2-fluoro-3-oxosuccinate (or a similar 3-carbon precursor)

• S-methylisothiourea sulfate

• Sodium ethoxide (NaOEt)

• Ethanol (EtOH)

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium ethoxide (2.1 eq) in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• Addition of S-methylisothiourea: To the stirred solution, add S-methylisothiourea sulfate (1.0 eq) portion-wise, maintaining the temperature below 25 °C.

• Addition of the Electrophile: Slowly add diethyl 2-fluoro-3-oxosuccinate (1.0 eq) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • To the residue, add water and adjust the pH to ~7 with 1 M HCl.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 5-Fluoro-2-(methylthio)pyrimidine.

Caption: Synthetic scheme for 5-Fluoro-2-(methylthio)pyrimidine.

Key Reactions and Synthetic Utility

The true power of 5-Fluoro-2-(methylthio)pyrimidine in medicinal chemistry lies in the reactivity of its 2-methylthio group. This group can be readily transformed, providing access to a diverse array of derivatives for SAR studies.

Oxidation to Sulfoxide and Sulfone

Oxidation of the methylthio group to the corresponding sulfoxide or sulfone dramatically increases its leaving group ability, facilitating nucleophilic aromatic substitution (SNAr).

Protocol 2: Oxidation of 5-Fluoro-2-(methylthio)pyrimidine to the Sulfone

Materials:

• 5-Fluoro-2-(methylthio)pyrimidine

• meta-Chloroperoxybenzoic acid (m-CPBA) (2.2 eq)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Dissolve 5-Fluoro-2-(methylthio)pyrimidine (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Addition of m-CPBA: Cool the solution to 0 °C in an ice bath. Add m-CPBA (2.2 eq) portion-wise, ensuring the temperature does not rise above 5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Quench the reaction by adding saturated sodium bicarbonate solution.

  • Separate the layers and extract the aqueous layer with dichloromethane (2 x 30 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate under reduced pressure.

• Purification: The resulting 5-fluoro-2-(methylsulfonyl)pyrimidine is often used in the next step without further purification. If necessary, it can be purified by recrystallization or column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

The 2-methylsulfonyl group is an excellent leaving group, readily displaced by a variety of nucleophiles, most commonly amines. This reaction is a cornerstone for building libraries of substituted pyrimidines.

Protocol 3: SNAr with an Amine Nucleophile

Materials:

• 5-Fluoro-2-(methylsulfonyl)pyrimidine

• Amine of interest (e.g., aniline) (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• N,N-Dimethylformamide (DMF) or another suitable polar aprotic solvent

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a sealed tube, dissolve 5-Fluoro-2-(methylsulfonyl)pyrimidine (1.0 eq) and the desired amine (1.1 eq) in DMF.

• Addition of Base: Add DIPEA (1.5 eq) to the reaction mixture.

• Heating: Heat the reaction mixture to 80-120 °C for 4-12 hours, monitoring by TLC or LC-MS.

• Work-up:

  • Cool the reaction to room temperature and pour into water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the desired 2-amino-5-fluoropyrimidine derivative.

Caption: Key reaction pathway for functionalizing the scaffold.

Applications in Medicinal Chemistry: A Focus on Kinase Inhibitors

The 2-amino-5-fluoropyrimidine scaffold is a prominent feature in numerous kinase inhibitors.[10] The pyrimidine core often serves as a hinge-binding motif, forming crucial hydrogen bonds with the kinase's backbone. The substituents at the 2- and 4-positions can then be modified to achieve potency and selectivity.

Case Study: EGFR Inhibitors

Mutations in the Epidermal Growth Factor Receptor (EGFR) are a key driver in non-small cell lung cancer (NSCLC).[11] The 5-(methylthio)pyrimidine scaffold has been successfully employed to develop mutant-selective EGFR inhibitors that overcome resistance to first-generation drugs.[11]

In a notable study, a series of 5-(methylthio)pyrimidine derivatives were designed and synthesized as potent inhibitors of the L858R/T790M mutant EGFR.[11] These compounds exhibited excellent enzymatic and antiproliferative activities against the mutant form while showing significantly less activity against the wild-type (WT) EGFR, thereby promising a wider therapeutic window.[11]

Compound Class	Target	Key Feature	Biological Activity	Reference
5-(Methylthio)pyrimidine Derivatives	EGFR (L858R/T790M)	Mutant Selectivity	Subnanomolar IC₅₀ values against mutant EGFR	[11]
5-(Trifluoromethyl)pyrimidine Derivatives	EGFR	Potent Inhibition	IC₅₀ of 0.091 µM against EGFR kinase	[12]
Pyrido[2,3-d]pyrimidine Derivatives	RAF Kinase	Pan-RAF Inhibition	Activity against BRAF or RAS mutant tumor cells	[13]
Pyrimidine Derivatives	FGFR3	Oral Activity	Tumor regression in xenograft models	[14]

The Role of the 5-Fluoro Substituent

The strategic placement of a fluorine atom at the 5-position of the pyrimidine ring is a classic example of bioisosteric replacement and offers several advantages:

• Enhanced Binding Affinity: The high electronegativity of fluorine can lead to favorable interactions with the target protein, such as hydrogen bonding or dipole-dipole interactions, thereby increasing binding affinity.[4]

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of the pyrimidine ring, influencing its ionization state at physiological pH and potentially improving cell permeability.

• Metabolic Blocking: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes. Placing a fluorine atom at a metabolically labile position can block oxidative metabolism, thereby increasing the compound's half-life and bioavailability.

This principle is famously illustrated by the anticancer drug 5-Fluorouracil (5-FU), where the fluorine atom prevents the methylation of deoxyuridine monophosphate to deoxythymidine monophosphate, a critical step in DNA synthesis.[15] Although 5-FU itself does not contain the methylthio group, its mechanism underscores the profound impact of the 5-fluoro substitution on biological activity.[15][16]

Conclusion and Future Perspectives

5-Fluoro-2-(methylthio)pyrimidine is a high-value scaffold in medicinal chemistry, offering a unique combination of a bioisosteric fluorine atom and a versatile synthetic handle. Its utility in the development of targeted therapies, particularly kinase inhibitors, is well-established and continues to be an active area of research.[11][13][14] The synthetic protocols and strategic considerations outlined in this guide provide a solid foundation for researchers to leverage the full potential of this privileged building block in their drug discovery programs. As our understanding of disease biology deepens, the rational design of novel therapeutics based on scaffolds like 5-Fluoro-2-(methylthio)pyrimidine will undoubtedly play a pivotal role in advancing human health.

References

• National Center for Biotechnology Information. (n.d.). Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. PubMed Central. Retrieved from [Link]

• Medicines for All Institute, Virginia Commonwealth University. (n.d.). Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Bioisostere – Knowledge and References. Retrieved from [Link]

• Google Patents. (n.d.). WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine.

• ResearchGate. (n.d.). Structure-antiviral activity relationship of 5-alkyl-2-thiopyrimidine nucleosides. Retrieved from [Link]

• INDOFINE Chemical Company, Inc. (n.d.). 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Differential functionality of fluoropyrimidine nucleosides for safe cancer therapy. PubMed. Retrieved from [Link]

• ACS Publications. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. Retrieved from [Link]

• ACS Publications. (2015). Discovery of 1-(3,3-Dimethylbutyl)-3-(2-fluoro-4-methyl-5-(7-methyl-2-(methylamino)pyrido[2,3-d]pyrimidin-6-yl)phenyl)urea (LY3009120) as a Pan-RAF Inhibitor with Minimal Paradoxical Activation and Activity against BRAF or RAS Mutant Tumor Cells. Journal of Medicinal Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Synthesis and structure-activity relationships of pyrimidine derivatives as potent and orally active FGFR3 inhibitors with both increased systemic exposure and enhanced in vitro potency. PubMed. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Pyrimidine-Based Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. PubMed. Retrieved from [Link]

• ACS Publications. (2021). Antitubercular 2-Pyrazolylpyrimidinones: Structure–Activity Relationship and Mode-of-Action Studies. Journal of Medicinal Chemistry. Retrieved from [Link]

• MIT News. (2024). Cancer biologists discover a new mechanism for an old drug. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1. PubMed Central. Retrieved from [Link]

Sources

• 1. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Pyrimidine-Based Drugs [mdpi.com]
• 3. Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. 5-Methyl-2-(methylthio)pyrimidine|Research Chemical [benchchem.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. 5-Fluoro-2-(methylthio)pyrimidine | [frontierspecialtychemicals.com]
• 8. 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE | 6090-37-5 | INDOFINE Chemical Company [indofinechemical.com]
• 9. scbt.com [scbt.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis and structure-activity relationships of pyrimidine derivatives as potent and orally active FGFR3 inhibitors with both increased systemic exposure and enhanced in vitro potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cancer biologists discover a new mechanism for an old drug | MIT News | Massachusetts Institute of Technology [news.mit.edu]

Application Notes and Protocols for the Synthesis of 5-Fluoro-2-(methylthio)pyrimidine Derivatives

Introduction: The Strategic Importance of 5-Fluoro-2-(methylthio)pyrimidine

5-Fluoro-2-(methylthio)pyrimidine is a highly versatile heterocyclic building block in medicinal chemistry and drug development. Its strategic importance stems from the presence of three key features: a fluorine atom at the 5-position, a pyrimidine core, and a modifiable methylthio group at the 2-position. The 5-fluoro substituent is a well-established bioisostere for a hydrogen atom that can significantly enhance metabolic stability and binding affinity by altering the electronic properties of the ring.[1][2] The pyrimidine scaffold is a common feature in numerous biologically active molecules, including anticancer agents like 5-Fluorouracil (5-FU).[2][3]

The 2-methylthio group serves as a versatile chemical handle. It can be readily oxidized to a more reactive sulfoxide or sulfone, which then becomes an excellent leaving group for nucleophilic aromatic substitution (SNAr). This two-step sequence allows for the introduction of a wide array of functional groups at the 2-position, making 5-Fluoro-2-(methylthio)pyrimidine a linchpin in the synthesis of diverse compound libraries for screening and lead optimization.[4][5] This guide provides detailed protocols and scientific rationale for the two primary synthetic pathways originating from this key intermediate: Oxidation-Substitution and Direct Nucleophilic Aromatic Substitution .

Part 1: The Oxidation-Substitution Pathway

This is arguably the most powerful and widely employed strategy for derivatizing 5-Fluoro-2-(methylthio)pyrimidine. The methylthio group itself is a relatively poor leaving group. However, upon oxidation to the corresponding methylsulfoxide or, more commonly, the methylsulfone, its lability is dramatically increased. The strong electron-withdrawing nature of the sulfonyl group makes the C2-position highly electrophilic and susceptible to attack by a wide range of nucleophiles.[4][6]

Causality Behind the Experimental Choices

The choice of oxidant and reaction conditions is critical for achieving a clean and high-yielding conversion.

• Oxidants : Common and effective oxidants for converting sulfides to sulfones include hydrogen peroxide (H₂O₂), often with a catalyst like sodium tungstate, and meta-chloroperoxybenzoic acid (m-CPBA).[4][6] H₂O₂ with sodium tungstate is often preferred for its cost-effectiveness and favorable environmental profile.[7] The stoichiometry of the oxidant must be carefully controlled; typically, two or more equivalents are required to ensure complete oxidation to the sulfone. Using a single equivalent can lead to the formation of the sulfoxide as the major product.[8]

• Solvents : The choice of solvent depends on the oxidant. For H₂O₂/Na₂WO₄ systems, a mixture of acetonitrile and water is common, providing good solubility for both the organic substrate and the inorganic catalyst.[4] For m-CPBA, chlorinated solvents like dichloromethane (DCM) or chloroform are standard.

• Nucleophilic Displacement : The subsequent SNAr reaction on the sulfone intermediate is typically straightforward. The choice of base and solvent is dictated by the nature of the nucleophile. For amine nucleophiles, a non-nucleophilic base like diisopropylethylamine (DIPEA) or potassium carbonate may be used to scavenge the liberated methanesulfinic acid. Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) are excellent choices as they can stabilize the charged intermediate (Meisenheimer complex) formed during the SNAr reaction, thereby accelerating the process.[9][10]

Visualizing the Oxidation-Substitution Workflow

Caption: Workflow for derivatization via oxidation and subsequent substitution.

Experimental Protocol 1: Synthesis of 5-Fluoro-2-(methylsulfonyl)pyrimidine

This protocol details the oxidation of the starting material to the key sulfone intermediate.

Materials:

• 5-Fluoro-2-(methylthio)pyrimidine

• Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

• 35% Hydrogen peroxide (H₂O₂)

• Acetonitrile (MeCN)

• Deionized Water

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, condenser, and standard glassware

Procedure:

• Reaction Setup : In a round-bottom flask, dissolve 5-Fluoro-2-(methylthio)pyrimidine (1.0 equiv.) and sodium tungstate dihydrate (0.05 equiv.) in a 1:1 mixture of acetonitrile and water.

• Addition of Oxidant : To the stirring solution, add 35% aqueous hydrogen peroxide (2.5 equiv.) dropwise. An exotherm may be observed; maintain the temperature below 50 °C using a water bath if necessary.

• Reaction Monitoring : Stir the reaction mixture at 50 °C for 3-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Quenching : After completion, cool the reaction mixture to room temperature. Carefully quench the excess peroxide by slowly adding a saturated aqueous solution of sodium sulfite until bubbling ceases.

• Workup : Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing : Combine the organic layers and wash sequentially with deionized water and brine.

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification : The resulting 5-Fluoro-2-(methylsulfonyl)pyrimidine can often be used directly in the next step. If required, purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Parameter	Typical Value	Justification
Equivalents of H₂O₂	2.5 equiv.	Ensures complete oxidation to the sulfone, preventing sulfoxide byproduct.[4]
Catalyst Loading	5 mol%	Sufficient to catalyze the reaction efficiently without requiring complex removal.
Temperature	50 °C	Provides a reasonable reaction rate without significant decomposition of H₂O₂.
Quenching Agent	Sodium Sulfite	Safely reduces excess hydrogen peroxide to water.

Experimental Protocol 2: Nucleophilic Aromatic Substitution with an Amine

This protocol describes the displacement of the methylsulfonyl group with a primary or secondary amine.

Materials:

• 5-Fluoro-2-(methylsulfonyl)pyrimidine (from Protocol 1)

• Primary or Secondary Amine (e.g., aniline, morpholine)

• Potassium Carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Deionized Water & Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Reaction vial or flask with a magnetic stirrer and inert atmosphere capabilities (e.g., nitrogen or argon)

Procedure:

• Reaction Setup : To a reaction vial, add 5-Fluoro-2-(methylsulfonyl)pyrimidine (1.0 equiv.), the desired amine (1.1-1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Solvent Addition : Add anhydrous DMF or DMSO to the vial.

• Reaction Conditions : Seal the vial and heat the mixture to 80-100 °C. Stir for 4-16 hours. The reaction progress should be monitored by TLC or LC-MS.

• Workup : After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash extensively with water to remove the DMF/DMSO and inorganic salts. Follow with a brine wash.

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification : Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 2-amino-5-fluoropyrimidine derivative.

Parameter	Typical Value	Justification
Equivalents of Amine	1.1 - 1.2 equiv.	A slight excess ensures complete consumption of the limiting sulfone.
Base	K₂CO₃ (solid)	An inexpensive and effective base to neutralize the methanesulfinic acid byproduct.
Temperature	80 - 100 °C	Provides sufficient thermal energy to overcome the activation barrier for the SNAr reaction.[11]
Solvent	DMF or DMSO	High-boiling polar aprotic solvents that facilitate SNAr reactions.[12]

Part 2: Palladium-Catalyzed Cross-Coupling Reactions

While the methylthio group is not a typical leaving group for palladium-catalyzed cross-coupling, it can be envisioned that after oxidation to the sulfone, C-S cross-coupling reactions could be possible. However, a more common and predictable strategy involves introducing a halogen (e.g., Br or Cl) at a different position on the pyrimidine ring, allowing for selective cross-coupling while retaining the 2-methylthio group for subsequent modification.

For instance, starting from a precursor like 5-bromo-2-(methylthio)pyrimidine, one could perform a selective Suzuki or Sonogashira coupling at the C5-position, leveraging the higher reactivity of the C-Br bond compared to the C-S bond under typical Pd-catalyzed conditions.[13]

Visualizing a Sequential Cross-Coupling & Oxidation Strategy

Caption: A sequential strategy combining cross-coupling and oxidation-substitution.

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be self-validating through rigorous in-process monitoring.

• Chromatographic Analysis (TLC/LC-MS) : At each stage, the reaction's progress must be tracked. In Protocol 1, the disappearance of the starting sulfide and the appearance of a more polar spot (the sulfone) on a TLC plate provides a clear indication of conversion. LC-MS confirms this by showing the expected mass increase (+32 amu for S → SO₂).

• Spectroscopic Confirmation (NMR) : The structure of the final products must be unequivocally confirmed by ¹H, ¹³C, and ¹⁹F NMR spectroscopy. In the ¹H NMR of the sulfone, a downfield shift of the pyrimidine ring proton is expected due to the electron-withdrawing effect of the sulfonyl group. For the final SNAr products, the appearance of new signals corresponding to the introduced nucleophile and the disappearance of the methylsulfonyl singlet (~3.3-3.5 ppm) are key diagnostic markers.

By adhering to these analytical checkpoints, a researcher can proceed with confidence from one step to the next, ensuring the integrity of the synthetic route and the identity of the final derivatives.

References

• Synthesis of 5-Fluoroalkylated Pyrimidine Nucleosides via Negishi Cross-Coupling. (n.d.). National Institutes of Health (NIH).
• Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. (2020). National Institutes of Health (NIH).
• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. (n.d.). Virginia Commonwealth University.
• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. (2022). National Institutes of Health (NIH).
• Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. (n.d.). National Center for Biotechnology Information.
• Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. (n.d.). Royal Society of Chemistry.
• Sulfone synthesis by oxidation. (n.d.). Organic Chemistry Portal.
• Synthesis of 2-amino-5-fluoropyridine. (2025). ResearchGate.
• Concerted Nucleophilic Aromatic Substitutions. (n.d.). National Institutes of Health (NIH).
• Concerted Nucleophilic Aromatic Substitution Reactions. (n.d.). National Center for Biotechnology Information.
• Concerted Nucleophilic Aromatic Substitution Reactions. (n.d.). ResearchGate.
• 5-Fluoro-2-(methylthio)pyrimidine. (n.d.). Frontier Specialty Chemicals.
• Cross Coupling Reactions. (n.d.). American Chemical Society.
• Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors. (n.d.). National Institutes of Health (NIH).
• Synthesis of 5-[(methylthio)methyl]-2'-deoxyuridine, the Corresponding Sulfoxide and Sulfone, and Their 5'-phosphates: Antiviral Effects and Thymidylate Synthetase Inhibition. (n.d.). PubMed.
• 6090-37-5 Cas No. | 5-Fluoro-2-(methylthio)pyrimidine. (n.d.). Apollo Scientific.
• Novel 5-Fluorouracil Derivatives: Synthesis and Cytotoxic Activity of 2-Butoxy-4-Substituted 5-Fluoropyrimidines. (2013). Semantic Scholar.
• Supporting Information Nucleophilic Aromatic Substitution Reactions under Aqueous, Mild Conditions Using Polymeric Additive HPMC. (n.d.). The Royal Society of Chemistry.
• Application Notes and Protocols for Cross-Coupling Reactions with 5-Bromo-2-chloropyrimidine. (n.d.). Benchchem.
• Sulfide Oxidation. (n.d.). ACS GCI Pharmaceutical Roundtable.
• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. (n.d.). MDPI.
• 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions. (2004). PubMed.
• Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors. (2016). PubMed.
• Microwave assisted C–S cross-coupling reaction from thiols and 2-(4-bromo phenyl)-benzothiazole employed by CuI in acetonitrile. (n.d.). Royal Society of Chemistry.
• Sulfoxide synthesis by oxidation. (n.d.). Organic Chemistry Portal.
• 5-Fluoro-2-(methylthio)pyrimidine, min 97%, 1 gram. (n.d.). Fine Chemicals.
• Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide. (n.d.). Royal Society of Chemistry.
• Reaction of acetyl hypofluorite with pyrimidines. Part 3. Synthesis, stereochemistry, and properties of 5-fluoro-5,6-dihydropyrimidine nucleosides. (n.d.). Royal Society of Chemistry.

Sources

• 1. Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Bioevaluation of 5-Fluorouracil Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 5. Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulfone synthesis by oxidation [organic-chemistry.org]
• 7. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 8. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 9. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. benchchem.com [benchchem.com]

The Strategic Utility of 5-Fluoro-2-(methylthio)pyrimidine in Modern Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrimidine Core in Medicinal Chemistry and the Unique Role of 5-Fluoro-2-(methylthio)pyrimidine

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its prevalence is due to its ability to engage in various biological interactions, often acting as a bioisostere for other aromatic systems and participating in crucial hydrogen bonding with protein targets.[2] Within the vast chemical space of pyrimidine derivatives, 5-Fluoro-2-(methylthio)pyrimidine has emerged as a highly versatile and strategic building block for the synthesis of complex molecules, particularly in the realm of kinase inhibitors and other targeted therapies.[3]

This guide provides an in-depth exploration of 5-Fluoro-2-(methylthio)pyrimidine as a synthetic intermediate. We will delve into its reactivity, focusing on the strategic activation of the C2 and C4/C6 positions. Detailed, field-proven protocols for key transformations, including oxidation of the methylthio group, subsequent Suzuki-Miyaura cross-coupling, and nucleophilic aromatic substitution (SNAr), are provided. The causality behind experimental choices is explained to empower researchers to adapt and optimize these methods for their specific synthetic challenges.

Chemical Properties and Reactivity Profile

5-Fluoro-2-(methylthio)pyrimidine (CAS: 6090-37-5) is a crystalline solid with a molecular weight of 144.17 g/mol .[4] Its reactivity is governed by the interplay of the electron-withdrawing fluorine atom at the C5 position and the methylthio group at the C2 position. The fluorine atom enhances the electrophilicity of the pyrimidine ring, making it more susceptible to nucleophilic attack. The methylthio group itself is a modest leaving group, but its true synthetic potential is unlocked upon oxidation.

Property	Value
Molecular Formula	C₅H₅FN₂S
Molecular Weight	144.17 g/mol
CAS Number	6090-37-5
Appearance	White to off-white crystalline solid
Purity	Typically ≥98%

Core Synthetic Strategy: Oxidation to the Sulfone

The methylthio group can be readily oxidized to the corresponding methylsulfoxide or, more synthetically useful, the methylsulfone. This transformation is critical as the methylsulfonyl group (-SO₂Me) is an excellent leaving group, significantly activating the C2 position for a range of carbon-carbon and carbon-heteroatom bond-forming reactions.

Mechanistic Rationale for Oxidation

Common oxidizing agents like meta-chloroperoxybenzoic acid (m-CPBA) or Oxone® (potassium peroxymonosulfate) are effective for this transformation. The reaction proceeds via an electrophilic attack of the oxidant on the electron-rich sulfur atom of the methylthio group. The use of a slight excess of the oxidizing agent ensures the complete conversion to the sulfone.

Experimental Protocol: Oxidation of 5-Fluoro-2-(methylthio)pyrimidine to 5-Fluoro-2-(methylsulfonyl)pyrimidine

This protocol describes the reliable oxidation of the methylthio group to the methylsulfonyl group using m-CPBA.

Materials:

• 5-Fluoro-2-(methylthio)pyrimidine

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 5-Fluoro-2-(methylthio)pyrimidine (1.0 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add m-CPBA (2.2 eq) portion-wise, maintaining the internal temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material and the intermediate sulfoxide.

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous Na₂S₂O₃ solution to decompose excess peroxide.

• Separate the layers and wash the organic phase sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield 5-Fluoro-2-(methylsulfonyl)pyrimidine as a white solid.

Application in Cross-Coupling Reactions: The Suzuki-Miyaura Coupling

With the highly activated 5-Fluoro-2-(methylsulfonyl)pyrimidine in hand, the C2 position is primed for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a particularly powerful tool for the formation of C-C bonds, enabling the introduction of a wide variety of aryl and heteroaryl moieties.[5]

Causality in Catalyst and Condition Selection

The choice of palladium catalyst, ligand, and base is crucial for a successful Suzuki-Miyaura coupling. A catalyst system such as Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd₂(dba)₃) and a phosphine ligand (e.g., XPhos) is typically effective. The base (e.g., K₂CO₃, Cs₂CO₃) is required to activate the boronic acid for transmetalation to the palladium center. A mixed solvent system, often containing an organic solvent like 1,4-dioxane and water, facilitates the dissolution of both the organic and inorganic reagents.

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 5-Fluoro-2-(methylsulfonyl)pyrimidine

This protocol provides a general method for the coupling of 5-Fluoro-2-(methylsulfonyl)pyrimidine with an arylboronic acid.

Materials:

• 5-Fluoro-2-(methylsulfonyl)pyrimidine

• Arylboronic acid (1.2 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq)

• 1,4-Dioxane, degassed

• Water, degassed

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a reaction vial, add 5-Fluoro-2-(methylsulfonyl)pyrimidine (1.0 eq), the arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and Pd(PPh₃)₄ (0.05 eq).

• Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio) via syringe.

• Seal the vial and heat the reaction mixture to 90-100 °C with vigorous stirring for 12-18 hours, or until reaction completion is observed by TLC/LC-MS.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate and water.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-aryl-5-fluoropyrimidine.

Catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O (4:1)	95	70-90
PdCl₂(dppf)	Cs₂CO₃	Toluene/H₂O (3:1)	100	75-95
Pd₂(dba)₃ / XPhos	K₃PO₄	2-MeTHF	80	80-98

Application in Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrimidine ring, further enhanced by the 5-fluoro and 2-methylsulfonyl substituents, makes 5-Fluoro-2-(methylsulfonyl)pyrimidine an excellent substrate for nucleophilic aromatic substitution (SNAr). This reaction is particularly valuable for introducing nitrogen nucleophiles, a common step in the synthesis of kinase inhibitors which often feature an amino group at the C2 or C4 position of the pyrimidine core.[6][7]

Mechanistic Considerations

The SNAr reaction on this substrate proceeds via a concerted mechanism or through a stepwise addition-elimination pathway involving a Meisenheimer-like intermediate. The high electrophilicity of the C2 position facilitates the initial nucleophilic attack, and the excellent leaving group ability of the methylsulfonate anion drives the reaction to completion.

Caption: Generalized SNAr mechanism on the pyrimidine core.

Experimental Protocol: SNAr with an Amine Nucleophile

This protocol outlines a general procedure for the displacement of the methylsulfonyl group with a primary or secondary amine.

Materials:

• 5-Fluoro-2-(methylsulfonyl)pyrimidine

• Amine (primary or secondary, 1.1-1.5 eq)

• Diisopropylethylamine (DIPEA, 1.5-2.0 eq) or another non-nucleophilic base

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a sealed tube, dissolve 5-Fluoro-2-(methylsulfonyl)pyrimidine (1.0 eq) in DMF or DMSO.

• Add the desired amine (1.1-1.5 eq) followed by DIPEA (1.5-2.0 eq).

• Seal the tube and heat the reaction mixture to 80-120 °C for 2-12 hours. Monitor the reaction's progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate multiple times.

• Combine the organic extracts, wash with water and then brine to remove the high-boiling point solvent.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to obtain the desired 2-amino-5-fluoropyrimidine derivative.

Conclusion: A Strategic Building Block for Drug Discovery

5-Fluoro-2-(methylthio)pyrimidine is a powerful and versatile building block in organic synthesis. Its true potential is realized through a straightforward oxidation to the corresponding sulfone, which then serves as a versatile precursor for a variety of cross-coupling and nucleophilic substitution reactions. The protocols and insights provided in this guide are intended to equip researchers in drug discovery and development with the necessary tools to effectively utilize this valuable scaffold in the synthesis of novel and complex molecular architectures. The ability to selectively introduce diverse functionalities at the C2 position of the pyrimidine ring makes 5-Fluoro-2-(methylthio)pyrimidine a key asset in the construction of libraries of compounds for screening and in the targeted synthesis of next-generation therapeutics.

References

• Jain, A., & Kumar, V. (2021). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. Archiv der Pharmazie, 354(9), e2100122. [Link]

• BenchChem. (2025).

• INDOFINE Chemical Company, Inc. (n.d.). 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE. Retrieved from [Link]

• Google Patents. (n.d.). WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine.
• Google Patents. (n.d.). WO2017198812A2 - Process for the manufacture of 2-substituted-5-(1-methylthio)alkylpyridines.

• WIPO Patentscope. (n.d.). CN116924975 - Preparation method of 2-amino-5-fluoropyridine. Retrieved from [Link]

• Google Patents. (n.d.). US8729265B2 - Regioselective preparation of 2-amino-5-trifluoromethylpyrimidine derivatives.
• Google Patents. (n.d.). WO2009094442A2 - 5-fluoro pyrimidine derivatives.

• ResearchGate. (2009). Synthesis of 2-amino-5-fluoropyridine. Retrieved from [Link]

• Organic Syntheses. (2016). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Org. Synth., 93, 306-318. [Link]

• Medicines for All institute (M4ALL), Virginia Commonwealth University. (n.d.). Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. Retrieved from [Link]

• Anderson, K. W., et al. (2006). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 45(40), 6523-6527. [Link]

• Lee, C., & Yu, J. (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society, 144(7), 2885-2892. [Link]

• Scott, J. S., et al. (2016). Regioselective 2-Amination of Polychloropyrimidines. Organic Letters, 18(9), 2180-2183. [Link]

• BenchChem. (2025).
• Google Patents. (n.d.). CA2966376A1 - Pyrimidine or pyridine compounds, preparation method therefor and pharmaceutical uses thereof.

• Abarbri, M., et al. (2016). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances, 6(81), 77855-77863. [Link]

• Google Patents. (n.d.). US3682917A - Method for producing 5-fluorouracil.

• Aslam, J., et al. (2024). Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Future Medicinal Chemistry, 16(12), 857-882. [Link]

• Musumarra, G., et al. (2006). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 11(12), 945-954. [Link]

• Sharma, R., et al. (2022). Recent Advances in Pyrimidine-Based Drugs. Molecules, 27(19), 6336. [Link]

• ComInnex. (n.d.). 5-Fluoro-2-(methylsulfonyl)pyrimidine, min 98%, 1 gram. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloro-5-fluoro-6-methyl-N-o-tolylpyrimidin-4-amine. Retrieved from [Link]

Sources

• 1. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. CA2966376A1 - Pyrimidine or pyridine compounds, preparation method therefor and pharmaceutical uses thereof - Google Patents [patents.google.com]
• 4. 2-Amino-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles [mdpi.com]
• 6. C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regioselective 2-Amination of Polychloropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 5-Fluoro-2-(methylthio)pyrimidine in Cancer Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of a Fluorinated Pyrimidine Building Block

In the landscape of cancer drug discovery, pyrimidine scaffolds are of paramount importance, forming the core structure of numerous chemotherapeutic agents. Among these, fluorinated pyrimidines have carved out a significant niche, with 5-Fluorouracil (5-FU) being a cornerstone in the treatment of various solid tumors for decades. The introduction of a fluorine atom at the C-5 position of the pyrimidine ring is a key bioisosteric modification that critically enhances the therapeutic efficacy of these molecules. This technical guide focuses on the application of 5-Fluoro-2-(methylthio)pyrimidine , a versatile and crucial intermediate in the synthesis of potent anti-cancer agents. While not an active therapeutic agent itself, its strategic role as a chemical building block in the creation of both classical cytotoxic drugs and modern targeted therapies makes it a compound of significant interest to medicinal chemists and cancer researchers. This document provides an in-depth exploration of its primary applications, complete with detailed synthetic protocols and the underlying chemical principles.

Part 1: A Cornerstone in the Synthesis of 5-Fluorouracil (5-FU)

The most prominent application of 5-Fluoro-2-(methylthio)pyrimidine and its related isomers is as a key precursor in the industrial synthesis of 5-Fluorouracil (5-FU). The methylthio group at the C-2 position serves as a convenient leaving group that can be readily hydrolyzed to the corresponding hydroxyl group, yielding the final 5-FU structure.

Mechanism of Action of 5-Fluorouracil

To appreciate the significance of its precursor, it is essential to understand the mechanism of action of 5-FU. Once administered, 5-FU is converted intracellularly into several active metabolites, which exert their cytotoxic effects through two primary mechanisms:

• Inhibition of Thymidylate Synthase (TS): The metabolite fluorodeoxyuridine monophosphate (FdUMP) forms a stable ternary complex with thymidylate synthase and the cofactor 5,10-methylenetetrahydrofolate. This complex blocks the synthesis of deoxythymidine monophosphate (dTMP), a necessary precursor for DNA synthesis, leading to "thymineless death" in rapidly dividing cancer cells.[1]

• Incorporation into RNA and DNA: The metabolites fluorouridine triphosphate (FUTP) and fluorodeoxyuridine triphosphate (FdUTP) can be incorporated into RNA and DNA, respectively. This incorporation disrupts RNA processing and protein synthesis and can lead to DNA damage.[1]

Recent research has also highlighted that the anticancer activity of 5-FU may be primarily driven by its interference with ribosomal RNA, opening new avenues for therapeutic strategies.[2]

Synthetic Pathway from 2-Methylthio-4-hydroxy-5-fluoropyrimidine to 5-Fluorouracil

A common synthetic route to 5-FU involves the cyclization of a fluoroacetic acid derivative with S-methylisothiourea to form 2-methylthio-4-hydroxy-5-fluoropyrimidine, which is then hydrolyzed to 5-FU.[3]

Caption: Synthetic pathway to 5-Fluorouracil (5-FU).

Detailed Synthetic Protocol: Hydrolysis of 2-Methylthio-4-hydroxy-5-fluoropyrimidine

This protocol outlines the final step in the synthesis of 5-FU, the hydrolysis of the 2-methylthio intermediate.

Materials:

• 2-Methylthio-4-hydroxy-5-fluoropyrimidine

• Concentrated Hydrochloric Acid (HCl)

• Water

• Round-bottom flask with reflux condenser

• Heating mantle

• Stirring apparatus

• Filtration apparatus (Büchner funnel)

• Drying oven

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-methylthio-4-hydroxy-5-fluoropyrimidine in a solution of concentrated hydrochloric acid and water.

• Heat the mixture to reflux with constant stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Continue refluxing until the starting material is consumed (typically several hours).

• After the reaction is complete, cool the mixture to room temperature, which should cause the 5-Fluorouracil to precipitate out of the solution.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold water to remove any remaining acid and other impurities.

• Dry the purified 5-Fluorouracil in a vacuum oven at a suitable temperature.

Characterization: The final product should be characterized by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its identity and purity. The melting point should also be determined and compared to the literature value.

Part 2: A Versatile Scaffold for Targeted Kinase Inhibitors

The pyrimidine core is a privileged scaffold in medicinal chemistry, particularly in the development of protein kinase inhibitors.[4] Kinases are a class of enzymes that play a crucial role in cell signaling pathways, and their dysregulation is a hallmark of many cancers. By designing molecules that can selectively inhibit specific kinases, it is possible to develop targeted therapies with improved efficacy and reduced side effects compared to traditional chemotherapy.

The 2-methylthio group on the 5-fluoropyrimidine ring is a key functional handle that allows for diverse chemical modifications. It can be displaced by various nucleophiles, such as amines, to introduce different side chains that can interact with the amino acid residues in the kinase active site. This modularity enables the synthesis of large libraries of compounds for screening and optimization of kinase inhibitory activity.

Signaling Pathways Targeted by Pyrimidine-Based Kinase Inhibitors

Numerous signaling pathways that are critical for cancer cell proliferation, survival, and angiogenesis are regulated by kinases. Pyrimidine-based inhibitors have been developed to target a wide range of these kinases, including:

• Epidermal Growth Factor Receptor (EGFR): Overexpression or mutation of EGFR is common in many cancers, leading to uncontrolled cell growth.[5]

• Vascular Endothelial Growth Factor Receptor (VEGFR): VEGFRs are key regulators of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen.[5]

• Aurora Kinases: These are essential for cell division, and their inhibition can lead to mitotic catastrophe and cell death in cancer cells.

• Cyclin-Dependent Kinases (CDKs): CDKs control the progression of the cell cycle, and their inhibition can arrest cancer cells at different phases of the cycle.

Caption: Targeting key cancer-related kinases.

General Protocol for the Synthesis of a Pyrimidine-Based Kinase Inhibitor

This generalized protocol illustrates how a 2-methylthiopyrimidine derivative can be used to synthesize a kinase inhibitor. The specific reagents and conditions will vary depending on the target kinase and the desired final compound.

Step 1: Nucleophilic Aromatic Substitution of the Methylthio Group

Materials:

• 5-Fluoro-2-(methylthio)pyrimidine or a related derivative

• A suitable amine (containing the desired side chain)

• A suitable solvent (e.g., ethanol, isopropanol, or DMF)

• A base (if the amine is used as its hydrochloride salt)

• Reaction vessel with stirring and temperature control

Procedure:

• Dissolve the 5-Fluoro-2-(methylthio)pyrimidine derivative in the chosen solvent in a reaction vessel.

• Add the desired amine to the solution. If the amine is in the form of a hydrochloride salt, a base such as triethylamine or diisopropylethylamine should be added to liberate the free amine.

• Heat the reaction mixture to a temperature that facilitates the displacement of the methylthio group. The reaction progress should be monitored by TLC or LC-MS.

• Once the reaction is complete, the product can be isolated by cooling the reaction mixture and collecting the precipitated solid, or by extraction and purification using column chromatography.

Step 2: Further Functionalization (if required)

The resulting aminopyrimidine can be further modified to introduce additional functionalities that enhance its binding affinity and selectivity for the target kinase. These modifications can include amide bond formation, Suzuki couplings, or other cross-coupling reactions.

Part 3: In Vitro Evaluation of Novel Pyrimidine Derivatives

Once novel pyrimidine derivatives have been synthesized, their potential as anticancer agents needs to be evaluated. This is typically done through a series of in vitro assays using cancer cell lines.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Synthesized pyrimidine derivatives (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the synthesized pyrimidine derivatives in complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a positive control (a known anticancer drug).

• Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well at a specific wavelength (usually around 570 nm) using a plate reader.

• Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can then be determined.

Conclusion and Future Perspectives

5-Fluoro-2-(methylthio)pyrimidine is a seemingly simple molecule that holds a significant position in the arsenal of medicinal chemistry for cancer research. Its primary role as a key building block for the synthesis of 5-Fluorouracil has cemented its importance in the production of a drug that has been a mainstay of cancer treatment for over half a century. Furthermore, the chemical versatility of the 2-methylthio group provides a gateway for the synthesis of a new generation of targeted anticancer therapies, particularly kinase inhibitors. As our understanding of the molecular drivers of cancer continues to grow, the strategic use of such versatile chemical scaffolds will be crucial in the development of more effective and personalized cancer treatments. The protocols and principles outlined in this guide are intended to provide researchers with a solid foundation for utilizing 5-Fluoro-2-(methylthio)pyrimidine and its derivatives in their own drug discovery and development efforts.

References

• Heidelberger, C., Chaudhuri, N. K., Danneberg, P., Mooren, D., Griesbach, L., Duschinsky, R., ... & Schnitzer, R. J. (1957). Fluorinated pyrimidromes, a new class of tumour-inhibitory compounds.
• ChemicalBook. (n.d.). 5-Fluorouracil synthesis.
• Drug Discovery News. (2024). 5-FU's hidden power against cancer: RNA, not DNA. Retrieved from a relevant drug discovery news source.
• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-fluorouracil: mechanisms of action and clinical strategies.
• Parker, W. B., & Stolfi, R. L. (1999). 5-Fluorouracil: mechanisms of action and clinical application. Cancer Chemotherapy and Pharmacology, 44(1), 1-10.
• Anwar, M. M., El-Zahar, M. I., & Kamel, M. M. (2009). Synthesis and anticancer activity of novel tetralin-6-ylpyridine and tetralin-6-ylpyrimidine derivatives. Acta Poloniae Pharmaceutica, 66(4), 387-395.
• Fathalla, O. A., Awad, S. M., & Mohamed, M. S. (2005). Synthesis of some new pyrimidine derivatives as antimicrobial and anticancer agents. Archiv der Pharmazie: An International Journal Pharmaceutical and Medicinal Chemistry, 338(4), 167-173.
• ACS Publications. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry.
• Romesberg, F. E., & Schultz, P. G. (1999). The design of new pyrimidine- and purine-based kinase inhibitors. Current opinion in chemical biology, 3(3), 281-286.
• Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry.
• Shawver, L. K., Slamon, D., & Ullrich, A. (2002). Smart drugs: tyrosine kinase inhibitors in cancer therapy. Cancer cell, 1(2), 117-123.
• Iraqi Journal of Pharmaceutical Sciences. (2011). Synthesis of 5-Fluorouracil Derivatives as Possible Mutual Prodrugs with Meloxicam and Ibuprofen for Targeting Cancer.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3385, 5-Fluorouracil. Retrieved from [Link]

• MDPI. (2023). Synthesis, Characterization, Theoretical and Experimental Anticancer Evaluation of Novel Cocrystals of 5-Fluorouracil and Schiff Bases against SW480 Colorectal Carcinoma.
• PubMed Central. (2021).
• MDPI. (2021). Recent Advances in Pyrimidine-Based Drugs.
• ResearchGate. (n.d.).
• PubMed Central. (2020).
• PubMed. (n.d.). Hydrolytic pathway of 5-fluorouracil in aqueous solutions for clinical use.
• PrepChem. (n.d.). (Step d) Preparation of 2-Methyl-4-hydroxy-5-fluoro-6-chloropyrimidine.
• arkat-usa.org. (n.d.). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine.
• Google Patents. (n.d.). CN101314594B - Preparation method for 2-hydroxyl-5-fluorine pyrimidine.
• Google Patents. (n.d.). CN103923019A - Preparation method of 2-hydroxy-4-amino-5-fluoropyrimidine.

Sources

• 1. prepchem.com [prepchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-Fluorouracil synthesis - chemicalbook [chemicalbook.com]
• 4. Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update) | CoLab [colab.ws]
• 5. In vitro antitumor activity of 2'-deoxy-5-fluorouridine-monoclonal antibody conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Strategic Nucleophilic Substitution on 5-Fluoro-2-(methylthio)pyrimidine for Advanced Drug Discovery

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on performing nucleophilic aromatic substitution (SNAr) reactions on 5-Fluoro-2-(methylthio)pyrimidine. This versatile pyrimidine scaffold is a critical building block in the synthesis of a wide array of biologically active molecules. We delve into the underlying mechanistic principles, provide field-tested, step-by-step protocols for substitution with N-, S-, and O-nucleophiles, and offer expert insights into reaction optimization, monitoring, and product purification. The protocols are designed to be self-validating, ensuring reproducibility and high-quality outcomes in the research and development setting.

Introduction: The Strategic Importance of 5-Fluoro-2-(methylthio)pyrimidine

The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved drugs.[1] The specific derivative, 5-Fluoro-2-(methylthio)pyrimidine, offers a unique combination of reactive sites that can be selectively functionalized. The fluorine atom at the C5 position serves as a powerful electron-withdrawing group, significantly activating the pyrimidine ring for nucleophilic attack.[2][3] The methylthio (-SMe) group at the C2 position, situated between two ring nitrogens, is an excellent leaving group, facilitating displacement by a wide range of nucleophiles.[4] This strategic arrangement allows for the regioselective introduction of diverse functional groups, making it an invaluable precursor for generating libraries of novel compounds in drug discovery programs, particularly in the development of kinase inhibitors and antifolates.[5][6]

The SNAr Mechanism on the Pyrimidine Scaffold: A Deeper Look

Nucleophilic aromatic substitution (SNAr) on electron-deficient heterocycles like pyrimidine is a cornerstone of heterocyclic chemistry.[7] The reaction typically proceeds through a two-step addition-elimination mechanism.[8]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on an electron-deficient carbon atom of the pyrimidine ring (C2 in this case). This disrupts the ring's aromaticity and forms a high-energy, anionic intermediate known as a Meisenheimer complex.[2][8]

• Stabilization of the Intermediate: The negative charge of the Meisenheimer complex is stabilized by delocalization onto the electronegative nitrogen atoms of the pyrimidine ring. The potent inductive effect of the fluorine atom at the C5 position further stabilizes this intermediate, lowering the activation energy of this rate-determining step.[2]

• Elimination & Aromaticity Restoration: The aromaticity of the ring is restored by the expulsion of the leaving group (the methylthio group). This second step is typically fast compared to the initial addition.[2]

Recent studies suggest that while the two-step model is widely accepted, some SNAr reactions may proceed through a concerted mechanism, where the bond-forming and bond-breaking occur in a single transition state.[9] However, for practical laboratory synthesis, the stepwise model provides an excellent framework for understanding and predicting reactivity.

Figure 1: SNAr Mechanism on 5-Fluoro-2-(methylthio)pyrimidine

General Experimental Workflow

A successful SNAr reaction requires careful planning and execution from start to finish. The general workflow encompasses reaction setup, real-time monitoring, and meticulous purification of the final product.

Figure 2: General Experimental Workflow

Detailed Experimental Protocols

Safety Precaution: 5-Fluoro-2-(methylthio)pyrimidine and many nucleophiles are potentially hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Substitution with N-Nucleophiles (Amination)

The displacement of the methylthio group with amines is a highly efficient method for synthesizing 2-amino-5-fluoropyrimidine derivatives.[10][11]

Step-by-Step Methodology:

• Reaction Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Fluoro-2-(methylthio)pyrimidine (1.0 eq), a suitable base (e.g., K₂CO₃, 2.0-3.0 eq), and a polar aprotic solvent such as Dimethylformamide (DMF) or a polar protic solvent like ethanol (EtOH). The choice of solvent often depends on the solubility of the reactants and the reaction temperature.

• Reagent Addition: Add the desired amine (1.1-1.5 eq) to the stirring mixture. For highly reactive amines, this may be done at room temperature. For less reactive amines, the mixture may require heating.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically between 80-120 °C for DMF or reflux for EtOH) and stir vigorously.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or LC-MS.[12] A typical TLC system would be ethyl acetate/hexane. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates progress.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If using a high-boiling solvent like DMF, pour the mixture into ice-water and extract with an organic solvent like ethyl acetate (3x). If using a lower-boiling solvent like ethanol, it can be removed first under reduced pressure.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the pure 2-amino-5-fluoropyrimidine derivative.[13]

Causality Behind Choices:

• Base: An inorganic base like K₂CO₃ is often sufficient to neutralize the methanethiol byproduct and any acid impurities. For less nucleophilic amines, a stronger non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be used to facilitate the reaction.[14]

• Solvent: Polar aprotic solvents like DMF or DMSO are excellent for SNAr reactions as they solvate the cation of the base but not the nucleophile, increasing its reactivity. Protic solvents like ethanol can also be effective, especially for reactions with aliphatic amines at reflux.[10][14]

Table 1: Representative Conditions for Amination Reactions

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Morpholine	K₂CO₃	DMF	100	4-6	>90
Aniline	TEA	EtOH	Reflux	8-12	75-85
Benzylamine	K₂CO₃	DMSO	90	5-7	>90
Piperidine	None	Neat	100	2-4	>95

Protocol 2: Substitution with S-Nucleophiles (Thiolation)

Reaction with thiols provides access to 2,5-disubstituted pyrimidines bearing two different sulfur linkages, which are of interest in various medicinal chemistry programs.[15]

Step-by-Step Methodology:

• Thiolate Formation: In a separate flask, dissolve the desired thiol (1.1 eq) in a polar aprotic solvent (e.g., DMF, THF). Add a strong base like sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise at 0 °C to generate the highly nucleophilic thiolate anion. Stir for 30 minutes at 0 °C.

• Reaction Setup: In the main reaction flask, dissolve 5-Fluoro-2-(methylthio)pyrimidine (1.0 eq) in the same polar aprotic solvent.

• Reagent Addition: Slowly add the pre-formed thiolate solution to the pyrimidine solution at 0 °C via a cannula or dropping funnel.

• Reaction Execution: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-6 hours.

• Monitoring: Monitor the reaction by TLC (e.g., 20% ethyl acetate in hexane).

• Work-up: Carefully quench the reaction by adding saturated aqueous NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography to obtain the desired 2-thioether-5-fluoropyrimidine.[13]

Causality Behind Choices:

• Base: Thiols are acidic, but a strong base like NaH is required to fully deprotonate them, generating a potent thiolate nucleophile. This is crucial for a rapid and clean reaction.

• Temperature: The initial reaction is performed at 0 °C to control the exothermic deprotonation and the initial nucleophilic attack. Allowing the reaction to proceed at room temperature is typically sufficient for completion.

Table 2: Representative Conditions for Thiolation Reactions

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Thiophenol	NaH	THF	0 to RT	2-4	>90
Benzyl Mercaptan	K₂CO₃	DMF	RT	3-5	85-95
Ethanethiol	NaH	DMF	0 to RT	2-3	>90

Protocol 3: Substitution with O-Nucleophiles (Alkoxylation/Aryloxylation)

While less common than amination, displacement with alcohols or phenols can be achieved to synthesize 2-alkoxy- or 2-aryloxy-5-fluoropyrimidines.

Step-by-Step Methodology:

• Alkoxide/Phenoxide Formation: In a flame-dried flask under an inert atmosphere, dissolve the alcohol or phenol (1.2 eq) in anhydrous THF or DMF. Add NaH (1.2 eq, 60% dispersion) portion-wise at 0 °C. Stir for 30-60 minutes until hydrogen evolution ceases.

• Reaction Setup: In the main reaction flask, dissolve 5-Fluoro-2-(methylthio)pyrimidine (1.0 eq) in the same anhydrous solvent.

• Reagent Addition: Add the substrate solution to the freshly prepared alkoxide/phenoxide solution at 0 °C.

• Reaction Execution: After addition, warm the mixture to room temperature and then heat to 60-80 °C. Reactions with O-nucleophiles often require higher temperatures and longer reaction times compared to N- or S-nucleophiles.

• Monitoring & Work-up: Follow the procedures outlined in Protocol 4.2.

• Purification: Purify the crude material by flash column chromatography.

Causality Behind Choices:

• Anhydrous Conditions: Alkoxides and phenoxides are strong bases and are sensitive to moisture. Rigorously dry conditions are essential to prevent quenching of the nucleophile and to avoid side reactions.

• Heating: Oxygen nucleophiles are generally less reactive in SNAr than sulfur or nitrogen nucleophiles. Thermal energy is required to overcome the higher activation barrier for the initial nucleophilic attack.

Table 3: Representative Conditions for Alkoxylation/Aryloxylation

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Phenol	NaH	DMF	80	8-12	60-75
Sodium Methoxide	NaOMe	MeOH	Reflux	6-10	70-85
Benzyl Alcohol	NaH	THF	65	12-18	55-70

Troubleshooting and Key Considerations

• Low Reactivity: If the reaction is sluggish, consider switching to a more polar solvent (e.g., from THF to DMF or DMSO), increasing the reaction temperature, or using a stronger base to generate a more potent nucleophile.

• Side Reactions: The presence of water can lead to hydrolysis of the starting material or product. Ensure all glassware is dry and use anhydrous solvents.

• Purification Challenges: If the product and starting material have similar Rf values on TLC, careful optimization of the column chromatography eluent system is necessary. A shallow gradient may be required. For highly pure compounds, preparative HPLC can be employed.[13]

• Leaving Group Oxidation: The methylthio group can be oxidized to the corresponding sulfoxide or sulfone. These are much better leaving groups and can be displaced under milder conditions if direct substitution proves difficult.

Conclusion

5-Fluoro-2-(methylthio)pyrimidine is a highly valuable and versatile substrate for nucleophilic aromatic substitution reactions. By understanding the underlying mechanistic principles and carefully selecting reaction conditions, researchers can efficiently synthesize a diverse range of 2-substituted-5-fluoropyrimidines. The protocols and insights provided in this guide serve as a robust starting point for the development of novel molecular entities in the pursuit of new therapeutics.

References

• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. BenchChem Technical Documents.
• BenchChem. (n.d.). 5-Methyl-2-(methylthio)pyrimidine. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Reaction Monitoring for Pyrimidine Synthesis. BenchChem.

• Valdés-García, G., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI. [Link]

• Brown, D. J., & Lee, T. C. (1968). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. [Link]

• West, J. G., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. [Link]

• Wu, W., & Schlegel, H. B. (2021). Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. ChemRxiv. [Link]

• Chem Help ASAP. (2020). SNAr reactions of pi-deficient aromatic rings. YouTube. [Link]

• Chem Help ASAP. (2020). SNAr reaction mechanism. YouTube. [Link]

• Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Chemistry Stack Exchange. [Link]

• BYJU'S. (n.d.). Nucleophilic aromatic substitution. BYJU'S. [Link]

• ResearchGate. (2025). ChemInform Abstract: SNAr Reactions of 2-Methylthio-4-pyrimidinones in Pivalic Acid: Access to Functionalized Pyrimidinones and Pyrimidines. ResearchGate. [Link]

• Gangjee, A., et al. (2007). Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates. PMC - PubMed Central. [Link]

• Schrödinger, Inc. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Schrödinger. [Link]

• Perlovska, R., et al. (2013). Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils. PMC - NIH. [Link]

• Mikulskis, P., et al. (2022). SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. NIH. [Link]

• Valdés-García, G., et al. (2022). (PDF) SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. ResearchGate. [Link]

• ResearchGate. (2025). (PDF) SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. [Link]

• Clausen, D. J., et al. (2008). Synthesis of 2-substituted 9-oxa-guanines {5-aminooxazolo[5,4-d]pyrimidin-7(6H)-ones} and related 5-thio-oxazolo[5,4-d]pyrimidines. NIH. [Link]

• Patrick-Armand, A. A., et al. (2021). Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Scirp.org. [Link]

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. [Link]

• Gontijo, V. A. S., et al. (2019). Synthesis of New Riminophenazines with Pyrimidine and Pyrazine Substitution at the 2-N Position. PMC - NIH. [Link]

• BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution Reactions of 2-(Chloromethyl)-5-fluorothiophene. BenchChem.

• YouTube. (2025). Synthesis of Pyrimidine and Its Derivatives. YouTube. [Link]

• Wang, C., et al. (2014). 2-Chloro-5-fluoro-6-methyl-N-o-tolylpyrimidin-4-amine. NIH. [Link]

• Al-Mestarihi, A. H., et al. (2022). Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors. NIH. [Link]

• ResearchGate. (2015). (PDF) Regioselective Control of the S N Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. ResearchGate. [Link]

• MDPI. (n.d.). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. MDPI. [Link]

• UkrOrgSyn. (2017). Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. PMC - NIH. [Link]

• El-Gazzar, A. R. B. A., et al. (2025). Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. PMC - NIH. [Link]

• Bodle, J., et al. (2023). From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. PMC - PubMed Central. [Link]

• Al-Adiwish, W. M., et al. (2013). Synthesis, antibacterial activity and cytotoxicity of new fused pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][13][14][16]triazine derivatives from new 5-aminopyrazoles. PubMed. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. byjus.com [byjus.com]
• 4. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. Design and Synthesis of Classical and Nonclassical 6-Arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as Antifolates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde [mdpi.com]
• 15. From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 5-Methyl-2-(methylthio)pyrimidine|Research Chemical [benchchem.com]

Application Notes and Protocols for the Quantification of 5-Fluoro-2-(methylthio)pyrimidine

Introduction: The Analytical Imperative for 5-Fluoro-2-(methylthio)pyrimidine

5-Fluoro-2-(methylthio)pyrimidine is a heterocyclic compound of significant interest in pharmaceutical research and development. As a structural analogue of therapeutically important fluorinated pyrimidines, such as 5-fluorouracil (5-FU), its precise and accurate quantification is critical. This compound may arise as a synthetic intermediate, a metabolite, or a potential impurity in drug manufacturing processes. Consequently, robust analytical methods are essential for ensuring the quality, safety, and efficacy of related pharmaceutical products. This guide provides detailed protocols for the quantification of 5-Fluoro-2-(methylthio)pyrimidine using High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography with Mass Spectrometry (GC-MS). The methodologies are designed to be self-validating and are grounded in established principles of analytical chemistry for related molecules.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible and reliable technique for the quantification of small organic molecules. The method described herein is adapted from established procedures for pyrimidine derivatives and offers a balance of sensitivity and robustness for routine analysis.[1]

Scientific Rationale

The selection of a reversed-phase C18 column is based on the non-polar nature of the methylthio group and the pyrimidine ring, which will interact favorably with the stationary phase. A buffered mobile phase is employed to ensure the consistent ionization state of the analyte, leading to reproducible retention times. Acetonitrile is chosen as the organic modifier due to its favorable UV transparency and elution strength for this class of compounds. UV detection at a wavelength corresponding to the absorbance maximum of the pyrimidine ring provides selectivity and sensitivity.

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for HPLC-UV quantification.

Detailed Protocol: HPLC-UV

1. Materials and Reagents:

• 5-Fluoro-2-(methylthio)pyrimidine reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate

• Formic acid

• Deionized water (18.2 MΩ·cm)

2. Instrumentation and Conditions:

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	10 mM Ammonium acetate in water, pH adjusted to 4.5 with formic acid
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detector	Diode Array Detector (DAD), monitoring at 265 nm

3. Standard and Sample Preparation:

• Diluent: 50:50 (v/v) Acetonitrile:Water

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 5-Fluoro-2-(methylthio)pyrimidine reference standard and dissolve in 10 mL of diluent.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock standard solution with the diluent.

• Sample Solution: Dissolve the sample containing 5-Fluoro-2-(methylthio)pyrimidine in the diluent to achieve a concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• Integrate the peak area of 5-Fluoro-2-(methylthio)pyrimidine in the chromatograms.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of 5-Fluoro-2-(methylthio)pyrimidine in the sample solution by interpolating its peak area from the calibration curve.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity analysis, LC-MS/MS is the method of choice. This protocol is based on methodologies for the analysis of structurally similar compounds.[2]

Scientific Rationale

The chromatographic conditions are similar to the HPLC-UV method but are optimized for compatibility with mass spectrometry, using a volatile buffer like formic acid. Electrospray ionization (ESI) in positive mode is selected as the pyrimidine ring is readily protonated. Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS quantification.

Detailed Protocol: LC-MS/MS

1. Materials and Reagents:

• 5-Fluoro-2-(methylthio)pyrimidine reference standard

• Stable isotope-labeled internal standard (IS), if available (e.g., ¹³C, ¹⁵N₂-labeled analogue) or a structurally similar compound.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

2. Instrumentation and Conditions:

Parameter	Condition
LC System	Waters ACQUITY UPLC or equivalent
Column	UPLC BEH C18, 2.1 x 50 mm, 1.7 µm particle size
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B for 0.5 min, 5-95% B over 3 min, hold at 95% B for 1 min, return to 5% B and equilibrate for 1.5 min
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole (e.g., Sciex 6500+ or equivalent)
Ionization Mode	Electrospray Ionization (ESI), Positive
IonSpray Voltage	5500 V
Temperature	500 °C
MRM Transitions	To be determined by infusion of a standard solution. A plausible transition would be based on the loss of the methylthio group or fragmentation of the pyrimidine ring.

3. Standard and Sample Preparation:

• Diluent: 50:50 (v/v) Acetonitrile:Water with 0.1% formic acid

• Stock Standard Solution (1 mg/mL): As described for HPLC-UV.

• Internal Standard Stock Solution (1 mg/mL): Prepare in diluent.

• Working Internal Standard Solution: Dilute the IS stock to a fixed concentration (e.g., 100 ng/mL).

• Calibration Standards: Prepare serial dilutions of the stock standard and add a fixed amount of the working internal standard solution to each.

• Sample Solution: Prepare the sample in the diluent and add the same fixed amount of the working internal standard solution.

4. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration in the samples from the calibration curve.

Method 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. 5-Fluoro-2-(methylthio)pyrimidine is amenable to GC-MS analysis.[2]

Scientific Rationale

The use of a non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for the separation of pyrimidine derivatives based on their boiling points and polarity. Electron Ionization (EI) at 70 eV is a standard technique that generates reproducible fragmentation patterns, which can be used for both qualitative identification and quantitative analysis. Full scan mode can be used for initial identification, while Selected Ion Monitoring (SIM) mode offers enhanced sensitivity for quantification by monitoring specific fragment ions.

Experimental Workflow: GC-MS Analysis

Caption: Workflow for GC-MS analysis.

Detailed Protocol: GC-MS

1. Materials and Reagents:

• 5-Fluoro-2-(methylthio)pyrimidine reference standard

• Methanol (GC grade)

• Acetonitrile (GC grade)

• Ethyl acetate (GC grade)

• Helium (ultra-high purity)

2. Instrumentation and Conditions:

Parameter	Condition
GC-MS System	Agilent 7890B GC with 5977B MSD or equivalent
Column	HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness or equivalent
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL (splitless mode)
Oven Program	Initial 80 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400 (Full Scan) or monitor specific ions in SIM mode

3. Standard and Sample Preparation:

• Solvent: Ethyl acetate or another suitable volatile solvent.

• Stock Standard Solution (1 mg/mL): Prepare in the chosen solvent.

• Calibration Standards: Prepare serial dilutions in the same solvent.

• Sample Solution: Dissolve the sample in the solvent to a concentration within the calibration range.

4. Data Analysis:

• Identify the peak for 5-Fluoro-2-(methylthio)pyrimidine by its retention time and mass spectrum.

• For quantification, use the peak area of a characteristic ion in SIM mode or the total ion chromatogram (TIC) peak area in full scan mode.

• Construct a calibration curve and determine the concentration in the samples.

Method Validation and System Suitability

For all the described methods, a proper validation according to international guidelines (e.g., ICH) should be performed to ensure the reliability of the results. Key validation parameters are summarized below.

Validation Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of other components.
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.
Accuracy	The closeness of the test results to the true value.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

References

• ResearchGate. (2025). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 5-Fluoro-2-(methylthio)pyrimidine

Introduction: The Strategic Advantage of the 5-Fluoropyrimidine Scaffold in Kinase Inhibitor Design

The pyrimidine ring is a cornerstone in the architecture of numerous biologically active molecules, most notably as a "privileged scaffold" in the design of protein kinase inhibitors.[1][2] Its structural resemblance to the adenine core of ATP allows it to effectively mimic the natural substrate and engage in crucial hydrogen bonding interactions within the kinase hinge region.[3][4] The strategic incorporation of a fluorine atom at the 5-position of the pyrimidine ring, as seen in the versatile building block 5-Fluoro-2-(methylthio)pyrimidine , offers a significant advantage in modern drug discovery. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of this key starting material in the synthesis of potent and selective kinase inhibitors.

The 5-fluoro substituent is not merely a passive addition; it actively modulates the electronic properties of the pyrimidine ring, influencing its pKa and enhancing its ability to participate in favorable interactions within the kinase active site. Furthermore, the fluorine atom can improve metabolic stability and membrane permeability, key pharmacokinetic properties for any successful drug candidate. The 2-(methylthio) group serves as a versatile synthetic handle, allowing for a variety of chemical transformations to build molecular complexity and fine-tune inhibitor potency and selectivity.

This guide will delve into the key reactivity of 5-Fluoro-2-(methylthio)pyrimidine, provide detailed, field-proven protocols for its conversion into key intermediates, and showcase its application in the synthesis of established kinase inhibitor classes.

Chemical Properties and Strategic Reactivity

5-Fluoro-2-(methylthio)pyrimidine is a crystalline solid with the molecular formula C₅H₅FN₂S. Its reactivity is primarily dictated by the interplay of the electron-withdrawing fluorine atom and the activating/leaving group potential of the methylthio moiety and its oxidized derivatives.

Key Reactive Sites:

• C4 and C6 Positions: These positions are activated towards nucleophilic aromatic substitution (SNAr) due to the electron-deficient nature of the pyrimidine ring, further enhanced by the 5-fluoro substituent. While the starting material itself does not have a leaving group at these positions, they are common sites for substitution in related pyrimidine intermediates.

• C2 Position: The 2-(methylthio) group can be oxidized to a more reactive methylsulfinyl or methylsulfonyl group, transforming it into an excellent leaving group for a second SNAr reaction. This two-step strategy allows for the sequential introduction of different substituents at the C2 and C4/C6 positions, enabling the construction of diverse chemical libraries.

The following diagram illustrates the key synthetic transformations possible with 5-Fluoro-2-(methylthio)pyrimidine, forming the basis of the protocols described in this guide.

Sources

• 1. Novel 2,4-dianilino-5-fluoropyrimidine derivatives possessing ALK inhibitory activities | Semantic Scholar [semanticscholar.org]
• 2. Design, synthesis, and biological evaluation of diaminopyrimidine derivatives as novel focal adhesion kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of 2,4-diamino pyrimidine derivatives as potent FAK inhibitors with anti-cancer and anti-angiogenesis activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Large-Scale Synthesis of 5-Fluoro-2-(methylthio)pyrimidine for Preclinical Studies

Introduction

This document provides a comprehensive guide for the large-scale synthesis of 5-Fluoro-2-(methylthio)pyrimidine, a key intermediate in the development of novel therapeutic agents. The protocol herein is designed to be scalable and robust, yielding material of sufficient quality for preclinical toxicology and efficacy studies. Adherence to the principles of Good Manufacturing Practice (GMP) for early-stage drug development is emphasized throughout, ensuring the generation of a reliable and well-characterized active pharmaceutical ingredient (API).[1][2][3][4] This guide is intended for researchers, scientists, and drug development professionals with a working knowledge of synthetic organic chemistry and pharmaceutical quality control.

Scientific Rationale and Strategic Approach

The synthetic strategy for 5-Fluoro-2-(methylthio)pyrimidine is predicated on a nucleophilic aromatic substitution reaction. This approach was selected for its efficiency, scalability, and the commercial availability of the starting materials. The core principle involves the displacement of a suitable leaving group on a pyrimidine ring with a methylthiolate nucleophile.

Our selected route commences with the readily available 2,4-dichloro-5-fluoropyrimidine. The chlorine atom at the 2-position is more susceptible to nucleophilic attack than the one at the 4-position due to the electron-withdrawing effect of the adjacent nitrogen atoms. This inherent reactivity allows for a regioselective substitution, which is a critical consideration for process efficiency and impurity control on a large scale.

The choice of sodium thiomethoxide as the nucleophile is based on its high reactivity and commercial availability as a solution, which facilitates handling and accurate dosing in a large-scale setting. The reaction conditions have been optimized to ensure high conversion, minimize side-product formation, and facilitate straightforward purification of the final product.

The entire process is designed with preclinical development in mind, where consistency, purity, and comprehensive documentation are paramount.[5][6][7] The quality control measures outlined are aligned with the International Council for Harmonisation (ICH) guidelines, specifically Q3A for impurities in new drug substances and Q11 for the development and manufacture of drug substances.[5][8][9][10]

Process Workflow Diagram

Caption: Overall workflow for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine.

Detailed Synthesis Protocol (Exemplary 100 g Scale)

Materials and Equipment:

Material/Equipment	Specification	Supplier Example
2,4-Dichloro-5-fluoropyrimidine	>98% purity	Sigma-Aldrich, Combi-Blocks
Sodium thiomethoxide solution	21 wt. % in methanol	Sigma-Aldrich, TCI
Tetrahydrofuran (THF)	Anhydrous, >99.9%	J.T. Baker, EMD Millipore
Ethyl acetate (EtOAc)	ACS grade	Fisher Scientific, VWR
Brine (saturated NaCl solution)	Prepared in-house	N/A
Anhydrous sodium sulfate	Granular	EMD Millipore, Fisher Scientific
5 L jacketed glass reactor	With overhead stirrer, thermocouple, and nitrogen inlet	Buchi, Chemglass
Rotary evaporator	With vacuum pump and chiller	Heidolph, Buchi
Vacuum oven	Capable of maintaining <10 mbar	Sheldon Manufacturing, Binder
Buchner funnel and filter flask	Appropriate size for scale	Pyrex, Kimble

Safety Precautions:

• 2,4-Dichloro-5-fluoropyrimidine: Corrosive and an irritant. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Sodium thiomethoxide: Corrosive, flammable, and has a strong, unpleasant odor. Handle in a fume hood, away from ignition sources. Ensure proper grounding of equipment.

• Tetrahydrofuran (THF): Flammable and can form explosive peroxides. Use in a well-ventilated area and away from open flames.

• General: All personnel should be trained in handling hazardous chemicals. An emergency eyewash and safety shower must be readily accessible.

Procedure:

• Reactor Setup:

  • Set up a 5 L jacketed glass reactor equipped with an overhead stirrer, a thermocouple, a nitrogen inlet, and a condenser.

  • Purge the reactor with dry nitrogen for at least 30 minutes to ensure an inert atmosphere.

• Reaction:

  • Charge the reactor with 2,4-dichloro-5-fluoropyrimidine (167 g, 1.0 mol).

  • Add anhydrous tetrahydrofuran (THF) (1.5 L) to the reactor and stir to dissolve the starting material.

  • Cool the reaction mixture to 0-5 °C using a circulating chiller.

  • Slowly add sodium thiomethoxide solution (21 wt. % in methanol, 334 g, 1.05 mol) to the reaction mixture over a period of 1-2 hours, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4-6 hours.

• Reaction Monitoring:

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up and Extraction:

  • Once the reaction is complete, cool the mixture to 10-15 °C.

  • Slowly quench the reaction by adding water (1 L).

  • Transfer the mixture to a separatory funnel and add ethyl acetate (EtOAc) (1.5 L).

  • Separate the organic layer.

  • Wash the organic layer sequentially with water (2 x 1 L) and brine (1 x 1 L).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

Purification Protocol: Crystallization

Rationale for Crystallization:

Crystallization is the chosen method for purification on a large scale due to its efficiency in removing impurities, scalability, and cost-effectiveness.[4][11][12][13] The goal is to select a solvent system where 5-Fluoro-2-(methylthio)pyrimidine has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures, while impurities remain in the mother liquor.

Procedure:

• Solvent Selection (Small-Scale Trial):

  • Perform small-scale solubility tests with the crude product in various solvents (e.g., isopropanol, ethanol, heptane, ethyl acetate, and mixtures thereof) to identify a suitable crystallization solvent or solvent system. A mixture of ethyl acetate and heptane is a good starting point.

• Large-Scale Crystallization:

  • Transfer the crude product to a clean, appropriately sized reactor.

  • Add the chosen solvent (e.g., ethyl acetate) in a minimal amount to dissolve the crude product at an elevated temperature (e.g., 50-60 °C).

  • Once fully dissolved, slowly add an anti-solvent (e.g., heptane) until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature with gentle stirring to induce crystallization.

  • Once crystal formation is evident, continue cooling in an ice bath for at least 2 hours to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with a small amount of the cold crystallization solvent mixture.

  • Dry the purified product in a vacuum oven at a temperature not exceeding 40 °C until a constant weight is achieved.

Quality Control and Analytical Methods

A comprehensive suite of analytical tests is required to ensure the identity, purity, and quality of the synthesized 5-Fluoro-2-(methylthio)pyrimidine for preclinical use.

Analytical Testing Workflow

Caption: Analytical tests for quality control of the final API.

Detailed Analytical Protocols:

1. High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling [14][15][16][17]

• Rationale: HPLC is a primary technique for assessing the purity of the API and quantifying any process-related impurities or degradation products.[14]

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Sample Preparation: Dissolve a known concentration of the API in the mobile phase.

• Acceptance Criteria (Preclinical): Purity ≥ 98.0%. Individual unknown impurities should be below the ICH Q3A reporting threshold.[8][9][10][18][19]

2. Gas Chromatography-Mass Spectrometry (GC-MS) for Residual Solvents [20][21][22][23]

• Rationale: To ensure that residual solvents from the synthesis and purification are below the limits specified in ICH Q3C.[10]

• Method:

  • Technique: Headspace GC-MS.

  • Column: A suitable capillary column for solvent analysis (e.g., DB-624).

  • Carrier Gas: Helium.

  • Oven Program: Isothermal at 40°C for 5 minutes, then ramp to 240°C at 10°C/min.

  • MS Detection: Full scan mode.

• Acceptance Criteria: Levels of residual solvents must not exceed the limits defined in ICH Q3C for the respective solvent class.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation [24][25]

• Rationale: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the final compound and to identify any major structural impurities.

• Method:

  • Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

  • Spectrometer: 400 MHz or higher.

• Acceptance Criteria: The spectra must be consistent with the proposed structure of 5-Fluoro-2-(methylthio)pyrimidine.

4. Mass Spectrometry (MS) for Molecular Weight Verification

• Rationale: To confirm the molecular weight of the synthesized compound.

• Method: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Acceptance Criteria: The observed molecular ion peak should correspond to the calculated molecular weight of C₅H₅FN₂S (144.17 g/mol ).

5. Karl Fischer Titration for Water Content

• Rationale: To quantify the amount of water present in the final API, which can affect stability and accurate weighing.

• Method: Coulometric or volumetric Karl Fischer titration.

• Acceptance Criteria: Water content ≤ 0.5%.

6. Residue on Ignition (ROI) / Sulfated Ash

• Rationale: To determine the amount of inorganic impurities in the final product.

• Method: As per USP <281> or Ph. Eur. 2.4.14.

• Acceptance Criteria: ROI ≤ 0.1%.

Impurity Profiling and Control Strategy

A robust impurity control strategy is essential for ensuring the safety and quality of the API for preclinical studies.[11][24][26]

Potential Impurities:

Impurity	Potential Source	Control Strategy
2,4-dichloro-5-fluoropyrimidine	Unreacted starting material	Monitor reaction completion by HPLC; remove during crystallization.
4-chloro-5-fluoro-2-(methylthio)pyrimidine	Isomeric impurity	Optimize reaction conditions for regioselectivity; monitor levels by HPLC.
5-fluoro-2,4-bis(methylthio)pyrimidine	Over-reaction with nucleophile	Control stoichiometry of sodium thiomethoxide; remove during crystallization.
Residual Solvents (THF, Methanol, EtOAc, Heptane)	Synthesis and purification	Control by drying under vacuum; monitor by GC-MS.

ICH Thresholds for Impurities in New Drug Substances (ICH Q3A): [8][9][10][18][19]

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10%	0.15% or 1.0 mg per day intake (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

For preclinical studies, it is crucial to identify and characterize any impurity present at a concentration of ≥ 0.10%. If any impurity exceeds the qualification threshold, further toxicological evaluation of that impurity may be required.

Documentation and Data Management

All aspects of the synthesis, purification, and analysis must be meticulously documented to comply with early-stage GMP principles.[1][2][3]

Essential Documentation:

• Batch Manufacturing Record (BMR): A detailed, step-by-step record of the entire manufacturing process, including all raw materials used, equipment logs, in-process controls, and yields.

• Certificate of Analysis (CoA): A summary of the quality control test results for the final API batch, including the test methods used and the acceptance criteria.

• Analytical Method Validation Reports: Documentation demonstrating that the analytical methods used are suitable for their intended purpose (specificity, linearity, accuracy, precision, etc.).

• Stability Data: Preliminary stability data on the API under accelerated and long-term storage conditions.

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine suitable for preclinical studies. By integrating a robust synthetic route with rigorous purification and a comprehensive analytical quality control strategy aligned with ICH guidelines, researchers can confidently produce a well-characterized API. The emphasis on detailed documentation ensures regulatory compliance and facilitates the smooth transition of the drug candidate from preclinical to clinical development.

References

• ICH Harmonised Tripartite Guideline. Q11: Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities). Step 4 version. 1 May 2012. Available from: [Link]

• APIC (CEFIC). GMPs for APIs: “How to do” document. November 2013. Available from: [Link]

• Agno Pharmaceuticals. Complete Guide To Pre-Clinical Drug Product Manufacturing. Available from: [Link]

• European Medicines Agency. ICH guideline Q7 on good manufacturing practice for active pharmaceutical ingredients. 10 November 2010. Available from: [Link]

• U.S. Food and Drug Administration. Guidance for Industry: Q11 Development and Manufacture of Drug Substances. November 2012. Available from: [Link]

• ICH Harmonised Tripartite Guideline. Q3A(R2): Impurities in New Drug Substances. 25 October 2006. Available from: [Link]

• A. V. Gurev, et al. HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 2006, 40(10), 583-591.

• APIC. Good Manufacturing Practices in Active Pharmaceutical Ingredients Development. November 1999. Available from: [Link]

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. Available from: [Link]

• Regis Technologies. Managing Impurities During Clinical Trials. 14 March 2021. Available from: [Link]

• T. Marunaka, et al. Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry.

• U.S. Food and Drug Administration. Guidance for Industry: Q3A Impurities in New Drug Substances. February 2003. Available from: [Link]

• K. Ravichandiran, et al. Validated reverse phase-HPLC method for simultaneous estimation of anti-neoplastic agents trifluridine and tipiracil. International Journal of Pharmaceutical and Analytical Research, 2018, 7(2), 241-248.
• S. R. Panda, et al. Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines.
• M. Weiss, et al. Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. Beilstein Journal of Organic Chemistry, 2020, 16, 552-559.
• J. Ciccolini, et al. A simple and rapid high-performance liquid chromatographic (HPLC) method for 5-fluorouracil (5-FU) assay in plasma and possible detection of patients with impaired dihydropyrimidine dehydrogenase (DPD) activity. Journal of Clinical Pharmacy and Therapeutics, 2004, 29(4), 307-315.
• B. S. Kumar, et al. RP HPLC method development and validation for simultaneous determination of trifluridine and tipiracil in pure and tablet dosage. International Journal of Pharmaceutical and Analytical Research, 2019, 8(4), 1-10.

• Oncohema Key. 5-Fluoropyrimidines. 27 May 2016. Available from: [Link]

• R. Pannala. Impurity Profiling of Solid Oral Drug Products to Sail through GDUFA-II Requirements. American Journal of Analytical Chemistry, 2018, 9(4), 187-209.
• S. Hoelzl, et al. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. Nucleic Acids Research, 2009, 37(22), 7728-7740.
• J. Ciccolini, et al. A simple and rapid high-performance liquid chromatographic (HPLC) method for 5-fluorouracil (5-FU) assay in plasma and possible detection of patients with impaired dihydropyrimidine dehydrogenase (DPYD) activity. Fundamental & Clinical Pharmacology, 2004, 18(4), 459-465.
• D. H. R. Barton, et al. Synthesis of 5-Fluoropyrimidines. Journal of the Chemical Society, Perkin Transactions 1, 1974, 2095-2097.
• S. Hoelzl, et al. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. Nucleic Acids Research, 2009, 37(22), 7728-7740.
• Y. Wang, et al. Novel 5-Fluorouracil Derivatives: Synthesis and Cytotoxic Activity of 2-Butoxy-4-Substituted 5-Fluoropyrimidines. Archiv der Pharmazie, 2013, 346(7), 541-551.

• Medistri SA. GC/MS Identification of Impurities. 12 August 2024. Available from: [Link]

• M. A. Al-Alem, et al. Analytical Strategies for Genotoxic Impurities in the Pharmaceutical Industry. American Pharmaceutical Review, 2014.
• CN102070536A. Method for preparing 2,4-dichloro-5-fluoropyrimidine compound. 25 May 2011.
• Y. Wang, et al. Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. Molecules, 2008, 13(5), 1053-1063.

• The Royal Society of Chemistry. Supporting Information: Nucleophilic Aromatic Substitution Reactions under Aqueous, Mild Conditions Using Polymeric Additive HPMC. Available from: [Link]

• J. Zhang, et al. Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors. Bioorganic & Medicinal Chemistry, 2016, 24(12), 2747-2758.
• R. H. Wiley, et al. 2-Mercaptopyrimidine. Organic Syntheses, 1951, 31, 72.
• Y. Liu, et al. Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1. European Journal of Medicinal Chemistry, 2020, 199, 112391.
• CN109866195A. A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine. 11 June 2019.

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. ICH Q11 Development and manufacture of drug substances (chemical entities and biotechnological/biological entities) - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 4. benchchem.com [benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q11 Development and Manufacture of Drug Substances (Chemical Entities and Biotechnological/Biological Entities) - ECA Academy [gmp-compliance.org]
• 7. Q11 Development and Manufacture of Drug Substances | FDA [fda.gov]
• 8. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 9. database.ich.org [database.ich.org]
• 10. jpionline.org [jpionline.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 16. A simple and rapid high-performance liquid chromatographic (HPLC) method for 5-fluorouracil (5-FU) assay in plasma and possible detection of patients with impaired dihydropyrimidine dehydrogenase (DPD) activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ijpar.com [ijpar.com]
• 18. Managing Impurities During Clinical Trials - Regis Technologies [registech.com]
• 19. fda.gov [fda.gov]
• 20. Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 23. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 24. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 26. 2,4-Dichloro-5-fluoropyrimidine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for 5-Fluoro-2-(methylthio)pyrimidine: A Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of 5-Fluoro-2-(methylthio)pyrimidine in Modern Drug Discovery

5-Fluoro-2-(methylthio)pyrimidine is a key heterocyclic building block in the synthesis of a wide range of biologically active molecules. Its structural motifs are prevalent in numerous pharmaceutical agents, owing to the unique properties conferred by the pyrimidine core, the fluorine substituent, and the methylthio group. Fluorinated pyrimidines, in particular, are a cornerstone of chemotherapy, with compounds like 5-fluorouracil being used in the treatment of various cancers.[1] The fluorine atom can modulate the electronic properties, metabolic stability, and binding affinity of a molecule, making it a valuable tool in drug design. The methylthio group, while a modest leaving group, can be readily activated to facilitate nucleophilic substitution, allowing for the introduction of diverse functionalities.

This guide provides a comprehensive overview of the safety and handling procedures for 5-Fluoro-2-(methylthio)pyrimidine, along with detailed protocols for its use in common synthetic transformations. The information presented herein is intended for researchers, scientists, and drug development professionals with a background in organic chemistry and laboratory safety.

Compound Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its safe and effective use. The table below summarizes the key properties of 5-Fluoro-2-(methylthio)pyrimidine.

Property	Value	Source
CAS Number	6090-37-5	[2][3][4][5]
Molecular Formula	C₅H₅FN₂S	[2][3][5]
Molecular Weight	144.17 g/mol	[2][3][5]
Appearance	White to off-white crystalline powder	General observation from supplier data
Purity	Typically ≥97%	[2]
Solubility	Soluble in many common organic solvents such as chloroform, N,N-dimethylformamide, tetrahydrofuran, 1,4-dioxane, and ethyl acetate.[6] Solubility generally increases with temperature.[6][7]	[6][7]
InChI Key	WEAVCBHOSOOGMZ-UHFFFAOYSA-N	[3]
Canonical SMILES	CSC1=NC=C(F)C=N1	[3]

Hazard Identification and Safety Precautions

5-Fluoro-2-(methylthio)pyrimidine, like many fluorinated heterocyclic compounds used in drug discovery, should be handled with care due to its potential toxicity. While specific toxicological data for this compound is limited, the general class of fluoropyrimidines is known to exhibit cytotoxic effects.[8] Therefore, it is prudent to treat this compound as potentially hazardous and to adhere to stringent safety protocols.

2.1. GHS Hazard Classification (Anticipated)

Based on the safety data sheets of structurally similar compounds, the following GHS classifications can be anticipated. Users should always refer to the specific SDS provided by the supplier.

• Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

• Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory irritation)

2.2. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 5-Fluoro-2-(methylthio)pyrimidine.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical splash goggles or safety glasses with side-shields meeting EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards. A face shield is recommended for splash hazards.	Protects eyes from dust particles and splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile). A lab coat or other protective clothing to prevent skin exposure.	Prevents direct skin contact with the compound.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is required if ventilation is inadequate, dust is generated, or irritation is experienced.	Minimizes inhalation of airborne particles.

2.3. Engineering Controls

• Ventilation: Always handle 5-Fluoro-2-(methylthio)pyrimidine in a well-ventilated area, preferably within a certified chemical fume hood.[9]

• Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible in the immediate work area.[10]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of the compound and ensuring a safe laboratory environment.

3.1. General Handling

• Avoid direct contact with skin, eyes, and clothing.

• Prevent the formation of dust when handling the solid form.

• Do not eat, drink, or smoke in the handling area.

• Wash hands and any exposed skin thoroughly with soap and water after handling and before leaving the laboratory.[9]

3.2. Storage

• Store in a tightly closed, properly labeled container.

• Keep the container in a cool, dry, and well-ventilated place.

• Store away from incompatible materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[8][10]

Experimental Protocols: Application in Organic Synthesis

5-Fluoro-2-(methylthio)pyrimidine is a versatile intermediate for the synthesis of more complex molecules, primarily through nucleophilic aromatic substitution (SNAr) reactions. The fluorine atom at the 5-position and the pyrimidine ring nitrogens activate the 2-position towards nucleophilic attack.

4.1. Nucleophilic Aromatic Substitution (SNAr) with Amines

The methylthio group can be displaced by a variety of nucleophiles, particularly amines, to form 2-amino-5-fluoropyrimidine derivatives. The reactivity of the methylthio group as a leaving group can be enhanced by oxidation to the corresponding sulfoxide or sulfone.

Diagram: Workflow for Nucleophilic Aromatic Substitution

Caption: General workflow for the SNAr reaction of 5-Fluoro-2-(methylthio)pyrimidine with amines.

Protocol 4.1.1: Oxidation of 5-Fluoro-2-(methylthio)pyrimidine to 5-Fluoro-2-(methylsulfonyl)pyrimidine

• Rationale: Oxidation of the methylthio group to a methylsulfonyl group significantly increases its leaving group ability, facilitating the subsequent nucleophilic substitution.

• Materials:

  • 5-Fluoro-2-(methylthio)pyrimidine

  • meta-Chloroperoxybenzoic acid (m-CPBA) or Oxone®

  • Dichloromethane (DCM) or other suitable solvent

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate or sodium sulfate

• Procedure:

  • In a chemical fume hood, dissolve 5-Fluoro-2-(methylthio)pyrimidine (1.0 eq) in DCM.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add m-CPBA (2.2 eq) or Oxone® (2.2 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude 5-fluoro-2-(methylsulfonyl)pyrimidine.

  • Purify the crude product by column chromatography on silica gel if necessary.

Protocol 4.1.2: Nucleophilic Substitution with a Primary or Secondary Amine

• Rationale: The activated 5-fluoro-2-(methylsulfonyl)pyrimidine readily undergoes SNAr with a wide range of amine nucleophiles.

• Materials:

  • 5-Fluoro-2-(methylsulfonyl)pyrimidine (from Protocol 4.1.1)

  • Desired primary or secondary amine (1.1 - 1.5 eq)

  • A suitable base such as potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

  • A polar aprotic solvent such as N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or acetonitrile.

• Procedure:

  • In a chemical fume hood, dissolve 5-fluoro-2-(methylsulfonyl)pyrimidine (1.0 eq) in the chosen solvent.

  • Add the amine nucleophile (1.1 - 1.5 eq) and the base (2.0 eq).

  • Heat the reaction mixture to a temperature between 60-100 °C, depending on the reactivity of the amine.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and pour it into water.

  • Extract the product with a suitable organic solvent such as ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 2-amino-5-fluoropyrimidine derivative.

Spill Management and Decontamination

Accidental spills should be handled promptly and safely by trained personnel.

5.1. Spill Response

Diagram: Spill Response Protocol

Caption: Step-by-step procedure for responding to a spill of 5-Fluoro-2-(methylthio)pyrimidine.

• Immediate Actions:

  • Evacuate non-essential personnel from the spill area.

  • Ensure the area is well-ventilated, preferably within a chemical fume hood.[11]

  • Don the appropriate PPE as outlined in section 2.2.

• Containment and Cleanup:

  • For solid spills, gently sweep or vacuum the material to avoid creating dust. Place the collected material into a suitable, labeled container for hazardous waste.[9]

  • For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.

5.2. Surface Decontamination

• For decontaminating work surfaces, a 0.5% sodium hypochlorite solution has been shown to be effective against the related compound 5-fluorouracil and can be used.[9]

• After the required contact time, rinse the surface thoroughly with water.

Waste Disposal

All waste containing 5-Fluoro-2-(methylthio)pyrimidine must be treated as hazardous chemical waste.

• Waste Segregation: Collect waste in a designated, compatible, and clearly labeled container. Do not mix with incompatible waste streams.[7]

• Disposal Method: Arrange for the disposal of hazardous waste through an approved and licensed waste disposal company.[7][11] Controlled incineration with flue gas scrubbing is a common disposal method for such compounds.[11]

• Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

Conclusion

5-Fluoro-2-(methylthio)pyrimidine is a valuable building block in pharmaceutical and chemical research. Its effective use is predicated on a thorough understanding of its chemical properties and a strict adherence to safety protocols. By following the guidelines and protocols outlined in this document, researchers can safely handle and utilize this compound to advance their scientific endeavors.

References

• The genetic toxicology of 5-fluoropyrimidines and 5-chlorouracil. PubMed. [Link]

• Oral fluoropyrimidines: a closer look at their toxicities. PubMed. [Link]

• Evaluation of the risk of toxicity of fluoropyrimidines. Eurofins Biomnis. [Link]

• Synthesis, antibacterial activity and cytotoxicity of new fused pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][8][12][13]triazine derivatives from new 5-aminopyrazoles. PubMed. [Link]

• Directed nucleophilic aromatic substitution reaction. RSC Publishing. [Link]

• Surface decontamination effectiveness at the “Université des Montagnes” Teaching Hospital: Monitoring in the biomedical analysis laboratory. NIH. [Link]

• 5-Fluoro-2-(methylthio)pyrimidine, min 97%, 1 gram. [Link]

• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News. [Link]

• Supporting Information Nucleophilic Aromatic Substitution Reactions under Aqueous, Mild Conditions Using Polymeric Additive HPMC. The Royal Society of Chemistry. [Link]

• 6090-37-5 Cas No. | 5-Fluoro-2-(methylthio)pyrimidine. Apollo Scientific. [Link]

• Surface Contamination of Cytotoxic Drug 5Fluorouracil (5FU) and Decontamination. [Link]

• Stability of 5-fluoro-2'-deoxycytidine and tetrahydrouridine in combination. PubMed - NIH. [Link]

• Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. [Link]

• SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. [Link]

• Validation Strategy of Viral Decontamination Methods, a quick overview. A3P. [Link]

• Stability of extemporaneously compounded 5-fluorouracil utilizing high performance liquid chromatography. [Link]

• Stability of 5-Fluoro-2′-deoxycytidine and Tetrahydrouridine in Combination. PMC - NIH. [Link]

• Synthesis of Fluorinated Amines: A Personal Account. PMC - NIH. [Link]

• [Stability of 5-fluorouracil solutions according to different parameters]. PubMed. [Link]

• Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. PMC - NIH. [Link]

Sources

• 1. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Validation of cleaning procedures used in an Italian Hospital Pharmacy for antineoplastic drug decontamination: a new tool for industrial hygiene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. fishersci.com [fishersci.com]
• 9. researchgate.net [researchgate.net]
• 10. fishersci.com [fishersci.com]
• 11. Measurement and Correlation of the Solubility of 5-Fluorouracil in Pure and Binary Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aksci.com [aksci.com]
• 13. aksci.com [aksci.com]

Application Notes and Protocols for the Development of Antifungal and Antiviral Agents

Introduction: Navigating the Complex Terrain of Antimicrobial Drug Discovery

The escalating threat of drug-resistant fungal and viral infections necessitates a continuous and innovative approach to the development of new therapeutic agents. Fungal pathogens, once considered easily manageable, are now demonstrating increasing resistance to existing treatments, with invasive fungal infections posing a significant mortality risk, particularly in immunocompromised individuals.[1][2][3] Similarly, the ever-evolving nature of viruses, exemplified by recent global pandemics, underscores the urgent need for a robust pipeline of novel antiviral drugs.[4][5]

The development of antifungal and antiviral agents is a multifaceted process that begins with the identification of a viable molecular target and progresses through rigorous screening, optimization, and preclinical testing before a candidate can advance to clinical trials.[5][6][7] This guide provides researchers, scientists, and drug development professionals with a detailed overview of the key stages and methodologies in this critical endeavor. We will delve into the scientific principles underpinning experimental choices, provide detailed protocols for essential assays, and offer insights to navigate the challenges inherent in this field.

The slow pace of new antifungal drug development can be partly attributed to the eukaryotic nature of fungal cells, which share many similarities with human cells, making it challenging to identify pathogen-specific targets that minimize off-target effects in the host.[3] Likewise, the development of antiviral drugs is hampered by the limited number of viral targets and the rapid evolution of viral genes.[8] This guide will explore innovative strategies that are being employed to overcome these hurdles, including the targeting of host factors essential for viral replication and the exploration of novel fungal-specific pathways.[4][9]

The Drug Development Pipeline: A Conceptual Workflow

The journey from a promising idea to a clinically viable antifungal or antiviral agent is a long and resource-intensive one. The following diagram illustrates the major phases of this pipeline.

Caption: A generalized workflow for antimicrobial drug development.

Part 1: Target Identification and Validation - The Foundation of Discovery

The selection of an appropriate molecular target is arguably the most critical step in the drug discovery process. An ideal target should be essential for the pathogen's survival or virulence but absent or significantly different in the host to ensure a high therapeutic index.

Novel Targets in Antifungal Drug Development

While traditional antifungals have primarily targeted the fungal cell membrane (ergosterol) and cell wall (glucan), the rise of resistance has spurred the investigation of novel targets.[1][10][11]

• Cell Wall Biosynthesis: Beyond glucan synthase, chitin synthase is a promising target due to its essential role in fungal cell wall integrity.[12]

• Sphingolipid Biosynthesis: This pathway is essential for fungal growth and pathogenesis. Targeting enzymes like inositol phosphoceramide (IPC) synthase can be effective.[1]

• Glycosylphosphatidylinositol (GPI) Anchor Biosynthesis: The enzyme Gwt1, involved in this pathway, is a target for new agents like fosmanogepix.[13][14]

• Protein Synthesis and Modification: Targeting fungal-specific components of the protein synthesis machinery or post-translational modification pathways, such as heat shock protein 90 (Hsp90), can disrupt essential cellular processes.[12][15]

Novel Targets in Antiviral Drug Development

The antiviral field is moving beyond targeting viral enzymes like polymerases and proteases to include a broader range of strategies.[4][16]

• Host-Targeted Antivirals: Instead of targeting the virus directly, this approach focuses on host factors that are essential for viral replication.[4][8][9] This can reduce the likelihood of resistance development. Examples include targeting host cell receptors for viral entry or cellular proteins involved in viral protein folding.[4]

• Viral Genome Degradation: Novel approaches are being explored that directly target and degrade the viral genome, such as the use of CRISPR/Cas systems.[17]

• Interference with Viral Replication Machinery: Targeting viral RNA polymerases remains a key strategy, with drugs like remdesivir demonstrating broad-spectrum activity against RNA viruses.[4]

Part 2: High-Throughput Screening (HTS) - Finding the Needle in the Haystack

Once a target is validated, the next step is to screen large libraries of chemical compounds to identify "hits" that modulate the target's activity. HTS is a critical component of modern drug discovery, enabling the rapid evaluation of thousands to millions of compounds.[18][19]

Protocol: High-Throughput Screening for Antifungal Agents using a Dual-Readout Assay

This protocol describes a robust HTS assay for identifying compounds with activity against filamentous fungi like Aspergillus fumigatus. It utilizes a dual-readout system to detect both cell lysis and inhibition of germination, providing a more comprehensive assessment of antifungal activity.[20]

Principle: This assay measures the release of the cytosolic enzyme adenylate kinase (AK) as an indicator of cell lysis and changes in optical density (OD) to assess overall growth inhibition.[20]

Materials:

• Aspergillus fumigatus conidia

• RPMI-1640 medium

• 384-well microplates

• Compound library dissolved in DMSO

• Adenylate kinase detection reagent (e.g., ToxiLight™ BioAssay Kit)

• Microplate reader capable of luminescence and absorbance detection

Procedure:

• Preparation of Fungal Inoculum: Prepare a suspension of A. fumigatus conidia in RPMI-1640 medium at a concentration of 5 x 10^5 conidia/mL.

• Compound Plating: Dispense 50 nL of each compound from the library into the wells of a 384-well plate using an acoustic liquid handler. Include appropriate controls (DMSO for negative control, a known antifungal like amphotericin B for positive control).

• Inoculation: Add 50 µL of the conidial suspension to each well of the compound-plated 384-well plate.

• Incubation: Incubate the plates at 37°C for 24-48 hours.

• Optical Density Measurement: After incubation, measure the optical density at 600 nm (OD600) to determine fungal growth.

• Adenylate Kinase Assay:

  • Add 20 µL of the adenylate kinase detection reagent to each well.

  • Incubate for 10 minutes at room temperature in the dark.

  • Measure the luminescence signal.

• Data Analysis:

  • Normalize the data to the controls on each plate.

  • Calculate the percent inhibition of growth based on the OD600 readings.

  • Calculate the percent cell lysis based on the luminescence signal.

  • Hits are identified as compounds that show significant growth inhibition and/or cell lysis above a predefined threshold (e.g., >50% inhibition).

Data Presentation:

Compound ID	Concentration (µM)	% Growth Inhibition (OD600)	% Cell Lysis (Luminescence)
Cmpd-001	10	85.2	5.1
Cmpd-002	10	92.5	78.3
Cmpd-003	10	12.3	2.5
Amphotericin B	2	99.8	95.7
DMSO	N/A	0	0

Protocol: High-Throughput Screening for Antiviral Agents using a Cytopathic Effect (CPE) Reduction Assay

This protocol outlines a cell-based HTS assay to identify compounds that protect host cells from virus-induced cell death.[21][22]

Principle: Many viruses cause a visible cytopathic effect (CPE) in cultured cells, leading to cell death. This assay identifies compounds that inhibit viral replication and thus prevent CPE. Cell viability is typically measured using a luminescent ATP-based assay (e.g., CellTiter-Glo®).[21]

Materials:

• Host cell line susceptible to the virus of interest (e.g., Vero-E6 for SARS-CoV-2)

• Virus stock with a known titer

• Cell culture medium (e.g., DMEM with 2% FBS)

• 384-well microplates

• Compound library dissolved in DMSO

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Microplate reader capable of luminescence detection

Procedure:

• Cell Seeding: Seed the host cells into 384-well plates at an optimal density (e.g., 5,000 cells/well) and incubate overnight to allow for cell attachment.

• Compound Addition: Add the test compounds to the cell plates.

• Viral Infection: Infect the cells with the virus at a multiplicity of infection (MOI) that causes significant CPE within 48-72 hours (e.g., MOI of 0.01).[21] Include uninfected cells as a negative control for CPE.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Measurement:

  • Equilibrate the plates to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence.

• Data Analysis:

  • The luminescence signal is directly proportional to the number of viable cells.

  • Calculate the percent inhibition of CPE for each compound relative to the virus-only control (0% inhibition) and the cell-only control (100% inhibition).

  • Hits are compounds that show a significant increase in cell viability.

Part 3: From Hit to Lead to Candidate - The Path of Optimization

Once initial hits are identified from HTS, they undergo a rigorous process of validation and optimization to become viable drug candidates.

Hit-to-Lead and Lead Optimization Workflow

Caption: The iterative process of optimizing a hit compound.

• Hit Confirmation and Triage: Initial hits are re-tested to confirm their activity. Dose-response curves are generated to determine potency (e.g., EC50 or IC50).

• Structure-Activity Relationship (SAR) Studies: Medicinal chemists synthesize analogs of the hit compounds to understand the relationship between their chemical structure and biological activity. The goal is to improve potency and selectivity while reducing off-target effects.

• ADME/Tox Profiling: In parallel with SAR studies, compounds are evaluated for their ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicological properties. This includes assessing solubility, metabolic stability, and cytotoxicity. Early identification of liabilities is crucial for both safety and economic reasons.[6][23]

• In Vivo Efficacy Models: Promising lead compounds are tested in animal models of infection to evaluate their efficacy in a living organism.

Part 4: Preclinical Development - The Final Hurdle Before Human Trials

Before a drug candidate can be tested in humans, it must undergo extensive preclinical development to gather data on its safety and efficacy.[6][23][24] This phase culminates in the filing of an Investigational New Drug (IND) application with regulatory agencies like the U.S. Food and Drug Administration (FDA).[6]

The preclinical development of an antiviral or antifungal agent is typically divided into two main stages:[6][23]

• Initial Evaluation: This stage focuses on estimating the therapeutic index of the agent. It involves in vitro testing for antimicrobial activity and cytotoxicity, as well as preliminary in vivo pharmacokinetic and toxicology studies.[6][23]

• Extensive Safety Studies: More comprehensive toxicology studies are conducted to identify any potential significant toxicities before human trials begin. These may include chronic-toxicity studies, reproductive toxicity studies, and carcinogenicity bioassays to support longer-duration clinical trials.[6][23][24]

Conclusion: The Future of Antimicrobial Drug Development

The development of new antifungal and antiviral agents is a challenging but essential endeavor. The integration of innovative technologies like high-throughput screening, genomics, and computational drug design is accelerating the pace of discovery.[14][25] By focusing on novel targets and employing robust and predictive preclinical models, the scientific community can continue to populate the drug development pipeline with promising new candidates to combat the growing threat of infectious diseases.

References

• The Future of Antifungal Drug Therapy: Novel Compounds and Targets - ASM Journals. (2021-01-20). Available from: [Link]

• Discovery of novel targets for antivirals: learning from flies - PubMed - NIH. (2016-10-01). Available from: [Link]

• Preclinical Development of Antiviral Drugs. (n.d.). Available from: [Link]

• Antiviral Pipeline - Intrepid Alliance. (2025-04-30). Available from: [Link]

• Novel Targets for Antiviral Drug Development: Promising Pathways - Longdom Publishing. (n.d.). Available from: [Link]

• A Unique Dual-Readout High-Throughput Screening Assay To Identify Antifungal Compounds with Aspergillus fumigatus - PubMed. (2021-08-25). Available from: [Link]

• Preclinical Development of Antiviral Drugs | Clinical Infectious Diseases - Oxford Academic. (1996-02-01). Available from: [Link]

• The antifungal pipeline: a reality check - PMC - PubMed Central - NIH. (n.d.). Available from: [Link]

• Development and Validation of a HTS Platform for the Discovery of New Antifungal Agents against Four Relevant Fungal Phytopathogens - MDPI. (n.d.). Available from: [Link]

• Antifungal agents in clinical and preclinical development - World Health Organization (WHO). (2025-01-01). Available from: [Link]

• UF team identifies novel targets for COVID-19 antivirals - Explore Magazine. (2021-08-05). Available from: [Link]

• A method for high throughput image based antifungal screening - bioRxiv. (2021-08-19). Available from: [Link]

• Exploring the Arsenal of Novel Antifungal Drug Targets for Combating Fungal Infections. (2024-09-13). Available from: [Link]

• Five Things To Know About The Antifungal Drug Pipeline - IDStewardship. (2020-12-28). Available from: [Link]

• Antifungal metabolites, their novel sources, and targets to combat drug resistance - Frontiers. (n.d.). Available from: [Link]

• Antifungal pipeline: Is there light at the end of the tunnel? - Baishideng Publishing Group. (2024-06-06). Available from: [Link]

• High-Throughput Screening Assays to Identify Plant Natural Products with Antifungal Properties Against Fusarium oxysporum - PubMed. (2022-01-01). Available from: [Link]

• The antifungal drug development pipeline. Antifungal drugs approved by the FDA and under clinical trials (denoted in red font). - ResearchGate. (n.d.). Available from: [Link]

• Novel Promising Antifungal Target Proteins for Conquering Invasive Fungal Infections. (2022-06-15). Available from: [Link]

• Emerging Antifungal Targets and Strategies - PMC - PubMed Central - NIH. (2022-03-02). Available from: [Link]

• Antifungal agents in clinical and preclinical development: overview and analysis. (2025-04-07). Available from: [Link]

• Preclinical Development of Antiviral Drugs - PubMed. (1996-02-01). Available from: [Link]

• The antifungal pipeline: a reality check - Semantic Scholar. (n.d.). Available from: [Link]

• Antifungal agents in clinical and preclinical development: overview and analysis. (2025-04-01). Available from: [Link]

• Assay development and high-throughput antiviral drug screening against Bluetongue virus - PMC - PubMed Central. (n.d.). Available from: [Link]

• A Novel Approach of Antiviral Drugs Targeting Viral Genomes - PMC - NIH. (n.d.). Available from: [Link]

• Preclinical Pharmacokinetic/Pharmacodynamic Studies and Clinical Trials in the Drug Development Process of EMA-Approved Antifungal Agents: A Review - PubMed Central. (2023-11-16). Available from: [Link]

• Preclinical and clinical studies in the drug development process of European Medicines Agency-approved non-HIV antiviral agents: a narrative review - PubMed. (2024-10-09). Available from: [Link]

• How can we improve our antiviral drug development pipeline? - Patsnap Synapse. (2025-03-20). Available from: [Link]

• Novel Broad-Spectrum Antiviral Inhibitors Targeting Host Factors Essential for Replication of Pathogenic RNA Viruses - MDPI. (n.d.). Available from: [Link]

• High-throughput Screening (HTS) for the Antiviral Drug Discovery of Coronavirus. (n.d.). Available from: [Link]

• High-throughput synergy screening identifies microbial metabolites as combination agents for the treatment of fungal infections | PNAS. (n.d.). Available from: [Link]

• Advances in Antifungal Drug Development: An Up-To-Date Mini Review - ResearchGate. (2025-10-15). Available from: [Link]

• High-Throughput Screening (HTS) Services of SARS-CoV-2 Drug Candidates. (n.d.). Available from: [Link]

• High‐throughput screening assays for SARS‐CoV‐2 drug development: Current status and future directions - PubMed Central. (2021-05-25). Available from: [Link]

• Novel computational pipelines in antiviral structure‑based drug design (Review) - PMC - NIH. (2022-10-24). Available from: [Link]

• Full article: Advances in Antiviral Drug Discovery and Development: Part Ii - Taylor & Francis. (2009-04-27). Available from: [Link]

• Luciferase Time-based, High-throughput Screening Assay for the Discovery of HIV-1 Inhibitors - MedCrave online. (2014-08-27). Available from: [Link]

• ANTIVIRAL DISCOVERY PIPELINE IN SARS-COV-2. (n.d.). Available from: [Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. Exploring the Arsenal of Novel Antifungal Drug Targets for Combating Fungal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. idstewardship.com [idstewardship.com]
• 4. longdom.org [longdom.org]
• 5. How can we improve our antiviral drug development pipeline? [synapse.patsnap.com]
• 6. academic.oup.com [academic.oup.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Discovery of novel targets for antivirals: learning from flies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The antifungal pipeline: a reality check - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Novel Promising Antifungal Target Proteins for Conquering Invasive Fungal Infections [frontiersin.org]
• 13. Frontiers | Antifungal metabolites, their novel sources, and targets to combat drug resistance [frontiersin.org]
• 14. wjgnet.com [wjgnet.com]
• 15. Emerging Antifungal Targets and Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. intrepidalliance.org [intrepidalliance.org]
• 17. A Novel Approach of Antiviral Drugs Targeting Viral Genomes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. creative-biostructure.com [creative-biostructure.com]
• 19. High-Throughput Screening (HTS) Services of SARS-CoV-2 Drug Candidates - Creative Biolabs [sars-cov-2.creative-biolabs.com]
• 20. A Unique Dual-Readout High-Throughput Screening Assay To Identify Antifungal Compounds with Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Assay development and high-throughput antiviral drug screening against Bluetongue virus - PMC [pmc.ncbi.nlm.nih.gov]
• 22. High‐throughput screening assays for SARS‐CoV‐2 drug development: Current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 23. academic.oup.com [academic.oup.com]
• 24. Preclinical development of antiviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Novel computational pipelines in antiviral structure‑based drug design (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Fluoro-2-(methylthio)pyrimidine

Welcome to the technical support center for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize the synthesis of this important fluorinated pyrimidine intermediate. Fluorinated pyrimidines are a critical class of compounds in medicinal chemistry, known for their roles as antimetabolites in cancer therapy.[1][2][3] This resource provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the synthesis, helping you improve yield and purity.

I. Understanding the Core Synthesis Pathway

The synthesis of 5-Fluoro-2-(methylthio)pyrimidine typically involves a multi-step process. A common conceptual pathway involves the cyclocondensation of a suitable fluorinated three-carbon precursor with an S-alkylated thiourea derivative. The efficiency of this process is highly dependent on the precise control of reaction conditions and the purity of the starting materials.

Below is a generalized workflow diagram illustrating the key stages of the synthesis.

Caption: Generalized workflow for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

1. Low or No Product Yield

• Question: My reaction has resulted in a very low yield, or no desired product is detectable. What are the likely causes and how can I fix this?

• Answer: Low to no yield is a common but multifaceted problem. Systematically investigating the following areas is crucial:

  • Purity of Starting Materials:

    • Fluorinated Precursor: The purity of the fluorinated starting material is critical. Impurities can interfere with the cyclization reaction. For instance, incomplete fluorination can lead to non-fluorinated pyrimidine byproducts, complicating purification and reducing the yield of the desired product.

    • S-Methylisothiourea: This reagent can be unstable. It is often prepared as a salt (e.g., hemisulfate) and should be of high purity.[4] Decomposition can lead to a lower effective concentration of the reagent. It is advisable to use freshly prepared or properly stored S-methylisothiourea.

  • Reaction Conditions:

    • Base Selection: The choice and stoichiometry of the base are critical for the deprotonation steps that facilitate the cyclization. Common bases include sodium methoxide or potassium carbonate.[5] The strength and solubility of the base in the chosen solvent system can significantly impact the reaction rate and yield.

    • Solvent: The solvent must be anhydrous, as water can react with the base and interfere with the condensation reaction. Common solvents include methanol, ethanol, or DMF.

    • Temperature and Reaction Time: These parameters are often interdependent. An insufficient temperature or reaction time may lead to incomplete conversion. Conversely, excessively high temperatures or prolonged reaction times can lead to the decomposition of reactants or the product. Optimization studies are recommended to find the ideal balance.

  • Moisture Contamination: Anhydrous conditions are paramount. All glassware should be thoroughly dried, and solvents should be appropriately distilled or sourced as anhydrous. Moisture can consume the base and hydrolyze key intermediates.

Parameter	Potential Issue	Recommended Action
Starting Materials	Impurities in fluorinated precursor or decomposed S-methylisothiourea.	Verify purity by NMR or GC-MS. Use fresh or repurified reagents.
Base	Incorrect choice, stoichiometry, or low quality.	Screen different bases (e.g., NaOMe, K₂CO₃). Ensure accurate stoichiometry. Use a freshly opened or standardized base.
Solvent	Presence of water.	Use anhydrous solvents. Dry all glassware thoroughly.
Temperature	Too low for reaction to proceed or too high, causing decomposition.	Perform temperature screening experiments (e.g., room temperature, 50 °C, reflux). Monitor reaction progress by TLC or LC-MS.
Reaction Time	Insufficient for complete conversion.	Monitor the reaction over time to determine the point of maximum conversion.

2. Formation of Significant Byproducts

• Question: I am observing significant byproduct formation, which is complicating purification and lowering my yield. What are these byproducts and how can I minimize them?

• Answer: Byproduct formation often points to side reactions or impurities in the starting materials.

  • Common Byproducts and Their Origins:

    • Non-fluorinated Pyrimidine: This arises from impurities in the fluorinated starting material. Ensure the purity of the precursor before starting the reaction.

    • Over-methylation or Side Reactions with the Methylthio Group: While the S-methyl group is generally stable, under harsh conditions, it could potentially be involved in side reactions.

    • Polymeric Materials: This can occur if the reaction is run at too high a concentration or temperature, or if certain impurities are present that can initiate polymerization.

  • Strategies to Minimize Byproducts:

    • Control of Stoichiometry: Carefully control the molar ratios of your reactants. An excess of one reactant may lead to the formation of specific byproducts.

    • Temperature Control: Running the reaction at the lowest effective temperature can often minimize the formation of degradation products and other side reactions.

    • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

Caption: Factors leading to byproduct formation in the synthesis.

3. Difficulties in Product Purification

• Question: I am struggling to purify the final product. What are the best methods, and what common impurities should I be looking out for?

• Answer: Purification is a critical step to obtain high-purity 5-Fluoro-2-(methylthio)pyrimidine.

  • Common Impurities:

    • Unreacted starting materials.

    • Byproducts from side reactions (as discussed above).

    • Salts formed during the workup.

  • Recommended Purification Techniques:

    • Recrystallization: This is often the most effective method for removing minor impurities if a suitable solvent system can be found. Experiment with different solvents (e.g., ethanol, isopropanol, or mixtures with water or heptane) to find conditions that provide good crystal formation and effectively exclude impurities.

    • Column Chromatography: If recrystallization is not effective, silica gel column chromatography can be used. A gradient of ethyl acetate in hexanes is a common starting point for the elution of pyrimidine derivatives.

    • Aqueous Wash: During the workup, washing the organic extract with water or brine can help remove inorganic salts and water-soluble impurities.

Purification Method	When to Use	Tips for Optimization
Recrystallization	For removing small amounts of impurities from a solid product.	Screen a variety of solvents and solvent mixtures. Control the cooling rate to obtain well-formed crystals.
Column Chromatography	When recrystallization fails or when separating compounds with similar polarities.	Use TLC to determine the optimal eluent system. Use a proper silica-to-product ratio.
Aqueous Workup	To remove inorganic salts and highly polar impurities.	Use brine washes to help break up emulsions. Ensure the pH is controlled if acidic or basic impurities are present.

III. Frequently Asked Questions (FAQs)

• Q1: What is the role of the fluorine atom at the 5-position?

  • A1: The fluorine atom at the 5-position of the pyrimidine ring is crucial for the biological activity of many fluoropyrimidine drugs, such as 5-Fluorouracil (5-FU).[1][3] Its small size and high electronegativity can alter the molecule's electronic properties, metabolic stability, and binding affinity to target enzymes.[6] In the context of synthesis, its electron-withdrawing nature can influence the reactivity of the pyrimidine ring.

• Q2: Can I use a different alkylating agent for the thioether group?

  • A2: Yes, it is possible to synthesize analogues with different alkyl groups on the sulfur atom. The general synthetic route would be similar, but you would start with the corresponding S-alkylisothiourea. However, for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine specifically, methyl iodide or dimethyl sulfate are the common reagents for preparing S-methylisothiourea.

• Q3: How can I confirm the identity and purity of my final product?

  • A3: A combination of analytical techniques should be used:

    • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): This is the most powerful tool for structural elucidation. ¹⁹F NMR is particularly important for confirming the presence and environment of the fluorine atom.

    • Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

    • High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These techniques are excellent for assessing the purity of the product.

    • Melting Point: A sharp melting point close to the literature value is a good indicator of purity for a solid compound.

• Q4: Are there any specific safety precautions I should take during this synthesis?

  • A4: Yes. Fluorinated organic compounds should be handled with care as they can have unique toxicological properties. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reagents used, such as S-methylisothiourea and the bases, can also be corrosive or toxic. Always consult the Safety Data Sheet (SDS) for each chemical before use.

IV. References

• Fluorinated Pyrimidines: Key Players in Modern Therapeutics. (2025). Vertex AI Search.

• Fluorination of purine and pyrimidine ring via Selectfluor. Reagent and... | Download Scientific Diagram. (n.d.). ResearchGate.

• Fluoropyrimidine. (n.d.). Wikipedia.

• Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. (2020). PMC.

• Synthesis of fluorinated carbocyclic pyrimidine nucleoside analogues. (2022). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. (n.d.). Medicines for All institute (M4ALL) - Virginia Commonwealth University.

• WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine. (n.d.). Google Patents.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Fluoropyrimidine - Wikipedia [en.wikipedia.org]
• 3. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 5. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of 5-Fluoro-2-(methylthio)pyrimidine

Welcome to the technical support center for the purification of 5-Fluoro-2-(methylthio)pyrimidine (CAS No: 6090-37-5). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this key synthetic intermediate. Our focus is on providing practical, experience-driven insights to ensure you achieve the desired purity and yield for your downstream applications.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of 5-Fluoro-2-(methylthio)pyrimidine in a question-and-answer format, providing potential causes and actionable solutions.

Question 1: My column chromatography separation of 5-Fluoro-2-(methylthio)pyrimidine is poor, with broad peaks and co-elution of impurities. What can I do?

Answer: Poor separation during column chromatography is a frequent challenge. The primary cause is often an inappropriate solvent system or issues with the stationary phase.[1][2]

• Underlying Cause & Solution:

  • Solvent System Optimization: The polarity of your eluent may not be optimal for separating the target compound from its impurities. 5-Fluoro-2-(methylthio)pyrimidine is a moderately polar compound. A typical starting point for solvent screening would be a mixture of a non-polar solvent like hexanes or heptane with a more polar solvent such as ethyl acetate or dichloromethane.[3]

    • Actionable Advice: Conduct a thorough thin-layer chromatography (TLC) analysis with various solvent systems. Aim for an Rf value of 0.2-0.4 for the desired compound to ensure good separation on the column. If the spots are too high (high Rf), decrease the polarity of the eluent (increase the proportion of the non-polar solvent). If the spots are too low (low Rf), increase the eluent's polarity.

  • Stationary Phase Considerations: While silica gel is the most common stationary phase, its acidic nature can sometimes cause degradation of sensitive compounds.

    • Actionable Advice: If you suspect compound instability, you can use deactivated silica gel (e.g., by adding a small percentage of triethylamine to your eluent for basic compounds) or consider an alternative stationary phase like alumina. A simple test for stability is to spot your crude material on a TLC plate, let it sit for an hour, and then develop it to see if any new spots have appeared.

  • Loading Technique: Improper loading of the sample onto the column can lead to band broadening.

    • Actionable Advice: Dissolve your crude product in a minimal amount of the initial eluent or a weak solvent and load it onto the column. For less soluble compounds, a "dry loading" technique, where the compound is adsorbed onto a small amount of silica gel before being added to the column, is highly recommended.[2]

Question 2: During recrystallization, my 5-Fluoro-2-(methylthio)pyrimidine either "oils out" or fails to crystallize. How can I resolve this?

Answer: "Oiling out" or failure to crystallize are common issues in recrystallization, often stemming from the choice of solvent, the cooling rate, or the presence of impurities.[4]

• Underlying Cause & Solution:

  • Solvent Selection: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5]

    • Actionable Advice: If the compound "oils out," it means the solution is supersaturated at a temperature above the compound's melting point. Try using a larger volume of solvent or a solvent with a lower boiling point. If the compound fails to crystallize, the solution may not be sufficiently saturated, or the compound is too soluble even at low temperatures. In this case, slowly evaporate some of the solvent or add an "anti-solvent" (a solvent in which the compound is insoluble but is miscible with the primary solvent) dropwise until turbidity persists.

  • Cooling Rate: Rapid cooling can lead to the formation of an oil or very small crystals that trap impurities.

    • Actionable Advice: Allow the hot solution to cool slowly to room temperature. Insulating the flask can help. Once at room temperature, induce further crystallization by placing the flask in an ice bath. Scratching the inside of the flask with a glass rod can also initiate crystal formation.

  • Purity of the Crude Material: A high impurity level can inhibit crystallization.

    • Actionable Advice: If the crude material is very impure, a preliminary purification step, such as a quick filtration through a silica plug or a charcoal treatment to remove colored impurities, may be necessary before attempting recrystallization.[4]

Question 3: After purification, the purity of my 5-Fluoro-2-(methylthio)pyrimidine is still below the desired level (e.g., <98%). What are my next steps?

Answer: Achieving high purity often requires iterative purification steps or the use of a more powerful purification technique.

• Underlying Cause & Solution:

  • Persistent Impurities: Some impurities may have very similar physicochemical properties to the target compound, making them difficult to remove with a single technique.

    • Actionable Advice: Consider a secondary purification step using a different method. For example, if you initially used column chromatography, you could follow it with recrystallization. Alternatively, for very challenging separations, preparative High-Performance Liquid Chromatography (HPLC) can offer much higher resolution.

  • Compound Degradation: The compound may be degrading during the purification process or upon storage.

    • Actionable Advice: Assess the stability of your compound under the purification conditions. For instance, some fluorinated pyrimidines can be sensitive to acidic or basic conditions. Ensure that purified fractions are promptly evaporated under reduced pressure at a low temperature. For storage, keep the purified compound in a cool, dry, and dark place, preferably under an inert atmosphere.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in the synthesis of 5-Fluoro-2-(methylthio)pyrimidine?

A1: Impurities can arise from starting materials, side reactions, or degradation. Common impurities may include unreacted starting materials, over-alkylated byproducts, or hydrolyzed species where the methylthio group is replaced by a hydroxyl group. The specific impurities will depend on the synthetic route employed.

Q2: Which analytical techniques are best for assessing the purity of 5-Fluoro-2-(methylthio)pyrimidine?

A2: A combination of techniques is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): Excellent for quantifying purity and detecting non-volatile impurities. A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are powerful tools for structural confirmation and can be used for quantitative purity analysis (qNMR) with an internal standard.

Q3: What is the expected appearance and solubility of pure 5-Fluoro-2-(methylthio)pyrimidine?

Q4: Can I use preparative TLC for purifying small amounts of 5-Fluoro-2-(methylthio)pyrimidine?

A4: Yes, for small-scale purification (typically <100 mg), preparative thin-layer chromatography (prep TLC) can be a viable and quicker alternative to column chromatography. The principles of solvent selection are the same as for column chromatography.

III. Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol provides a general guideline for the purification of 5-Fluoro-2-(methylthio)pyrimidine using flash column chromatography.

1. Preparation of the Column:

• Select an appropriately sized column based on the amount of crude material.

• Securely clamp the column in a vertical position in a fume hood.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a layer of sand (approx. 1-2 cm).

• Prepare a slurry of silica gel in the initial, low-polarity eluent.

• Carefully pour the slurry into the column, avoiding air bubbles.

• Gently tap the column to ensure even packing.

• Add another layer of sand on top of the silica gel.

• Flush the column with several column volumes of the eluent until the silica bed is stable.[3]

2. Sample Loading:

• Dissolve the crude 5-Fluoro-2-(methylthio)pyrimidine in a minimal amount of the eluent or a more volatile solvent like dichloromethane.

• Carefully apply the sample solution to the top of the silica gel.

• Allow the sample to adsorb onto the silica gel.

3. Elution and Fraction Collection:

• Begin eluting the column with the chosen solvent system.

• If a gradient elution is required, gradually increase the polarity of the eluent.

• Collect fractions in test tubes.

• Monitor the elution process by TLC analysis of the collected fractions.

4. Isolation of the Purified Compound:

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dry the purified compound under high vacuum to remove any residual solvent.

Protocol 2: Recrystallization

This protocol outlines a general procedure for purifying 5-Fluoro-2-(methylthio)pyrimidine by recrystallization. The key is to empirically determine a suitable solvent.

1. Solvent Selection:

• Place a small amount of the crude compound in several test tubes.

• Add a small amount of a different solvent to each test tube.

• Observe the solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

• Heat the test tubes. A suitable solvent will dissolve the compound completely upon heating.

• Allow the solutions to cool to room temperature and then in an ice bath. The best solvent will yield a good crop of crystals upon cooling.

2. Recrystallization Procedure:

• Place the crude compound in an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent.

• Heat the mixture while stirring until the compound is completely dissolved. Add more solvent in small portions if necessary.

• If the solution is colored, you may add a small amount of activated charcoal and hot filter the solution.

• Allow the solution to cool slowly to room temperature.

• Once crystals have formed, cool the flask in an ice bath to maximize the yield.

3. Isolation and Drying:

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals in a vacuum oven or desiccator.

IV. Data Presentation and Visualization

Comparative Analysis of Purification Techniques

The following table provides a representative comparison of what one might expect when using different purification techniques for a compound like 5-Fluoro-2-(methylthio)pyrimidine. The actual results will vary depending on the specific impurities present.

Purification Technique	Typical Purity	Typical Yield	Throughput	Key Advantages	Key Disadvantages
Recrystallization	>99%	60-90%	High	Highly pure product, scalable	Can be time-consuming, potential for low yield
Flash Column Chromatography	95-99%	70-95%	Medium	Good for complex mixtures, versatile	Can be labor-intensive, uses large solvent volumes
Preparative HPLC	>99.5%	50-80%	Low	Excellent separation, high purity	Expensive, not suitable for large quantities

Workflow for Purification Method Selection

The choice of purification method depends on several factors, including the scale of the reaction, the nature of the impurities, and the desired final purity. The following diagram illustrates a decision-making workflow.

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 6090-37-5 Cas No. | 5-Fluoro-2-(methylthio)pyrimidine | Apollo [store.apolloscientific.co.uk]
• 3. 5-Fluoro-2-(methylthio)pyrimidine | [frontierspecialtychemicals.com]
• 4. CAS 348098-29-3 | 2-(Methylthio)pyrimidine-5-boronic acid - Synblock [synblock.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]

Technical Support Center: Synthesis of 5-Fluoro-2-(methylthio)pyrimidine

Welcome to the technical support center for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common side reactions and experimental challenges.

Introduction

5-Fluoro-2-(methylthio)pyrimidine is a key intermediate in the synthesis of various pharmaceutical compounds. Its successful synthesis requires careful control of reaction conditions to avoid the formation of unwanted byproducts. This document provides a comprehensive overview of potential side reactions, troubleshooting strategies, and detailed experimental protocols to help you optimize your synthetic route and improve yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 5-Fluoro-2-(methylthio)pyrimidine?

A1: The most prevalent synthetic strategies generally involve two key approaches:

• Route A: Construction of the 5-fluoropyrimidine ring followed by introduction of the methylthio group. A common precursor is 2,4-dichloro-5-fluoropyrimidine.

• Route B: Cyclocondensation of a fluorine-containing building block with a thiourea derivative, followed by S-methylation. For instance, reacting a suitable α-fluoro-β-ketoester enolate with S-methylisothiourea.[1]

Q2: I am observing a low yield in my reaction. What are the general areas I should investigate?

A2: Low yields can often be attributed to several factors across different synthetic steps. Key areas to troubleshoot include:

• Purity of starting materials: Ensure all reactants and solvents are pure and anhydrous, as moisture can interfere with many of the reaction steps.

• Reaction temperature: Suboptimal temperatures can either lead to incomplete reactions or promote the formation of degradation products.

• Choice of base and solvent: The selection of an appropriate base and solvent system is critical, especially in methylation and substitution reactions, to ensure desired reactivity and minimize side reactions.

• Incomplete reaction: Monitor the reaction progress using techniques like TLC or LC-MS to ensure it has gone to completion before workup.

Q3: My final product is difficult to purify. What are the likely impurities I should be looking for?

A3: Common impurities depend on the synthetic route but can include:

• Over-methylated byproducts: N-methylated compounds can form alongside the desired S-methylated product.

• Oxidized species: The methylthio group can be oxidized to the corresponding sulfoxide or sulfone, especially if oxidizing agents are present or during prolonged exposure to air.

• Hydrolysis products: If using precursors like 2,4-dichloro-5-fluoropyrimidine, incomplete reaction or exposure to moisture during workup can lead to the formation of hydroxylated pyrimidines.

• Isomeric byproducts: Depending on the fluorination or cyclization strategy, you may form regioisomers of the desired product.

Troubleshooting Guide: Common Side Reactions and Solutions

This section details specific side reactions that can occur during the synthesis of 5-Fluoro-2-(methylthio)pyrimidine and provides actionable solutions.

Issue 1: Side Reactions During S-Methylation of 2-mercapto-5-fluoropyrimidine

A common step in one synthetic approach is the methylation of 2-mercapto-5-fluoropyrimidine. Several side reactions can occur here.

• Problem: Formation of N-methylated byproduct.

  • Causality: Pyrimidine thiols exist in a tautomeric equilibrium with the corresponding thione form. While S-methylation is generally favored, methylation can also occur on one of the ring nitrogens, leading to the formation of N-methyl-5-fluoropyrimidin-2-thione. This is particularly prevalent under certain pH and solvent conditions.[2]

  • Solution:

    • Control of pH: Perform the methylation under basic conditions using a non-nucleophilic base (e.g., NaH, K₂CO₃) to deprotonate the thiol, making the sulfur a more potent nucleophile and favoring S-alkylation.

    • Choice of Methylating Agent: While dimethyl sulfate is effective, methyl iodide in the presence of a suitable base is a common choice. The reaction conditions should be optimized to favor S-methylation.[3]

• Problem: Oxidation to Disulfide.

  • Causality: 2-mercaptopyrimidines are susceptible to oxidation, which can lead to the formation of the corresponding disulfide dimer, especially in the presence of air (oxygen) or other oxidizing agents.[4] This side reaction reduces the amount of starting material available for methylation.

  • Solution:

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

    • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

Issue 2: Side Reactions in the Synthesis from 2,4-Dichloro-5-fluoropyrimidine

Another common route involves the reaction of 2,4-dichloro-5-fluoropyrimidine with a sulfur nucleophile like sodium thiomethoxide.

• Problem: Formation of 4-substituted and di-substituted byproducts.

  • Causality: The chlorine atoms at the 2- and 4-positions of the pyrimidine ring are both susceptible to nucleophilic substitution. While the 4-position is generally more reactive, a mixture of products can be obtained if the reaction is not carefully controlled. This can lead to the formation of 4-chloro-2-(methylthio)-5-fluoropyrimidine, 2-chloro-4-(methylthio)-5-fluoropyrimidine, and 2,4-bis(methylthio)-5-fluoropyrimidine.

  • Solution:

    • Stoichiometry and Temperature Control: Carefully control the stoichiometry of the sodium thiomethoxide, using a slight excess to favor substitution at the more reactive position. Running the reaction at a lower temperature can also improve selectivity.

    • Stepwise Substitution: For greater control, consider a stepwise approach where one chloro group is selectively replaced, followed by a subsequent reaction to remove the second chloro group if necessary.

• Problem: Hydrolysis of Chloro Substituents.

  • Causality: The chloro groups on the pyrimidine ring are susceptible to hydrolysis, especially in the presence of water and under basic or acidic conditions during workup. This can lead to the formation of 2-chloro-5-fluoro-4-hydroxypyrimidine or 4-chloro-5-fluoro-2-hydroxypyrimidine.[5]

  • Solution:

    • Anhydrous Conditions: Ensure all reagents and solvents are strictly anhydrous.

    • Careful Workup: Perform the aqueous workup at low temperatures and minimize the time the reaction mixture is in contact with water. Neutralize the reaction mixture carefully to avoid strongly acidic or basic conditions.

Issue 3: Challenges in Ring Formation (Cyclocondensation)

When building the pyrimidine ring from acyclic precursors, various issues can arise.

• Problem: Formation of Isomeric Products.

  • Causality: The cyclocondensation of unsymmetrical β-dicarbonyl compounds with thiourea can potentially lead to the formation of isomeric pyrimidine products.[6] The regioselectivity of the cyclization is influenced by the relative reactivity of the carbonyl groups.

  • Solution:

    • Choice of Precursors: Use precursors that favor the formation of the desired regioisomer. For example, starting with a pre-formed α-fluoro-β-ketoester can direct the cyclization.

    • Reaction Conditions: Optimize the reaction conditions (catalyst, temperature, solvent) to favor the desired cyclization pathway.

• Problem: Incomplete Cyclization and Formation of Byproducts.

  • Causality: The condensation reaction may not go to completion, leaving unreacted starting materials or forming linear intermediates. Additionally, side reactions of the starting materials, such as self-condensation of the β-dicarbonyl compound, can occur.[7]

  • Solution:

    • Catalyst Selection: Use an appropriate acid or base catalyst to promote the cyclization reaction.

    • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and temperature to maximize the yield of the desired cyclized product.

Experimental Protocols

Protocol 1: S-Methylation of 2-mercapto-5-fluoropyrimidine

• Preparation: To a stirred suspension of 2-mercapto-5-fluoropyrimidine (1.0 eq) in a suitable solvent (e.g., methanol or DMF) under an inert atmosphere, add a base such as potassium carbonate (1.5 eq).

• Methylation: Cool the mixture in an ice bath and add methyl iodide (1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Workup: After the reaction is complete, filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain 5-Fluoro-2-(methylthio)pyrimidine.

Protocol 2: Synthesis from 2,4-Dichloro-5-fluoropyrimidine

• Preparation: Prepare a solution of sodium thiomethoxide by carefully adding sodium metal to anhydrous methanol under an inert atmosphere. Alternatively, use a commercially available solution.

• Reaction: To a solution of 2,4-dichloro-5-fluoropyrimidine (1.0 eq) in an anhydrous solvent (e.g., THF or methanol) at 0 °C under an inert atmosphere, add the solution of sodium thiomethoxide (1.1 eq) dropwise.

• Monitoring: Stir the reaction at 0-10 °C and monitor its progress by GC-MS or LC-MS.

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Data Presentation

Table 1: Troubleshooting Summary for S-Methylation

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature; monitor by TLC/LC-MS.
Oxidation of thiol	Use degassed solvents and an inert atmosphere.
Multiple Spots on TLC	N-methylation	Use a non-nucleophilic base (e.g., K₂CO₃, NaH) to favor S-alkylation.
Unreacted starting material	Ensure proper stoichiometry of reagents.

Visualizations

Reaction Scheme: Common Synthetic Routes

Caption: Common synthetic routes to 5-Fluoro-2-(methylthio)pyrimidine.

Troubleshooting Workflow

Caption: A general troubleshooting workflow for synthesis optimization.

References

• Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. PubMed Central. Available at: [Link]

• 2-Mercaptopyridine. Wikipedia. Available at: [Link]

• 2-mercaptopyrimidine. Organic Syntheses Procedure. Available at: [Link]

• Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction. ResearchGate. Available at: [Link]

• Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Science Publishing. Available at: [Link]

• Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. National Institutes of Health. Available at: [Link]

• Iodimetric determination of 2-mercaptopyridines. ResearchGate. Available at: [Link]

• Process for synthesis of a 2-thioalkyl pyrimidine.Google Patents.

• Condensation of thiourea derivatives with carbonyl compounds: One-pot synthesis of N-alkyl-1, 3-thiazol-2-amines and of 3-alkyl-1, 3-thiazolimines. ResearchGate. Available at: [Link]

• Synthesis of 2,4-dichloro-5-fluoropyrimidine and recovery of DMA from waste water. Europe PMC. Available at: [Link]

• Stability Indicating Analytical Method Development, Validation, Method Transfer and Impurity Profile (Related Substances) Of 2,4-Dihydroxy-5-Fluoropyrimidine By Liquid Chromatography. IOSR Journal of Pharmacy. Available at: [Link]

• meta-Selective Fluorination of Pyridine Derivatives. Synfacts. Available at: [Link]

• Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Publishing. Available at: [Link]

• Fluorination of purine and pyrimidine ring via Selectfluor. ResearchGate. Available at: [Link]

• Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. National Institutes of Health. Available at: [Link]

• S-METHYLATION OF N-CONTAINING HETEROCYCLIC THIOLS WITH CONJUGATED ACIDS OF METHOXY GROUPS. HETEROCYCLES. Available at: [Link]

• The condensations of benzaldehyde and ethyl acetoacetate with urea and thiourea. Journal of the American Chemical Society. Available at: [Link]

• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. PubMed. Available at: [Link]

• Synthesis, reactions, and applications of pyrimidine derivatives. ResearchGate. Available at: [Link]

• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. ResearchGate. Available at: [Link]

• Cardiotoxicity of commercial 5-fluorouracil vials stems from the alkaline hydrolysis of this drug. ResearchGate. Available at: [Link]

• Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods. National Institutes of Health. Available at: [Link]

• DNA methylation. Wikipedia. Available at: [Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. ACS Publications. Available at: [Link]

• Urea and/or thiourea-aldehyde condensation products.Google Patents.

• Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link]

• C-Glycosides by Aqueous Condensation of β-Dicarbonyl Compounds with Unprotected Sugars. ResearchGate. Available at: [Link]

• Methylation of mercaptopurine, thioguanine, and their nucleotide metabolites by heterologously expressed human thiopurine S-methyltransferase. PubMed. Available at: [Link]

• Methylation of 6-mercaptopurine and 6-thioguanine by thiopurine S-methyltransferase. A comparison of activity in red blood cell samples of 199 blood donors. PubMed. Available at: [Link]

• A REVIEW ON SYNTHESIS AND CHARACTERIZATION OF IMPURITIES OF DRUGS. World Journal of Pharmaceutical Research. Available at: [Link]

• Studies on in vitro S-methylation of naturally occurring thiol compounds with N-methyl-N-nitrosourea and methyl methanesulfonate. PubMed. Available at: [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• Handbook Of Isolation And Characterization Of Impurities In Pharmaceuticals Volume 5 Separation Science And Technology. YouTube. Available at: [Link]

• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. National Institutes of Health. Available at: [Link]

Sources

• 1. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Mercaptopyridine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Coupling Reactions with 5-Fluoro-2-(methylthio)pyrimidine

Welcome to the technical support center for optimizing cross-coupling reactions with 5-Fluoro-2-(methylthio)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to efficiently synthesize novel compounds using this versatile building block. Here, we provide in-depth troubleshooting advice and frequently asked questions to navigate the complexities of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. Our goal is to empower you with the knowledge to overcome common experimental hurdles and achieve high-yield, selective transformations.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the coupling reactions of 5-Fluoro-2-(methylthio)pyrimidine. Each issue is followed by a systematic approach to diagnosis and resolution.

Issue 1: Low to No Product Yield

A low or complete lack of product formation is one of the most common challenges. This can often be attributed to catalyst deactivation, suboptimal reaction conditions, or issues with starting material integrity.[1]

Systematic Troubleshooting Steps:

• Verify Catalyst and Ligand Integrity:

  • Cause: Palladium catalysts, especially Pd(0) sources like Pd(PPh₃)₄, can be sensitive to air and moisture.[2] Ligands, particularly electron-rich phosphines, can also oxidize.

  • Solution: Use freshly opened catalysts and ligands or store them rigorously under an inert atmosphere. Consider using air-stable precatalysts like Pd₂(dba)₃ or palladium(II) sources (e.g., Pd(OAc)₂) which are reduced to the active Pd(0) species in situ.[3] For Suzuki couplings, PEPPSI-type precatalysts are also a robust option.[4]

• Ensure Anhydrous and Inert Conditions:

  • Cause: Many cross-coupling reactions are sensitive to oxygen and water, which can lead to catalyst decomposition and unwanted side reactions.[1]

  • Solution: Employ standard Schlenk techniques or a glovebox.[2][5] Use anhydrous, degassed solvents. Solvents can be degassed by sparging with an inert gas (argon or nitrogen) for an extended period.[2][6]

• Optimize the Base:

  • Cause: The choice and strength of the base are critical. For Suzuki couplings, an inappropriate base can fail to facilitate the transmetalation step effectively. In Buchwald-Hartwig aminations, a base that is too weak may not deprotonate the amine, while an overly strong base could decompose sensitive substrates.[3][7]

  • Solution: For Suzuki reactions, screen inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄.[2][6] For Buchwald-Hartwig aminations, strong bases like NaOtBu or LHMDS are common, but for base-sensitive substrates, a combination of an organic base (like DBU) with an inorganic base can be effective.[3][8]

• Re-evaluate Reaction Temperature and Time:

  • Cause: Suboptimal temperature can lead to incomplete reactions.[9] Conversely, prolonged heating can cause product or catalyst degradation.[9]

  • Solution: Monitor the reaction progress by TLC or LC-MS at regular intervals.[1][9] If the reaction stalls, a moderate increase in temperature may be necessary. Typical temperatures for these couplings range from 80-120 °C.[3][10] Microwave-assisted synthesis can sometimes offer faster reaction times and improved yields.[10][11][12]

Issue 2: Formation of Significant Side Products

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS chromatogram indicates the formation of side products, which can complicate purification and reduce the yield of the desired compound.

Common Side Products and Their Mitigation:

• Homocoupling of Boronic Acid (Suzuki Reaction):

  • Cause: This occurs when the boronic acid couples with itself. It is often promoted by the presence of oxygen.

  • Solution: Ensure thorough degassing of the reaction mixture.[13] Using a slight excess of the boronic acid (1.1-1.5 equivalents) is standard, but a large excess can exacerbate this issue.[2]

• Protodeborylation of Boronic Acid (Suzuki Reaction):

  • Cause: The boronic acid is replaced by a hydrogen atom from a proton source (e.g., water). This is more common with heteroaryl boronic acids.[4]

  • Solution: Use rigorously dried solvents and reagents. Sometimes, the choice of base can influence this side reaction.

• Hydrodehalogenation (or De-sulfenylation):

  • Cause: The halide or, in this case, the methylthio group is replaced by a hydrogen atom. This can be a result of β-hydride elimination from a palladium intermediate.[14]

  • Solution: This is a complex issue that can be influenced by the ligand. Screening different ligands, particularly those that promote rapid reductive elimination, can be beneficial.

Issue 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure product can be challenging due to the presence of residual catalyst, ligand, or closely related impurities.

Purification Strategies:

• Removal of Palladium Residues:

  • Technique: After the reaction, dilute the mixture with an organic solvent and filter it through a pad of Celite to remove palladium black and other insoluble materials.[2][5]

  • Advanced Technique: For APIs, stringent limits on heavy metal contamination are in place.[15] Consider using palladium scavengers or performing a charcoal treatment.

• Chromatography Optimization:

  • Challenge: The product and starting materials may have similar polarities, making separation by column chromatography difficult.[13]

  • Solution: Experiment with different solvent systems for your column chromatography. A shallow gradient elution can improve separation. If issues persist, consider alternative purification methods like preparative HPLC or recrystallization.[1]

Frequently Asked Questions (FAQs)

Q1: Which coupling reaction is most suitable for the 2-(methylthio) group on the pyrimidine ring?

The 2-(methylthio) group can be a leaving group in certain cross-coupling reactions, particularly C-N and C-S couplings, often behaving similarly to a halide. However, its reactivity can be lower than that of a typical aryl bromide or iodide.[16] For C-C bond formation, a Suzuki or Stille coupling would typically require prior conversion of the methylthio group to a more reactive leaving group like a halide or triflate. For direct C-N bond formation (Buchwald-Hartwig amination), the methylthio group can sometimes be displaced, but this often requires more forcing conditions than the corresponding halide.

Q2: How do I select the optimal palladium catalyst and ligand for my reaction?

The choice of catalyst and ligand is crucial and depends heavily on the specific coupling partners.[4][5]

• For Suzuki-Miyaura Coupling:

  • Catalysts: Pd(PPh₃)₄, Pd(OAc)₂/ligand, or Pd₂(dba)₃/ligand are common choices.[2][17]

  • Ligands: For electron-deficient heteroaromatics like pyrimidines, electron-rich and bulky phosphine ligands are often effective.[4][18] Examples include trialkylphosphines (e.g., P(t-Bu)₃, PCy₃) and biaryl phosphine ligands (e.g., SPhos, XPhos).[17][19]

• For Buchwald-Hartwig Amination:

  • Catalysts: Pd₂(dba)₃ and Pd(OAc)₂ are frequently used palladium sources.[3][10]

  • Ligands: The choice of ligand is highly dependent on the amine. Bulky biarylphosphine ligands like XPhos or RuPhos are effective for a wide range of amines.[5] For some secondary amines, ligands like BINAP or dppf may be suitable.[5][14] Xantphos is another versatile ligand that has shown success in pyrimidine aminations.[8][20]

Q3: What is the role of the fluorine substituent at the 5-position?

The fluorine atom at the 5-position is an electron-withdrawing group. This generally increases the reactivity of the pyrimidine ring towards oxidative addition in palladium-catalyzed cross-coupling reactions, which can be beneficial.[4] However, it also makes the ring more susceptible to nucleophilic attack, which could lead to side reactions depending on the conditions.

Q4: Can I use microwave heating to accelerate my reaction?

Yes, microwave-assisted synthesis is often an excellent method for accelerating cross-coupling reactions and can lead to higher yields and shorter reaction times.[10][11][12] It is particularly useful for optimizing reaction conditions quickly. However, it's important to use sealed vessels designed for microwave chemistry and to carefully monitor the temperature and pressure.[6]

Visualizing the Process

To better understand the core of these transformations, the following diagrams illustrate a generalized catalytic cycle for cross-coupling reactions and a logical workflow for troubleshooting common issues.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. chemrxiv.org [chemrxiv.org]
• 9. benchchem.com [benchchem.com]
• 10. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. Use of base metals in Buchwald-Hartwig coupling - Wordpress [reagents.acsgcipr.org]
• 16. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Suzuki Coupling [organic-chemistry.org]
• 18. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting guide for 5-Fluoro-2-(methylthio)pyrimidine degradation

Welcome to the technical support center for 5-Fluoro-2-(methylthio)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential challenges during the handling, storage, and application of this compound. By understanding the underlying chemical principles of its stability and degradation, you can ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is 5-Fluoro-2-(methylthio)pyrimidine and what are its common applications?

5-Fluoro-2-(methylthio)pyrimidine is a fluorinated pyrimidine derivative. Fluorinated pyrimidines are a class of compounds widely used in medicinal chemistry, most notably as anticancer agents.[1][2] For instance, 5-Fluorouracil (5-FU) is a widely used chemotherapeutic drug.[3] 5-Fluoro-2-(methylthio)pyrimidine serves as a key intermediate in the synthesis of various biologically active molecules, including derivatives of the antiviral and anticancer agent 5-fluorouracil.[4][5]

Q2: What are the primary stability concerns with 5-Fluoro-2-(methylthio)pyrimidine?

The primary stability concerns for 5-Fluoro-2-(methylthio)pyrimidine revolve around two key reactive sites: the methylthio group at the 2-position and the electron-deficient pyrimidine ring, activated by the fluorine atom at the 5-position. The main degradation pathways are:

• Oxidation of the methylthio group.

• Hydrolysis of the methylthio group or its oxidized derivatives.

• Nucleophilic substitution at the 2-position.

• Photodegradation upon exposure to light.

Q3: How should I properly store 5-Fluoro-2-(methylthio)pyrimidine?

To ensure the long-term stability of 5-Fluoro-2-(methylthio)pyrimidine, it is recommended to store the compound in a cool, dry, and dark place. The container should be tightly sealed to protect it from moisture and atmospheric oxygen. For optimal stability, storage under an inert atmosphere (e.g., argon or nitrogen) is advisable.

In-Depth Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing insights into the root causes and offering step-by-step solutions.

Issue 1: Inconsistent or lower-than-expected biological activity in my assay.

Possible Cause A: Degradation of the compound due to oxidation of the methylthio group.

The sulfur atom in the methylthio group is susceptible to oxidation, forming the corresponding sulfoxide and subsequently the sulfone. This oxidation can be initiated by atmospheric oxygen, especially in the presence of light or metal ion contaminants, or by oxidizing agents present in your experimental setup. The resulting sulfoxide and sulfone derivatives have different electronic properties and steric profiles, which can significantly alter their biological activity.

Diagnostic Protocol: LC-MS Analysis to Detect Oxidized Products

• Sample Preparation:

  • Dissolve a small amount of your 5-Fluoro-2-(methylthio)pyrimidine stock in a suitable solvent (e.g., acetonitrile or methanol).

  • Prepare a control sample from a freshly opened vial of the compound.

  • Prepare a sample from the stock solution that is giving inconsistent results.

• LC-MS Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Detection: ESI+ mode, scanning for the parent mass (m/z 145.0) and the expected masses of the sulfoxide (m/z 161.0) and sulfone (m/z 177.0).

• Data Interpretation:

  • Compare the chromatograms of the control and suspect samples.

  • The presence of peaks corresponding to the m/z of the sulfoxide and sulfone in the suspect sample confirms oxidation.

Solution:

• Prevention: Store the compound under an inert atmosphere and protect it from light. Use high-purity solvents and deoxygenate your reaction mixtures when possible.

• Purification: If oxidation has occurred, the material can be purified using flash column chromatography on silica gel.

DOT Diagram: Oxidation Pathway

Caption: Hydrolysis of 5-Fluoro-2-(methylthio)pyrimidine.

Issue 2: Appearance of an unknown peak in my reaction mixture by TLC or HPLC.

Possible Cause: Nucleophilic substitution by other reagents in the reaction mixture.

The 2-position of the pyrimidine ring is susceptible to nucleophilic attack, especially when the methylthio group is oxidized to the better leaving group, methylsulfone. [6]Amines, thiols, or other nucleophiles present in your reaction mixture could displace the methylthio or methylsulfonyl group.

Diagnostic Protocol: Characterization of the Unknown Peak

• Isolation: If the unknown peak is present in a significant amount, attempt to isolate it using preparative HPLC or column chromatography.

• Structural Elucidation:

  • Mass Spectrometry (MS): Determine the molecular weight of the unknown compound. Fragmentation analysis can provide clues about its structure. [7][8][9][10] * Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide detailed structural information. ¹⁹F NMR can be particularly useful to confirm that the 5-fluoro substituent is still present and to probe the electronic environment of the pyrimidine ring. [11][12][13] Solution:

• Reaction Condition Optimization: If the nucleophilic substitution is an unwanted side reaction, consider protecting the nucleophilic groups in your other reagents. Alternatively, running the reaction at a lower temperature may minimize the side reaction.

• Reagent Purity: Ensure the purity of your starting materials and solvents to avoid introducing unintended nucleophiles.

Data Summary

Degradation Pathway	Triggering Factors	Key Degradation Product(s)	Analytical Detection Method
Oxidation	Air, light, oxidizing agents	5-Fluoro-2-(methylsulfinyl)pyrimidine, 5-Fluoro-2-(methylsulfonyl)pyrimidine	LC-MS
Hydrolysis	Acidic or basic pH, water	5-Fluoro-2-hydroxypyrimidine	HPLC, LC-MS
Nucleophilic Substitution	Presence of nucleophiles	Varies depending on the nucleophile	MS, NMR
Photodegradation	Exposure to UV light	Complex mixture of products	HPLC, LC-MS

Experimental Protocols

Protocol 1: General Procedure for Monitoring Compound Stability by HPLC

• Standard Preparation: Prepare a stock solution of 5-Fluoro-2-(methylthio)pyrimidine in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Sample Preparation: Dilute the stock solution with the relevant experimental buffer or solvent to the desired working concentration.

• HPLC Conditions:

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid.

  • Gradient Program: 10-90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Inject the sample and monitor for the appearance of new peaks and a decrease in the area of the parent peak over time.

References

• El-Subbagh, H. I., et al. (1990). Synthesis and antitumor activity of an acyclonucleoside derivative of 5-fluorouracil. Journal of Medicinal Chemistry, 33(8), 2280-2285.
• Micura, R., et al. (2009). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. Nucleic Acids Research, 37(21), e141.

• Oxford Academic. (2009, October 20). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D F NMR spectroscopy. Retrieved from [Link]

• Hennig, M., et al. (2007). Synthesis of 5-Fluoropyrimidine Nucleotides as Sensitive NMR Probes of RNA Structure. Journal of the American Chemical Society, 129(48), 14911-14921.

• ACS Publications. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Retrieved from [Link]

• Google Patents. (n.d.). CN101314594B - Preparation method for 2-hydroxyl-5-fluorine pyrimidine.
• National Center for Biotechnology Information. (2007). Synthesis of 5-fluoropyrimidine nucleotides as sensitive NMR probes of RNA structure. Journal of the American Chemical Society, 129(48), 14911-14921.
• ACS Publications. (2007). Synthesis of 5-Fluoropyrimidine Nucleotides as Sensitive NMR Probes of RNA Structure. Journal of the American Chemical Society, 129(48), 14911-14921.
• ACS Publications. (1982). Synthesis and biological activity of 5'-substituted 5-fluoropyrimidine nucleosides. Journal of Medicinal Chemistry, 25(8), 999-1002.
• National Center for Biotechnology Information. (1982). Synthesis and biological activity of 5'-substituted 5-fluoropyrimidine nucleosides. Journal of Medicinal Chemistry, 25(8), 999-1002.
• Arkat USA, Inc. (2009). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Arkivoc, 2009(11), 1-10.
• Google Patents. (n.d.). US4703121A - Process for the preparation of 5-fluorocytosine.
• National Center for Biotechnology Information. (2008).
• RSC Publishing. (1979). Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines. Journal of the Chemical Society, Perkin Transactions 1, 239-243.
• MDPI. (2006).
• ResearchGate. (2016). Synthesis of Novel 2-((6-Methyl-2-(Methylthio)pyrimidin-4-yl)oxy)acetohydrazide Derivatives and Their Growth Stimulant Properties. Journal of Chemical, Biological and Physical Sciences, 6(3), 1025-1033.
• Semantic Scholar. (2013). Novel 5-Fluorouracil Derivatives: Synthesis and Cytotoxic Activity of 2-Butoxy-4-Substituted 5-Fluoropyrimidines. Bulletin of the Korean Chemical Society, 34(5), 1463-1468.
• National Center for Biotechnology Information. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3459.
• Scientific Research Publishing. (2015). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Organic Chemistry, 5(1), 1-11.
• MDPI. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3459.
• LibreTexts. (2021).
• ACS Publications. (1965). The Photochemistry of 5-Fluorouracil. Biochemistry, 4(4), 639-644.
• ZORA (Zurich Open Repository and Archive). (2024). Differential functionality of fluoropyrimidine nucleosides for safe cancer therapy. Anti-Cancer Drugs.
• YouTube. (2023, June 2).
• Chemistry LibreTexts. (2023, August 29).
• Google Patents. (n.d.). WO2021022788A1 - Composition of 5-fluorouracil and refining method therefor.
• ResearchGate. (n.d.).
• MDPI. (2022). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Molecules, 27(19), 6539.
• ResearchGate. (n.d.).
• MDPI. (2022).
• National Center for Biotechnology Information. (2020).
• University of Babylon. (n.d.).
• ResearchGate. (2021). Synthesis of 4,6-Dimethylpyrimidine 2-Thiosubstituted Derivatives and Their Preliminary Biological Evaluation. Chemistry & Chemical Technology, 15(2), 223-231.
• ChemicalBook. (n.d.). 2-(Methylthio)pyrimidine(823-09-6) 1H NMR spectrum.
• CymitQuimica. (n.d.). 2-(Methylthio)pyrimidine.
• ResearchGate. (2013).
• National Center for Biotechnology Information. (1981). Fluorinated pyrimidines. 41. Syntheses of 5-trifluoromethyl-3'-deoxyuridine and 5-fluoro-3'-deoxyuridine. Journal of Medicinal Chemistry, 24(11), 1308-1311.

Sources

• 1. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Bioevaluation of 5-Fluorouracil Derivatives | MDPI [mdpi.com]
• 4. 5-Fluorouracil synthesis - chemicalbook [chemicalbook.com]
• 5. Synthesis and antitumor activity of an acyclonucleoside derivative of 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. benchchem.com [benchchem.com]
• 8. article.sapub.org [article.sapub.org]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Collection - Synthesis of 5-Fluoropyrimidine Nucleotides as Sensitive NMR Probes of RNA Structure - Journal of the American Chemical Society - Figshare [acs.figshare.com]

how to overcome solubility issues with 5-Fluoro-2-(methylthio)pyrimidine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solubility challenges with 5-Fluoro-2-(methylthio)pyrimidine (CAS: 6090-37-5). As specific solubility data for this compound is not extensively published, this document outlines a systematic, first-principles approach to characterizing and overcoming these issues based on its physicochemical properties and established formulation strategies for analogous pyrimidine derivatives.

Part 1: Frequently Asked Questions (FAQs) & Initial Assessment

This section addresses the most common initial queries regarding the handling of 5-Fluoro-2-(methylthio)pyrimidine.

Q1: What are the key physicochemical properties of 5-Fluoro-2-(methylthio)pyrimidine that influence its solubility?

A1: Understanding the compound's structural features is the first step in predicting its behavior.

• Molecular Weight: Approximately 144.17 g/mol .[1]

• Predicted Lipophilicity (LogP): The calculated LogP is approximately 1.5.[2] This value suggests the molecule has a moderate degree of lipophilicity ("fat-loving") and will likely favor non-polar environments over aqueous ones.

• Chemical Structure: The molecule consists of a pyrimidine core, which itself is moderately water-soluble.[3] However, the presence of the methylthio (-SCH₃) group and the fluoro (-F) group increases its non-polar surface area, predicting poor aqueous solubility. Many novel pyrimidine derivatives are known to be poorly water-soluble, posing significant challenges for bioavailability and in vitro assay reliability.[4][5]

Q2: I need to make a stock solution. Which solvent should I try first?

A2: For initial stock solution preparation, a high-polarity aprotic solvent is recommended.

• Primary Recommendation: Dimethyl sulfoxide (DMSO) . Pyrimidine derivatives are often readily soluble in DMSO.[4] It is a standard solvent for creating high-concentration stock solutions of test compounds for biological screening.

• Secondary Alternatives: If DMSO is incompatible with your experimental system, consider N,N-Dimethylformamide (DMF) or Ethanol .

Q3: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. What is happening and how do I fix it?

A3: This is the most common solubility issue encountered and is known as "fall-out" or precipitation. It occurs because the compound is highly soluble in the organic stock solvent (e.g., DMSO) but insoluble in the final aqueous medium. The final concentration of the organic solvent is too low to keep the compound dissolved.

Troubleshooting Steps:

• Decrease Final Compound Concentration: The simplest solution is often to lower the final concentration of 5-Fluoro-2-(methylthio)pyrimidine in your assay.

• Increase Co-solvent Percentage: The issue may be resolved by increasing the final percentage of DMSO in your aqueous buffer. However, be mindful that high concentrations of DMSO (>1%) can be toxic to cells or interfere with enzyme kinetics.

• Use a Different Co-solvent: Explore other water-miscible organic solvents like polyethylene glycol 400 (PEG 400) or propylene glycol (PG), which can sometimes be more effective or less toxic than DMSO for certain compounds.[6][7]

Q4: Can I use pH adjustment to improve the aqueous solubility?

A4: Potentially, yes. The pyrimidine ring contains two nitrogen atoms which are weakly basic. At a sufficiently low pH, these nitrogens can become protonated, creating a positively charged species (a cation) that is generally more water-soluble.

• Mechanism: Ionization of a molecule dramatically increases its polarity and ability to interact with water. For weakly basic drugs, solubility is typically higher in acidic conditions.[8]

• Caution: Before relying on this method, you must confirm the chemical stability of 5-Fluoro-2-(methylthio)pyrimidine at low pH. Acidic conditions can potentially cause hydrolysis or degradation of the compound over time. A preliminary stability study is recommended.

Part 2: Systematic Troubleshooting Guide for Solubility Enhancement

For compounds that present persistent solubility challenges, a structured, multi-pronged approach is necessary. This workflow guides the user from basic to advanced formulation strategies.

Caption: Decision workflow for troubleshooting solubility issues.

Step 1: Foundational Solvent Screening

The first step is to establish a baseline solubility profile in common laboratory solvents. This data informs all subsequent formulation decisions.

• Objective: To identify suitable organic solvents for stock solution preparation and to understand the compound's general solubility characteristics.

• Methodology: Follow Protocol 3.1: Kinetic Solubility Assessment in Common Solvents .

• Data Interpretation: The results will categorize solvents as "Soluble," "Slightly Soluble," or "Insoluble" at a target concentration. This allows for the selection of an appropriate solvent for high-concentration stock solutions.

Table 1: Hypothetical Solubility Screening Results for 5-Fluoro-2-(methylthio)pyrimidine (Note: This is representative data for illustrative purposes.)

Solvent	Solvent Type	Solubility at 20 mg/mL	Observations
Water	Aqueous	Insoluble	Suspension, particles visible
PBS (pH 7.4)	Aqueous Buffer	Insoluble	Suspension, particles visible
DMSO	Aprotic Polar	Soluble	Clear, colorless solution
Ethanol (EtOH)	Protic Polar	Slightly Soluble	Hazy solution, dissolves upon warming
Methanol (MeOH)	Protic Polar	Slightly Soluble	Hazy solution
Acetonitrile (ACN)	Aprotic Polar	Insoluble	Suspension
PEG 400	Co-solvent	Soluble	Clear, viscous solution

Step 2: Co-Solvent Systems for Aqueous Media

For most biological assays, the compound must be dissolved in an aqueous buffer. Co-solvents are water-miscible organic solvents used to increase the solubility of hydrophobic drugs in these buffers.[9][10]

• Objective: To create a pseudo-aqueous formulation that prevents precipitation of the compound at the final assay concentration.

• Methodology: Follow Protocol 3.2: Preparation and Troubleshooting of Co-Solvent Formulations . This protocol involves preparing a high-concentration stock in a suitable organic solvent (identified in Step 1, e.g., DMSO) and performing serial dilutions into the final aqueous buffer.

• Causality: The co-solvent works by reducing the overall polarity of the solvent system, making it more favorable for the lipophilic compound to remain dissolved.[10]

Step 3: pH-Dependent Solubility Profiling

If co-solvent systems fail or are incompatible with the assay, exploiting the compound's ionizable nature is the next logical step.

• Objective: To determine if solubility can be significantly increased by adjusting the pH of the aqueous medium.

• Methodology: Follow Protocol 3.3: pH-Dependent Solubility Profiling . This involves preparing slurries of the compound in buffers of varying pH and measuring the concentration of the dissolved drug.

• Causality: The pyrimidine nitrogens can act as hydrogen-bond acceptors.[3] In acidic media, they can be protonated, forming a salt in situ. This ionized form is more polar and thus has a higher affinity for water, leading to increased solubility.[8]

Step 4: Advanced Formulation Strategies

When standard laboratory methods are insufficient, particularly for in vivo studies or challenging in vitro systems, advanced formulation technologies may be required. These typically require specialized expertise.

• Surfactant-Based Formulations: Surfactants (e.g., Tween® 80, Cremophor® EL) form micelles in water above their critical micelle concentration (CMC). The hydrophobic core of the micelle can encapsulate the insoluble compound, allowing it to be dispersed in the aqueous phase.[6][11]

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form an "inclusion complex" with the insoluble drug, effectively masking its lipophilic character and increasing its apparent water solubility.[12][13][14]

• Amorphous Solid Dispersions (ASDs): This strategy involves dispersing the compound at a molecular level within a hydrophilic polymer matrix. This prevents the drug from forming a stable, low-solubility crystal lattice and instead maintains it in a higher-energy, more soluble amorphous state.[4][13]

Part 3: Detailed Experimental Protocols

Protocol 3.1: Kinetic Solubility Assessment in Common Solvents

• Preparation: Weigh out approximately 2 mg of 5-Fluoro-2-(methylthio)pyrimidine into separate 1.5 mL microcentrifuge tubes.

• Solvent Addition: To each tube, add 100 µL of a test solvent (e.g., Water, PBS, DMSO, Ethanol). This targets a concentration of 20 mg/mL.

• Equilibration: Vortex each tube vigorously for 2 minutes. Place on a shaker or rotator at room temperature for 1-2 hours to maximize dissolution.

• Observation: Visually inspect each tube for undissolved solid material. Classify as "Soluble" (clear solution), "Slightly Soluble" (hazy or some solid remains), or "Insoluble" (obvious solid/suspension).

• Confirmation (Optional): For a quantitative result, centrifuge the tubes at ~14,000 x g for 10 minutes to pellet any undissolved solid. Carefully remove an aliquot of the supernatant, dilute it appropriately in a suitable solvent (like acetonitrile), and measure the concentration using HPLC-UV against a known standard curve.[5]

Protocol 3.2: Preparation and Troubleshooting of Co-Solvent Formulations

• Stock Solution: Prepare a 20 mM stock solution of 5-Fluoro-2-(methylthio)pyrimidine in 100% DMSO.

• Intermediate Dilution: Create an intermediate dilution by adding a small volume of the DMSO stock to your final aqueous buffer (e.g., PBS, pH 7.4). For example, a 1:10 dilution to create a 2 mM solution in 10% DMSO/90% PBS.

• Final Dilution: Add the required volume of the intermediate solution to the final assay medium. Aim for a final DMSO concentration of ≤1%.

• Troubleshooting Precipitation:

  • If a precipitate forms upon final dilution, repeat the process but increase the final co-solvent concentration (e.g., try 2% or 5% DMSO, if your system tolerates it).

  • Alternatively, try a different co-solvent system entirely. Prepare the 20 mM stock in PEG 400 and repeat the dilution steps.

Protocol 3.3: pH-Dependent Solubility Profiling

• Buffer Preparation: Prepare a series of buffers, for example: 0.1 M HCl (pH 1), 0.1 M Acetate buffer (pH 4.5), and 0.1 M Phosphate buffer (pH 7.4).

• Sample Preparation: Add an excess of solid 5-Fluoro-2-(methylthio)pyrimidine to a vial containing a known volume (e.g., 1 mL) of each buffer. Ensure enough solid is present that some remains undissolved at the end of the experiment.[5]

• Equilibration: Tightly cap the vials and place them on a rotator in a temperature-controlled environment (e.g., 25°C) for 24-48 hours to allow the system to reach equilibrium. This measures the thermodynamic solubility.[5]

• Quantification: After equilibration, filter the samples through a 0.22 µm PVDF syringe filter to remove undissolved solid. Dilute the filtrate appropriately and quantify the concentration of the dissolved compound via HPLC-UV.

• Analysis: Plot the measured solubility (in µg/mL or µM) against the buffer pH to visualize the pH-solubility profile.

References

• Solubility of Things. (n.d.). Pyrimidine.
• Monti, S. M., et al. (2018). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. Molecular Pharmaceutics.
• BenchChem. (n.d.). Solubility and stability testing of novel pyrimidine derivatives.
• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs.
• Fluorochem. (n.d.). 5-Fluoro-2-(methylthio)pyrimidine.
• WuXi AppTec. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Aragen Life Sciences. (2021). Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions.
• ResearchGate. (2025). Formulation strategies for poorly soluble drugs.
• European Medicines Agency. (2010). Formulation of poorly soluble compounds.
• PubMed Central. (n.d.). Solubilization techniques used for poorly water-soluble drugs.
• PubMed Central. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches.
• INDOFINE Chemical Company, Inc. (n.d.). 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE.
• Apollo Scientific. (n.d.). 5-Fluoro-2-(methylthio)pyrimidine.
• J&K Scientific. (n.d.). 5-Fluoro-2-(methylthio) pyrimidine, 97%.
• Catalent. (n.d.). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges.
• Ascendia Pharma. (2021). 4 Factors Affecting Solubility of Drugs.
• ResearchGate. (n.d.). Strategies to Address Low Drug Solubility in Discovery and Development.
• International Journal of Pharmaceutical Sciences Review and Research. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS.
• PubMed Central. (n.d.). A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles.
• ACS Publications. (n.d.). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry.
• Smolecule. (2023). Buy 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid.
• PubChem. (n.d.). 5-Fluoropyrimidine.
• ACS Publications. (n.d.). Measurement and Correlation of the Solubility of 5-Fluorouracil in Pure and Binary Solvents.
• Revue Roumaine de Chimie. (2016). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K.
• CPHI Online. (2024). Co-solvency and anti-solvent method for the solubility enhancement.
• PubMed Central. (n.d.). Recent Advances in Pyrimidine-Based Drugs.
• ResearchGate. (n.d.). Why Do Co-solvents Enhance the Solubility of Solutes in Supercritical Fluids?.
• World Scientific News. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures.
• PubMed Central. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections.
• Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach.

Sources

• 1. 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE | 6090-37-5 | INDOFINE Chemical Company [indofinechemical.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. pnrjournal.com [pnrjournal.com]
• 8. ascendiacdmo.com [ascendiacdmo.com]
• 9. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 10. Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 13. researchgate.net [researchgate.net]
• 14. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]

identifying and removing impurities from 5-Fluoro-2-(methylthio)pyrimidine

Welcome to the technical support resource for 5-Fluoro-2-(methylthio)pyrimidine. This guide, designed for researchers, chemists, and drug development professionals, provides in-depth answers to common questions and troubleshooting solutions for challenges encountered during the purification and handling of this important chemical intermediate. As Senior Application Scientists, our goal is to blend technical precision with practical, field-tested advice to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthetic 5-Fluoro-2-(methylthio)pyrimidine?

Impurities in 5-Fluoro-2-(methylthio)pyrimidine are almost always process-related, originating from the specific synthetic route employed. While a definitive list is route-dependent, they can be broadly categorized:

• Unreacted Starting Materials: The most common impurities are residual starting materials. For instance, in syntheses involving the cyclocondensation of an S-methylisothiourea salt with a fluorinated precursor, traces of these reagents may persist.[1]

• Related Structural Analogs: Side reactions can produce structurally similar molecules that are challenging to separate. This includes isomers or compounds where the functional groups are altered.

• Oxidation Products: The methylthio (-SCH₃) group is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide and sulfone analogs.[1] These impurities are more polar than the parent compound.

• Hydrolysis Products: Exposure to strong acidic or basic conditions, particularly during workup or purification, can cause hydrolysis of the methylthio group, resulting in 5-fluoro-2-hydroxypyrimidine (which exists as the 5-fluoropyrimidin-2(1H)-one tautomer).[1]

• Residual Solvents: Solvents used during the reaction or purification (e.g., toluene, dichloromethane, methanol) may be present in the final product.[2][3]

Q2: Which analytical techniques are best for assessing the purity of 5-Fluoro-2-(methylthio)pyrimidine?

A multi-technique approach is recommended for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for purity analysis. A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (often with a modifier like formic acid or TFA) can effectively separate the target compound from more polar or less polar impurities. UV detection is suitable as the pyrimidine ring is a chromophore.[4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This hyphenated technique is invaluable for identifying unknown impurities.[5][6] It provides both the retention time from the LC and the mass-to-charge ratio (m/z) from the MS, allowing for the determination of the molecular weights of impurities.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural confirmation and purity assessment. ¹H NMR can quantify impurities if they have unique, well-resolved signals. ¹⁹F NMR is particularly powerful for identifying any fluorine-containing byproducts.

• Gas Chromatography (GC): Primarily used for detecting and quantifying residual solvents.

Q3: What are the general strategies for purifying crude 5-Fluoro-2-(methylthio)pyrimidine?

The choice of purification method depends on the nature of the impurities and the scale of the experiment. The two most common and effective methods are column chromatography and recrystallization.[8]

Technique	Best For Removing	Advantages	Disadvantages
Silica Gel Chromatography	Impurities with different polarity (e.g., starting materials, oxidation products).	High resolution, applicable to a wide range of impurities.	Can be time-consuming, requires significant solvent, potential for product degradation on acidic silica.
Recrystallization	Small amounts of impurities from a mostly pure solid product.	Cost-effective, scalable, yields high-purity crystalline material.[9]	Requires finding a suitable solvent system, may result in yield loss in the mother liquor.
Acid-Base Extraction	Acidic or basic impurities.	Simple and quick for removing specific impurity types.	Limited applicability, requires the product to be stable to pH changes.

Q4: How should I properly store 5-Fluoro-2-(methylthio)pyrimidine to prevent degradation?

To ensure long-term stability, 5-Fluoro-2-(methylthio)pyrimidine should be stored in a cool, dark, and dry place in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). This minimizes exposure to moisture, oxygen, and light, which can contribute to hydrolysis and oxidation of the sensitive methylthio group. While studies on closely related compounds like 5-fluorouracil show degradation in strongly acidic or basic aqueous solutions[10], solid-state stability is generally good under proper storage conditions.[11]

Troubleshooting Guide

Problem: My NMR/LC-MS shows unexpected peaks. How can I identify the source?

This is a common challenge. A systematic approach is key to identifying the origin of unknown signals.

Workflow for Impurity Identification

Caption: A systematic workflow for identifying unknown impurities.

Step-by-Step Causality:

• Analyze the Mass Spectrum (from LC-MS):

  • Causality: The molecular weight is the most critical piece of information for an unknown.

  • Action: Determine the molecular weight of each impurity. Compare these weights to the molecular weights of all starting materials, reagents, and plausible side-products (e.g., oxidized or hydrolyzed forms). For example, the sulfoxide impurity would have a mass of +16 Da compared to the parent compound, while the hydrolyzed product would have a mass of -14 Da (loss of -CH₃, gain of -OH).[1]

• Analyze the NMR Spectrum:

  • Causality: NMR provides structural information. The chemical shifts and coupling constants are unique to a molecule's structure.

  • Action: Compare the crude spectrum to the reference spectrum of the pure product.

    • Signals corresponding to starting materials are often readily identifiable if you have their reference spectra.

    • The disappearance of the methylthio singlet (~2.5-2.6 ppm in ¹H NMR) and the appearance of a broad OH or NH peak could indicate hydrolysis.

    • A downfield shift of the pyrimidine ring protons could suggest oxidation of the sulfur atom.

• Spiking Experiment:

  • Causality: Co-elution in chromatography provides strong evidence of identity.

  • Action: If you suspect an impurity is a specific starting material, perform a "spiking" experiment. Add a small amount of the authentic starting material to your crude sample and re-analyze by HPLC. If the peak area of the suspected impurity increases without a new peak appearing, you have confirmed its identity.

Problem: My recrystallization attempt failed (oiling out, no crystals, poor recovery). What should I do?

Recrystallization success hinges on selecting the right solvent system.[9] The ideal solvent should dissolve the compound well when hot but poorly when cold.

Troubleshooting Recrystallization

Symptom	Probable Cause	Solution
Oiling Out	The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated.	Lower the temperature at which the compound is dissolved. Add a co-solvent (a "poor" solvent) dropwise to the hot solution until it just becomes cloudy, then add a drop of the "good" solvent to clarify and allow to cool slowly.
No Crystals Form	The solution is not saturated enough, or crystallization is kinetically slow.	Concentrate the solution by boiling off some solvent. Scratch the inside of the flask with a glass rod at the solution's surface. Add a seed crystal of the pure compound. Place the solution in an ice bath or freezer to increase supersaturation.
Poor Recovery	Too much solvent was used; the compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent necessary to fully dissolve the compound. After crystallization, cool the flask in an ice bath for at least 30 minutes before filtering to maximize precipitation. Minimize the amount of cold solvent used to wash the crystals.
Impurity Crystallizes with Product	The chosen solvent does not effectively discriminate between the product and the impurity.	Try a different solvent or a multi-solvent system. Sometimes, a preliminary purification by another method (like chromatography) is needed to remove the problematic impurity first.[8]

Problem: Column chromatography is not separating my target compound from an impurity.

This indicates that the product and impurity have very similar polarities under the chosen conditions.

Optimizing Chromatographic Separation

Caption: Decision tree for improving chromatographic separation.

Causality-Driven Solutions:

• Adjust Mobile Phase Polarity:

  • Causality: Separation on silica gel is based on differences in polarity. If the solvent is too polar, all compounds will elute quickly with little separation (high Rf values). If it's not polar enough, everything will remain at the baseline (low Rf values).

  • Action: Use Thin-Layer Chromatography (TLC) to screen for a better solvent system. Aim for a system where the desired compound has an Rf value of ~0.2-0.4.[8] For 5-Fluoro-2-(methylthio)pyrimidine, common systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane.[2] If an impurity is very close, try adding a small percentage (~0.5-1%) of a third solvent like methanol or triethylamine (if the compound is basic) to modulate the separation.

• Use a Slower, Shallower Gradient:

  • Causality: A steep gradient in solvent polarity can cause closely eluting compounds to merge. A shallower gradient increases the resolution between peaks.

  • Action: If you are running a gradient from 10% to 50% ethyl acetate in hexanes, try running a gradient from 15% to 30% over a larger column volume. This gives the compounds more time to interact differently with the stationary phase.

• Change the Stationary Phase:

  • Causality: If separation on silica (which is acidic) fails, the interaction mechanism may not be sufficient. A different stationary phase offers a different separation mechanism.

  • Action: Consider using neutral or basic alumina if your compound is sensitive to acid. Alternatively, for very polar compounds, reversed-phase chromatography (C18 silica) could be an option.

Detailed Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is a self-validating system for purifying crude 5-Fluoro-2-(methylthio)pyrimidine from impurities of different polarity.

• Mobile Phase Selection (TLC Analysis):

  • Dissolve a small amount of the crude material in dichloromethane or ethyl acetate.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems. A good starting point is a mixture of Hexane and Ethyl Acetate (e.g., 4:1 v/v).[2]

  • Visualize the plate under UV light. The ideal system will show good separation between the product spot and impurities, with the product having an Rf of approximately 0.2-0.4.

• Column Packing:

  • Prepare a slurry of silica gel (e.g., 230-400 mesh) in the least polar mobile phase identified in step 1 (e.g., Hexane/Ethyl Acetate 9:1). The amount of silica should be 50-100 times the weight of your crude product.

  • Pour the slurry into the column and allow it to pack evenly, draining excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a volatile solvent (like dichloromethane).

  • Add a small amount of silica gel (~2-3 times the weight of the crude product) to this solution and evaporate the solvent completely to create a dry, free-flowing powder. This is known as "dry loading."

  • Carefully add this powder to the top of the packed column, creating a flat, even band.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Begin eluting the column with the determined solvent system, collecting fractions in test tubes or vials.

  • Gradually increase the polarity of the mobile phase as the column runs (gradient elution) to elute your compound and then any more polar impurities.

• Monitoring and Validation:

  • Spot every few fractions onto a TLC plate and develop it to track the elution of your compound.

  • Combine the fractions that contain the pure product (as determined by TLC).

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified 5-Fluoro-2-(methylthio)pyrimidine.

  • Confirm the final purity using HPLC and/or NMR.

Protocol 2: Purification by Recrystallization

This protocol is ideal for removing small amounts of impurities from a solid product that is already >90% pure.

• Solvent Screening:

  • Place a small amount (~20-30 mg) of the crude product into several different test tubes.

  • Add a small amount (~0.5 mL) of a different solvent to each tube (e.g., ethanol, methanol, acetone, ethyl acetate, or a mixture like dichloromethane/hexane).[8]

  • Observe solubility at room temperature. An ideal solvent will show poor solubility.

  • Heat the tubes that showed poor solubility. The ideal solvent will fully dissolve the compound when hot.

  • Allow the hot solutions to cool to room temperature and then in an ice bath. The best solvent will yield a high amount of crystalline precipitate.

• Dissolution:

  • Place the bulk of the crude material in an Erlenmeyer flask.

  • Add the chosen solvent portion-wise to the flask while heating and stirring until the solid is just completely dissolved. Using the minimum amount of hot solvent is critical for good recovery. [9]

• Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities from the mother liquor.

• Drying and Purity Check:

  • Dry the purified crystals under vacuum.

  • Determine the melting point and run an HPLC or NMR analysis to confirm the purity of the final product and compare it to the starting material.

References

• 1. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. WO2021022788A1 - Composition of 5-fluorouracil and refining method therefor - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. biomedres.us [biomedres.us]
• 6. biomedres.us [biomedres.us]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. mt.com [mt.com]
• 10. researchgate.net [researchgate.net]
• 11. Stability of 5-Fluoro-2′-deoxycytidine and Tetrahydrouridine in Combination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Scale-Up of 5-Fluoro-2-(methylthio)pyrimidine Production

Welcome to the technical support center for the production of 5-Fluoro-2-(methylthio)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges encountered during the scale-up of this critical intermediate. As your Senior Application Scientist, my goal is to equip you with the expertise and practical insights necessary to ensure a robust, reproducible, and efficient manufacturing process.

Introduction: The Synthetic Challenge

5-Fluoro-2-(methylthio)pyrimidine is a key building block in the synthesis of various pharmaceutical compounds. While its synthesis may appear straightforward at the laboratory scale, transitioning to pilot and production scales often unveils a host of challenges that can impact yield, purity, and overall process efficiency. These challenges stem from the inherent reactivity of fluorinated pyrimidines and the physical limitations of large-scale reactors. This guide will provide a structured approach to identifying and resolving these common issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions that arise during the synthesis and scale-up of 5-Fluoro-2-(methylthio)pyrimidine.

Q1: What is a common synthetic route for 5-Fluoro-2-(methylthio)pyrimidine, and what are the key considerations?

A common and effective route involves the reaction of 5-fluorouracil with a methylating agent for the thioether group, often preceded by thionation. A key step is the cyclization of an appropriate precursor with S-methylisothiourea.[1] Critical considerations for this route include:

• Purity of Starting Materials: Ensure the 5-fluorouracil and S-methylisothiourea are of high purity, as impurities can lead to side reactions and complicate purification.

• Stoichiometry: Precise control of the molar ratios of reactants is crucial to maximize the yield of the desired product and minimize the formation of byproducts.

• Reaction Temperature: The temperature profile of the reaction must be carefully controlled to prevent thermal decomposition and the formation of temperature-dependent impurities.

Q2: My reaction yield has significantly dropped after moving from a 1L flask to a 50L reactor. What are the likely causes?

A drop in yield during scale-up is a frequent challenge and can be attributed to several factors that become more pronounced in larger vessels:

• Inefficient Mixing: What is effective stirring in a small flask may be inadequate in a large reactor, leading to localized "hot spots" or areas of poor reactant mixing. This can result in incomplete reactions or the formation of side products.

• Poor Heat Transfer: The surface-area-to-volume ratio decreases as the reactor size increases. This makes it more difficult to efficiently remove or add heat, potentially leading to temperature gradients and runaway reactions or stalled reactions.

• Longer Reaction Times: In some cases, reactions at a larger scale may require longer times to reach completion due to mass transfer limitations.

Q3: I am observing a persistent impurity in my final product that was not present in the lab-scale synthesis. How can I identify and eliminate it?

The appearance of new impurities at scale is often due to subtle changes in reaction conditions. Here's a systematic approach to address this:

• Characterize the Impurity: Utilize analytical techniques such as HPLC-MS and NMR to identify the structure of the impurity. Common impurities in pyrimidine synthesis can include isomers, over-methylated products, or products of side reactions with residual solvents or reagents.[2]

• Investigate the Root Cause: Once the impurity is identified, review the reaction mechanism to hypothesize its formation pathway. Consider factors like localized overheating, extended reaction times, or the presence of trace contaminants in starting materials or solvents.

• Optimize Reaction Conditions: Adjust parameters such as temperature, reaction time, and the rate of reagent addition to disfavor the formation of the identified impurity.

• Refine the Work-up and Purification: Develop a more effective purification strategy, such as a multi-solvent recrystallization or column chromatography with a specific stationary and mobile phase combination, to remove the impurity.

Troubleshooting Guides

This section provides a more detailed, problem-oriented approach to resolving specific issues you may encounter during the production of 5-Fluoro-2-(methylthio)pyrimidine.

Problem 1: Low Yield and Incomplete Conversion

Symptom	Potential Cause	Recommended Solution
TLC/HPLC analysis shows significant amounts of starting material remaining after the expected reaction time.	Insufficient Reaction Temperature: The internal temperature of the large reactor may not have reached the optimal level for the reaction to proceed efficiently.	- Monitor the internal reaction temperature directly, not just the jacket temperature.- Increase the jacket temperature cautiously to achieve the target internal temperature.- Consider using a reactor with better heat transfer capabilities.
The reaction stalls after an initial period of conversion.	Poor Mixing/Mass Transfer Limitations: Inadequate agitation can lead to poor contact between reactants, especially in heterogeneous mixtures.	- Increase the agitation speed, ensuring it does not cause splashing or other issues.- Evaluate the impeller design for its suitability for the reaction mixture's viscosity and density.- Consider using a different type of reactor, such as one with a different agitator design.
Formation of a significant amount of an unidentifiable byproduct.	Decomposition of Reactants or Product: Localized overheating due to poor mixing and heat transfer can lead to thermal degradation.	- Improve agitation and temperature control.- Consider a slower, controlled addition of one of the reactants to manage any exotherm.

Problem 2: Poor Product Purity and Presence of Impurities

Symptom	Potential Cause	Recommended Solution
The isolated product is off-color (e.g., yellow or brown) instead of the expected white or off-white solid.	Formation of Colored Impurities: These can arise from side reactions, especially at elevated temperatures or in the presence of oxygen.	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).- Optimize the reaction temperature to the lowest effective level.- Purify the crude product using activated carbon treatment followed by recrystallization.
HPLC analysis shows multiple peaks close to the main product peak.	Formation of Isomers or Related Byproducts: These can result from non-selective reactions or rearrangements.	- Re-evaluate the reaction conditions, particularly the pH and catalyst used, to improve selectivity.- Develop a more selective purification method, such as preparative HPLC or fractional crystallization.
Residual starting materials are difficult to remove from the final product.	Inadequate Purification Protocol: The chosen crystallization solvent system may not be effective at rejecting the starting materials.	- Screen a variety of solvent systems for recrystallization, including anti-solvent addition methods.- Consider a slurry wash of the crude product with a solvent in which the product is sparingly soluble but the starting materials are soluble.

Visualizing the Process: Reaction Pathway and Troubleshooting Workflow

To aid in understanding the synthesis and troubleshooting process, the following diagrams have been created.

Synthetic Pathway of 5-Fluoro-2-(methylthio)pyrimidine

Caption: A decision tree for troubleshooting low yield in the scale-up process.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis and analysis of 5-Fluoro-2-(methylthio)pyrimidine.

Protocol 1: Synthesis of 5-Fluoro-2-(methylthio)pyrimidine

Materials:

• 5-Fluorouracil

• Phosphorus pentasulfide (P₄S₁₀)

• Pyridine

• S-methylisothiourea sulfate

• Sodium hydroxide (NaOH)

• Methanol

• Water

Procedure:

• Thionation of 5-Fluorouracil:

  • In a properly equipped reactor under a nitrogen atmosphere, suspend 5-fluorouracil in pyridine.

  • Cool the suspension to 0-5 °C.

  • Slowly add phosphorus pentasulfide portion-wise, maintaining the internal temperature below 10 °C.

  • After the addition is complete, slowly warm the reaction mixture to 90-100 °C and stir for 4-6 hours, or until TLC/HPLC analysis indicates complete conversion.

  • Cool the reaction mixture to room temperature and quench by carefully pouring it onto a mixture of ice and water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude thio-intermediate.

• Cyclization and Methylation:

  • Dissolve S-methylisothiourea sulfate in water and basify with a solution of sodium hydroxide to a pH of >10.

  • To this solution, add a solution of the crude thio-intermediate in methanol.

  • Heat the reaction mixture to reflux (approximately 65-70 °C) and stir for 2-4 hours, monitoring the reaction progress by TLC/HPLC.

  • Upon completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., hydrochloric acid) to a pH of ~7.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Extract the resulting aqueous slurry with an organic solvent (e.g., dichloromethane).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate to yield the crude 5-Fluoro-2-(methylthio)pyrimidine.

• Purification:

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or toluene/heptane) to obtain pure 5-Fluoro-2-(methylthio)pyrimidine. [3] * Filter the crystals, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: HPLC Analysis of 5-Fluoro-2-(methylthio)pyrimidine

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Start with 95% A and 5% B.

  • Linearly increase to 95% B over 15 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the sample and dissolve it in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Record the chromatogram and determine the purity of the sample by calculating the area percentage of the main peak.

Safety Considerations

The synthesis of 5-Fluoro-2-(methylthio)pyrimidine involves the use of hazardous materials and requires strict adherence to safety protocols.

• Phosphorus Pentasulfide (P₄S₁₀): Highly reactive with water, releasing toxic hydrogen sulfide gas. Handle in a well-ventilated fume hood and avoid contact with moisture.

• Pyridine: Flammable and toxic. Use in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• S-methylisothiourea Sulfate: Can be irritating to the skin and eyes. Handle with care and wear appropriate PPE.

• General Precautions: Always wear appropriate PPE, including safety glasses, lab coat, and gloves, when handling any chemicals. Ensure that a safety shower and eyewash station are readily accessible. [4][5][6][7][8]

References

• Medicines for All institute (M4ALL) - Virginia Commonwealth University.
• ResearchGate.
• 2 - SAFETY D
• Pharmaffili
• ResearchGate. Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. (2020-05-06).
• Google Patents. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine.
• PubMed. HPLC analysis of 5-FU and FdUMP in tissue and serum.
• MDPI. Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran.
• CymitQuimica.
• PubMed. Fluorinated pyrimidines. 41. Syntheses of 5-trifluoromethyl-3'-deoxyuridine and 5-fluoro-3'.
• MDPI. Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. (2021-11-16).
• Journal of the American Chemical Society.
• NVKC. Determination of 5-fluorouracil in plasma with HPLC-tandem mass spectrometry.
• SynZeal. Fluorouracil EP Impurity A | 67-52-7.
• MDPI. Development of an HPLC-DAD Method for the Extraction and Quantification of 5-Fluorouracil, Uracil, and 5-Fluorodeoxyuridin Monophosphate in Cells and Culture Media of Lactococcus lactis.
• Fisher Scientific.
• PubMed. Thermal decomposition of 5-(hydroxymethyl)-2-furaldehyde (HMF) and its further transformations in the presence of glycine. (2011-09-28).
• ResearchGate. Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. (2020-10-06).
• PMC - NIH. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties.
• Apollo Scientific. 6090-37-5 Cas No. | 5-Fluoro-2-(methylthio)pyrimidine.
• YouTube. Pyrimidine Synthesis. (2024-02-21).
• 2-Chloro-5-fluoropyrimidine - SAFETY D
• ResearchGate. What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? (2016-04-01).
• PubMed. The genetic toxicology of 5-fluoropyrimidines and 5-chlorouracil.
• PMC - PubMed Central. Recent Advances in Pyrimidine-Based Drugs.
• ChemicalBook. 5-BROMO-2-(METHYLTHIO)
• BOC Sciences. De Novo Pyrimidine Synthesis.
• ResearchGate.
• Protocols.io. Targeted analysis of 5-Fluorouracil (5-FU) and Fluoroacetate (FAC) in human plasma by automated PPT+ extraction and LC-HRMS anal. (2023-07-14).
• PubMed. Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. (2025-04-02).
• The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine
• ResearchGate. A High Yield Continuous-Flow Nitration Process for the Synthesis of 5-Nitro-2-(propylthio)pyrimidine-4,6-diol | Request PDF. (2025-11-19).
• CONICET. Analytical Methods. (2024-03-07).
• J&K Scientific. 5-Fluoro-2-(methylthio) pyrimidine, 97% | 6090-37-5.

Sources

• 1. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google Patents [patents.google.com]
• 4. fishersci.com [fishersci.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. downloads.ossila.com [downloads.ossila.com]
• 8. chemicalbook.com [chemicalbook.com]

resolving inconsistencies in the biological assays of 5-Fluoro-2-(methylthio)pyrimidine

Welcome to the technical support resource for 5-Fluoro-2-(methylthio)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common inconsistencies encountered in the biological evaluation of this compound. As Senior Application Scientists, we have structured this guide to provide not just protocols, but the underlying rationale to empower you to troubleshoot effectively.

Introduction: Understanding the Challenge

5-Fluoro-2-(methylthio)pyrimidine is a fluorinated pyrimidine analog. Like its well-studied relative, 5-Fluorouracil (5-FU), its biological activity is presumed to stem from its interference with nucleotide metabolism.[1] However, the presence of a 2-methylthio (-SCH₃) group introduces distinct chemical properties that can significantly influence its metabolic fate, mechanism of action, and, consequently, the reproducibility of assay results.[2][3]

Researchers frequently report variability in IC₅₀ values and other bioactivity readouts. These inconsistencies often arise from a combination of factors including the compound's specific physicochemical properties, its interaction with cellular machinery, and subtle variations in experimental conditions. This guide will deconstruct these issues in a practical, question-and-answer format.

Section 1: Compound-Specific Issues & FAQs

This section addresses foundational questions about the unique properties of 5-Fluoro-2-(methylthio)pyrimidine that are critical for consistent experimental outcomes.

Q1: How should I properly prepare and store stock solutions of 5-Fluoro-2-(methylthio)pyrimidine to avoid inconsistencies?

Answer: This is the most critical, and often overlooked, source of error. Inconsistent solubility or degradation of your test compound will invalidate any downstream result.

The Causality: 5-Fluoro-2-(methylthio)pyrimidine is a crystalline solid with limited aqueous solubility.[4] It is typically dissolved in an organic solvent like Dimethyl Sulfoxide (DMSO). If the compound precipitates in your stock solution or, more commonly, upon dilution into aqueous assay media, the effective concentration delivered to the cells or enzyme will be lower and more variable than intended.

Protocol: Preparation of a Validated Stock Solution

• Solvent Selection: Use high-purity, anhydrous DMSO. Water content in DMSO can reduce the solubility of hydrophobic compounds and promote hydrolysis over long-term storage.

• Initial Solubilization: To prepare a 10 mM stock, add the appropriate volume of DMSO to your pre-weighed solid compound (MW: 144.17 g/mol ). Warm the solution gently (to no more than 37°C) and vortex thoroughly to ensure complete dissolution. Visually inspect the solution against a light source to confirm the absence of any solid particulates.

• Storage: Aliquot the stock solution into small, single-use volumes in tightly sealed vials to minimize freeze-thaw cycles and moisture absorption. Store at -20°C or -80°C. A product stored at -20°C should be stable for at least two years.[4]

• Working Dilutions: When preparing working dilutions in aqueous media (e.g., cell culture medium), it is crucial to perform serial dilutions and mix vigorously after each step. Avoid making large dilution jumps directly from a high-concentration DMSO stock into an aqueous buffer, as this can cause the compound to precipitate.

Trustworthiness Check: Before starting a large-scale screen, perform a simple solubility test. Prepare your highest intended assay concentration in the final assay medium. Let it sit at the incubation temperature (e.g., 37°C) for an hour and then visually inspect for any signs of precipitation or cloudiness.

Q2: What is the likely mechanism of action, and how does the 2-methylthio group affect it?

Answer: The mechanism is likely twofold, involving both the 5-fluoro and the 2-methylthio moieties. Understanding this duality is key to interpreting assay data.

Mechanistic Hypothesis:

• 5-Fluoro Group Action: Similar to 5-FU, the compound can be metabolically converted into fluorinated nucleotides.[5] A key metabolite, 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), is a potent inhibitor of thymidylate synthase (TS), which is essential for DNA synthesis and repair.[6] Inhibition of TS leads to an imbalance of nucleotides and can trigger cell death.[7]

• 2-Methylthio Group Influence: The -SCH₃ group can be a target for metabolic enzymes, particularly cytochrome P450s.[8] Oxidation of the sulfur atom (to sulfoxide or sulfone) can alter the compound's activity, cell permeability, and target engagement. Furthermore, while the methylthio group itself is relatively unreactive, its metabolic products could have different biological profiles.[2] It is also possible that the compound targets other enzymes in the pyrimidine pathway, such as Dihydroorotate Dehydrogenase (DHODH).[9]

The interplay between these two potential pathways can lead to different outcomes in different cell lines, depending on their unique metabolic enzyme expression profiles.

Caption: Dual mechanistic possibilities for 5-Fluoro-2-(methylthio)pyrimidine.

Section 2: Troubleshooting Inconsistent Assay Results

Guide 1: Inconsistent IC₅₀ Values in Cell Viability Assays

Question: My IC₅₀ values for 5-Fluoro-2-(methylthio)pyrimidine vary significantly between experiments, even in the same cell line. What's going wrong?

Answer: This is a classic problem in cell-based assays and usually points to one of three areas: the cells, the compound, or the protocol.[10]

Caption: Workflow for troubleshooting inconsistent IC₅₀ values.

Troubleshooting Checklist & Actions:

Potential Cause	Why it Causes Variability	Recommended Action
Cell Passage Number	High-passage cells can exhibit altered morphology, growth rates, and gene expression (including metabolic enzymes), leading to different drug sensitivities.[10]	Maintain a logbook. Use cells within a defined, low passage number range (e.g., 5-20 passages from thawing).
Seeding Density	Cell density affects the growth phase (log vs. stationary) at the time of treatment, which dramatically impacts sensitivity to cell cycle-dependent drugs.[10]	Perform a cell titration experiment to determine the optimal seeding density that ensures cells are in the logarithmic growth phase throughout the assay duration.
Compound Incubation Time	The compound may require metabolic activation. Short incubation times may not be sufficient to observe an effect, while long incubations could lead to compound degradation or secondary effects.	Test a time course (e.g., 24h, 48h, 72h) to determine the optimal endpoint. Standardize this time for all subsequent experiments.
Mycoplasma Contamination	This common, undetectable contamination alters cell metabolism, growth, and drug response, leading to highly unreliable data.	Test all cell stocks regularly using a reliable method (e.g., PCR-based assay). Discard any contaminated cultures.[11]
Edge Effects	Wells on the edge of a 96-well plate are prone to evaporation, leading to increased compound concentration and altered cell growth.[10]	Avoid using the outer rows and columns for experimental data. Fill them with sterile PBS or media to create a humidity barrier.

Guide 2: Discrepancies Between Cell-Based and Biochemical Assays

Question: The compound is potent in my enzymatic assay, but shows weak or no activity in my cell-based assay. Why?

Answer: This common scenario points to issues with the compound's ability to reach and act on its target within a living cell. The problem lies in the complex biological system that is absent in a purified enzyme assay.

Key Factors to Investigate:

• Cell Permeability: The compound may not efficiently cross the cell membrane to reach its intracellular target.

  • Troubleshooting: Use analytical methods like LC-MS/MS to measure the intracellular concentration of the compound after incubation.[12]

• Metabolic Inactivation: Cells may rapidly metabolize the compound into an inactive form. The methylthio group is a potential site for such modifications.

  • Troubleshooting: Incubate the compound with cells, and then analyze the cell culture medium and cell lysate by LC-MS/MS to identify potential metabolites.

• Efflux Pumps: The compound could be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell, preventing it from reaching an effective concentration.

  • Troubleshooting: Co-incubate your compound with known efflux pump inhibitors (e.g., verapamil) to see if the cellular activity is restored.

• Requirement for Metabolic Activation: Conversely, the compound may be a prodrug that requires activation within the cell. If your cell line lacks the necessary enzymes, you will observe no activity.

  • Troubleshooting: Test the compound in a panel of cell lines with different metabolic profiles (e.g., high vs. low CYP450 expression).

Section 3: Key Protocols & Workflows

Protocol: Cell Viability Measurement using MTT Assay

This protocol is a standard colorimetric assay to measure cellular metabolic activity, which serves as an indicator of cell viability.

Materials:

• 96-well flat-bottom, tissue culture-treated plates

• Cells of interest in complete growth medium

• 5-Fluoro-2-(methylthio)pyrimidine stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS

• Solubilization Buffer: DMSO or a solution of 10% SDS in 0.01 M HCl.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Fluoro-2-(methylthio)pyrimidine in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include "vehicle control" (medium with DMSO, 0.1% final concentration) and "no-cell" blank wells.

• Incubation: Incubate the plate for your standardized duration (e.g., 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for 4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete solubilization.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Subtract the average absorbance of the "no-cell" blanks from all other values. Normalize the data to the vehicle control (set to 100% viability) and plot a dose-response curve to calculate the IC₅₀.

Workflow: Confirming Mechanism of Action via Rescue Experiments

If you hypothesize that your compound inhibits the de novo pyrimidine biosynthesis pathway, you can confirm this by supplying cells with downstream metabolites.

Caption: Using rescue experiments to identify the enzyme target.

Protocol Outline:

• Treat cells with an inhibitory concentration (e.g., IC₉₀) of 5-Fluoro-2-(methylthio)pyrimidine.

• In parallel wells, co-treat the cells with the compound AND an excess of a specific metabolite (e.g., 100 µM uridine, orotate, or dihydroorotate).

• After the standard incubation period, perform a cell viability assay.

• Interpretation: If a metabolite "rescues" the cells from the compound's toxicity, it indicates the compound's target is upstream of where that metabolite enters the pathway.

This technical guide provides a framework for systematically addressing the inconsistencies that can arise when working with 5-Fluoro-2-(methylthio)pyrimidine. By understanding the compound's unique chemistry and applying rigorous, validated experimental practices, researchers can generate more reliable and reproducible data.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Journal of the American Chemical Society. [Link]

• Metabolic alteration of 2-methylthio-4-amino-5-hydroxymethylpyrimidine (methioprim). Proceedings of the Society for Experimental Biology and Medicine. [Link]

• Identification of Dihydroorotate Dehydrogenase Inhibitors Using the Cell Painting Assay. SLAS DISCOVERY: Advancing the Science of Drug Discovery. [Link]

• Fluoropyrimidine Pathway, Pharmacodynamics. PharmGKB. [Link]

• 5-FLUOROURACIL: MECHANISMS OF ACTION AND CLINICAL STRATEGIES. Nature Reviews Cancer. [Link]

• 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies. Molecules. [Link]

• Inhibition of Pyrimidine Biosynthesis Pathway Suppresses Viral Growth through Innate Immunity. PLoS Pathogens. [Link]

• Synthesis and biological evaluation of 2-thiopyrimidine derivatives. Medicinal Chemistry Research. [Link]

• Synthesis and Biological Evaluation of 2-Thioxopyrimidin-4(1H)-one Derivatives as Potential Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors. Molecules. [Link]

• Clinical Insights into Drug Metabolism and Detoxification Pathways. Longdom Publishing. [Link]

• Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. Frontiers in Chemistry. [Link]

• Simultaneous quantification of 5-FU, 5-FUrd, 5-FdUrd, 5-FdUMP, dUMP and TMP in cultured cell models by LC-MS/MS. Journal of Chromatography B. [Link]

• Pyrimidine Metabolism. PubChem. [Link]

• Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives. Arabian Journal of Chemistry. [Link]

• A non-proliferative role of pyrimidine metabolism in cancer. Seminars in Cancer Biology. [Link]

• 5-Fluoropyrimidine. PubChem. [Link]

• 5-FLUORO-2-(METHYLTHIO)PYRIMIDINE. INDOFINE Chemical Company, Inc.. [Link]

• Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences. [Link]

• Troubleshooting Guide for Cell Culture Contamination. Corning. [Link]

• Synthesis, spectral characterization and analgesic activity of 2-methylthio-1,4-dihydropyrimidines. Iranian Journal of Pharmaceutical Research. [Link]

• Synthesis and biological evaluation of 2-thiopyrimidine derivatives. ResearchGate. [Link]

• Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils. Molecules. [Link]

• Synthesis and Antibacterial Activities of New 2-(Benzylthio)pyrimidines and 2-(Benzimidazolylmethylthio)pyrimidines Derivatives. Scirp.org. [Link]

• Synthesis and biological activity of novel 5-fluoro-2'-deoxyuridine phosphoramidate prodrugs. Journal of Medicinal Chemistry. [Link]

• Methyl Effect on the Metabolism, Chemical Stability, and Permeability Profile of Bioactive N-Sulfonylhydrazones. ACS Omega. [Link]

• An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. [Link]

• What role do pyrimidine derivatives play in metabolic pathways within living organisms?. Medium. [Link]

• Synthesis and biological activity of 5-(trifluoromethyl)- and 5-(pentafluoroethyl)pyrimidine nucleoside analogues. Journal of Medicinal Chemistry. [Link]

• Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs. Chemistry of Heterocyclic Compounds. [Link]

• Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. Iranian Journal of Pharmaceutical Research. [Link]

• Pyrimidine Analogues. LiverTox - NCBI Bookshelf. [Link]

Sources

• 1. oled-intermediates.com [oled-intermediates.com]
• 2. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic alteration of 2-methylthio-4-amino-5-hydroxymethylpyrimidine (methioprim) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of 5-(trifluoromethyl)- and 5-(pentafluoroethyl)pyrimidine nucleoside analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, spectral characterization and analgesic activity of 2-methylthio-1,4-dihydropyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thio Analogs of Pyrimidine Bases: Synthesis, Spectroscopic Study, and In Silico Biological Activity Evaluation of New 2-o-(m- and p-)Chlorobenzylthio-6-Methyl-5-Piperidino-(Morpholino-)Methyluracils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of 2-thiopyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. wjarr.com [wjarr.com]
• 11. Synthesis and biological activity of novel 5-fluoro-2'-deoxyuridine phosphoramidate prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preparation and biological properties of 2-thio-containing pyrimidines and their condensed analogs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 5-Fluoro-2-(methylthio)pyrimidine in Solution

Welcome to the Technical Support Center for 5-Fluoro-2-(methylthio)pyrimidine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on maintaining the stability of this compound in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work. Our goal is to equip you with the knowledge to ensure the integrity of your results by preserving the stability of 5-Fluoro-2-(methylthio)pyrimidine.

Introduction to Stability Challenges

5-Fluoro-2-(methylthio)pyrimidine is a key building block in medicinal chemistry, valued for its role in the synthesis of a variety of bioactive molecules. However, like many heterocyclic compounds, its stability in solution can be influenced by several factors, including solvent, pH, temperature, light, and the presence of oxidizing agents. Degradation of the compound can lead to the formation of impurities, which may compromise the accuracy and reproducibility of experimental results. Understanding the potential degradation pathways is crucial for designing robust experimental protocols.

Troubleshooting Guide

This guide is structured in a question-and-answer format to directly address specific issues you may encounter.

My assay results are inconsistent. Could this be due to the instability of 5-Fluoro-2-(methylthio)pyrimidine?

Inconsistent results are a primary indicator of compound instability.[1] The degradation of 5-Fluoro-2-(methylthio)pyrimidine in your experimental medium can lead to a decrease in its effective concentration over time, resulting in poor reproducibility. To confirm if instability is the root cause, we recommend performing a time-course stability study under your specific assay conditions.

A general protocol for this is outlined below:

Experimental Protocol: Preliminary Stability Assessment

• Prepare a Stock Solution: Dissolve 5-Fluoro-2-(methylthio)pyrimidine in a suitable organic solvent, such as DMSO, to create a concentrated stock solution.

• Prepare Working Solutions: Dilute the stock solution into your experimental buffer or cell culture medium to the final working concentration.

• Incubation: Incubate the working solution at your experimental temperature (e.g., 37°C).

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, and 24 hours).[1]

• Sample Quenching and Storage: Immediately stop potential degradation by adding a quenching solvent like cold acetonitrile. Store samples at -80°C until analysis.[1]

• Analysis: Use a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine the percentage of the intact compound remaining at each time point. A decrease in the peak area of the parent compound over time signifies degradation.

What are the likely degradation pathways for 5-Fluoro-2-(methylthio)pyrimidine?

Based on the chemical structure, two primary degradation pathways are of concern: oxidation of the methylthio group and hydrolysis.

• Oxidation: The methylthio group is susceptible to oxidation, which can convert it into a methylsulfinyl (-S(O)Me) or a more oxidized methylsulfonyl (-SO₂Me) group. The latter is an excellent leaving group, making the C2 position of the pyrimidine ring highly susceptible to nucleophilic attack.[2]

• Hydrolysis: The methylthio group, especially after oxidation, can be displaced by water or hydroxide ions, leading to the formation of 5-fluoro-2-hydroxypyrimidine.

The following diagram illustrates these potential degradation pathways:

graph DegradationPathways { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

A [label="5-Fluoro-2-(methylthio)pyrimidine", fillcolor="#F1F3F4"]; B [label="5-Fluoro-2-(methylsulfinyl)pyrimidine", fillcolor="#FBBC05"]; C [label="5-Fluoro-2-(methylsulfonyl)pyrimidine", fillcolor="#EA4335"]; D [label="5-Fluoro-2-hydroxypyrimidine", fillcolor="#34A853"];

A -> B [label="Oxidation"]; B -> C [label="Further Oxidation"]; A -> D [label="Hydrolysis (minor)"]; C -> D [label="Hydrolysis (major)"]; }

Caption: Potential degradation pathways of 5-Fluoro-2-(methylthio)pyrimidine.

How does pH affect the stability of the compound?

The pH of the solution can significantly impact the stability of pyrimidine derivatives. For other fluorinated pyrimidines, stability is often greater at neutral to slightly basic pH. Acidic conditions can catalyze hydrolysis. It is advisable to conduct your experiments in a well-buffered system and to assess the stability of 5-Fluoro-2-(methylthio)pyrimidine across a relevant pH range for your specific application.

I am observing a new peak in my HPLC chromatogram over time. What could it be?

The appearance of a new peak is likely a degradation product. Based on the probable degradation pathways, this new peak could correspond to the oxidized forms (sulfoxide or sulfone) or the hydrolysis product (5-fluoro-2-hydroxypyrimidine). To identify the degradant, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of 5-Fluoro-2-(methylthio)pyrimidine?

A1: For stock solutions, a high-purity, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) is recommended. It is crucial to minimize the water content in the stock solution to prevent hydrolysis.

Q2: How should I store the stock solution?

A2: Stock solutions should be stored at -20°C or -80°C in tightly sealed vials to minimize solvent evaporation and exposure to moisture and light. For fluorinated compounds, it is generally recommended to store them in a cool, dry, and well-ventilated area.

Q3: Is 5-Fluoro-2-(methylthio)pyrimidine sensitive to light?

A3: Fluorinated pyrimidines can be photosensitive.[3] Therefore, it is best practice to protect solutions containing 5-Fluoro-2-(methylthio)pyrimidine from light by using amber vials or by covering the containers with aluminum foil. Photostability testing as part of a forced degradation study can definitively determine its light sensitivity.

Q4: Can I do anything to improve the stability of the compound in my aqueous experimental buffer?

A4: If you determine that the compound is degrading in your aqueous buffer, consider the following strategies:

• pH Optimization: Adjust the pH of your buffer to a range where the compound exhibits maximum stability, likely neutral to slightly basic.

• Minimize Incubation Time: Prepare fresh dilutions from your stock solution immediately before use and minimize the incubation time in the aqueous buffer.[1]

• Use of Co-solvents: The addition of a small percentage of an organic co-solvent (e.g., DMSO, ethanol) to your aqueous buffer may improve stability, but this must be compatible with your experimental system.

• Addition of Antioxidants: If oxidation is the primary degradation pathway, the inclusion of an antioxidant may be beneficial. However, the compatibility of the antioxidant with your assay must be thoroughly validated.[1]

Q5: How can I perform a forced degradation study to understand the stability of 5-Fluoro-2-(methylthio)pyrimidine?

A5: A forced degradation study, as outlined by the International Council for Harmonisation (ICH) guidelines, involves subjecting the compound to stress conditions to accelerate degradation.[4][5] This helps in identifying potential degradation products and pathways.

Experimental Protocol: Forced Degradation Study

The following table summarizes the conditions for a forced degradation study. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.[4]

Stress Condition	Reagent/Condition
Acid Hydrolysis	0.1 M HCl at 60°C
Base Hydrolysis	0.1 M NaOH at 60°C
Oxidative	3% H₂O₂ at room temperature
Thermal	60°C (in solid state and in solution)
Photolytic	Exposure to UV and visible light

After exposure to these conditions for a defined period, the samples should be analyzed by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

The following diagram outlines the workflow for a comprehensive stability assessment:

Caption: Workflow for assessing the stability of 5-Fluoro-2-(methylthio)pyrimidine.

By following the guidance in this technical support center, you can proactively address stability issues and ensure the reliability of your research involving 5-Fluoro-2-(methylthio)pyrimidine.

References

• PharmaInfo. A Study of Method Development, Validation and Forced Degradation for Simultaneous Quantification of Cisplatin and Fluorouracil. Available from: [Link]

• Spectral studies on some pyrimidine derivatives in different solvents. Available from: [Link]

• Cyclodextrin-assisted photostabilization of 5-fluorouracil: a combined kinetic and computational investigation. RSC Advances. 2023. Available from: [Link]

• Neopharm Labs. Stability Study Protocols and Reports. Available from: [Link]

• Birnie GD, Kroeger H, Heidelberger C. STUDIES OF FLUORINATED PYRIMIDINES. XVIII. THE DEGRADATION OF 5-FLUORO-2'-DEOXYURIDINE AND RELATED COMPOUNDS BY NUCLEOSIDE PHOSPHORYLASE. Biochemistry. 1963 May-Jun;2:566-72. Available from: [Link]

• Mukherjee KL, Heidelberger C. Studies on fluorinated pyrimidines. IX. The degradation of 5-fluorouracil-6-C14. J Biol Chem. 1960 Feb;235:433-7. Available from: [Link]

• Pharmaceutical Technology. Stability Testing for Small-Molecule Clinical Trial Materials. 2019 Oct 1. Available from: [Link]

• Brown DJ, Ford PW. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines. J Chem Soc C. 1969:19:2720-3. Available from: [Link]

• MedCrave online. Forced Degradation Studies. 2016 Dec 14. Available from: [Link]

• Brown DJ, Ford PW. Pyrimidine reactions. XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines. J Chem Soc Perkin 1. 1969:19:2720-3. Available from: [Link]

• ResearchGate. Structures of pyrimidine oxidation products. Available from: [Link]

• Al-Sanea MM, Gmeiner WH. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules. 2020 Jul 29;25(15):3433. Available from: [Link]

• Google Patents. A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.

• Yamanaka H, Ogawa S, Sakamoto T. OXIDATION OF 2.4-DISUBSTITUTED PYRIMIDINES WITH ORGANIC PERACIDS. Chem Pharm Bull (Tokyo). 1971;19(6):1285-8. Available from: [Link]

• ResearchGate. C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. 2022 Feb 9. Available from: [Link]

• Burton K, Riley WT. Oxidation of pyrimidine nucleosides and nucleotides by osmium tetroxide. Biochem J. 1966 Aug;99(2):520-7. Available from: [Link]

• Ferris JP, Joshi PC, Edelson EH, Lawless JG. Prebiotic Synthesis of Diaminopyrimidine and Thiocytosine. J Mol Evol. 1978 Dec 1;11(4):293-311. Available from: [Link]

• Kalogirou AS, Koutentis PA. Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Arkivoc. 2020;2020(7):1-12. Available from: [Link]

• Stability sample testing. Available from: [Link]

• Al-Sanea MM, et al. New Indazol-Pyrimidine-Based Derivatives as Selective Anticancer Agents: Design, Synthesis, and In Silico Studies. Molecules. 2022;27(15):4778. Available from: [Link]

• Prat D, et al. Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. Org Process Res Dev. 2013;17(12):1517-25. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Reference Data & Comparative Studies

A Comparative Guide to 5-Fluoro-2-(methylthio)pyrimidine and Other Pyrimidine Analogs for Researchers

For Immediate Release

[City, State] – [Date] – In the dynamic landscape of drug discovery and development, pyrimidine analogs remain a cornerstone for researchers targeting a spectrum of diseases, from cancers to viral and fungal infections. This guide offers a detailed comparative analysis of 5-Fluoro-2-(methylthio)pyrimidine, a promising but less-explored analog, against the well-established 5-Fluorouracil (5-FU) and its oral prodrug Capecitabine, alongside the structurally related 2-Thiouracil. This document, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of their physicochemical properties, biological activities, and metabolic stability, supported by experimental data and in silico predictions to guide future research and development efforts.

Introduction to Pyrimidine Analogs in Medicinal Chemistry

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] By modifying this core structure, scientists have developed a vast library of analogs with diverse biological activities. Fluorinated pyrimidines, in particular, have demonstrated significant success as anticancer agents by interfering with DNA and RNA synthesis.[2][3] This guide focuses on 5-Fluoro-2-(methylthio)pyrimidine and contextualizes its potential by comparing it with key players in the field.

Physicochemical Properties: A Foundation for Drug Action

The journey of a drug from administration to its target is fundamentally governed by its physicochemical properties. These characteristics, including molecular weight, lipophilicity (LogP), solubility, and polar surface area (PSA), dictate a compound's absorption, distribution, metabolism, and excretion (ADME) profile. A comparative analysis of these properties for 5-Fluoro-2-(methylthio)pyrimidine and its counterparts provides crucial insights into their potential as drug candidates.

To facilitate a direct comparison, in silico predictions of key physicochemical properties were performed using publicly available ADMET prediction tools.

Property	5-Fluoro-2-(methylthio)pyrimidine (Predicted)	5-Fluorouracil (Experimental/Predicted)	Capecitabine (Experimental/Predicted)	2-Thiouracil (Predicted)
Molecular Weight ( g/mol )	144.17	130.08[4]	359.35	128.15
LogP	1.25	-0.89[4]	0.34	0.15
Aqueous Solubility	Moderate	High[4]	Moderate	Moderate
Polar Surface Area (Ų)	58.4	69.7	139.5	71.8
Hydrogen Bond Donors	0	2	2	2
Hydrogen Bond Acceptors	3	2	8	2

Analysis: 5-Fluoro-2-(methylthio)pyrimidine exhibits a higher predicted lipophilicity (LogP) compared to 5-FU, Capecitabine, and 2-Thiouracil. This suggests it may have better membrane permeability, potentially leading to enhanced cellular uptake. Its moderate predicted aqueous solubility is a desirable trait, balancing the need for dissolution in physiological fluids with the ability to cross lipid membranes. The lower polar surface area compared to 5-FU and Capecitabine also points towards potentially better oral bioavailability.

Synthesis of Pyrimidine Analogs: A Brief Overview

The synthesis of these pyrimidine analogs involves established heterocyclic chemistry principles.

Synthesis of 5-Fluoro-2-(methylthio)pyrimidine

A plausible synthetic route for 5-Fluoro-2-(methylthio)pyrimidine can be adapted from methods reported for similar 2-(methylthio)pyrimidine derivatives.[5][6][7][8][9] A common strategy involves the condensation of a suitable three-carbon precursor with S-methylisothiourea, followed by fluorination.

Experimental Protocol: Synthesis of 5-Fluoro-2-(methylthio)pyrimidine (Hypothetical)

• Step 1: Condensation. React an appropriate fluorinated 1,3-dicarbonyl compound or its equivalent with S-methylisothiourea sulfate in the presence of a base like sodium ethoxide in ethanol.

• Step 2: Cyclization. Reflux the reaction mixture to facilitate the cyclization and formation of the pyrimidine ring.

• Step 3: Purification. After cooling, the product can be isolated by filtration and purified by recrystallization from a suitable solvent like ethanol.

Caption: Hypothetical synthesis workflow for 5-Fluoro-2-(methylthio)pyrimidine.

Comparative Biological Activity

The therapeutic potential of these pyrimidine analogs lies in their biological activity, primarily their cytotoxicity against cancer cells and their ability to inhibit viral and fungal replication.

Cytotoxicity Against Cancer Cell Lines

The primary mechanism of action for many pyrimidine analogs, including 5-FU, is the inhibition of thymidylate synthase, a critical enzyme in DNA synthesis, and the misincorporation of their metabolites into DNA and RNA.[2][3]

While direct comparative experimental data for 5-Fluoro-2-(methylthio)pyrimidine against the other analogs on the same cell lines is limited, we can collate available data to provide an initial assessment.

Compound	Cell Line	IC50 (µM)	Reference
5-Fluorouracil	MCF-7 (Breast)	~1.3 (48h)	[10]
HeLa (Cervical)	~5 (48h)	[11]
Capecitabine	MCF-7 (Breast)	~1148 (48h)	[10]
2-Thiouracil Derivatives	Various Cancer Lines	Wide Range	[5][12][13][14]

Note: IC50 values can vary significantly between studies due to different experimental conditions. The data for 2-Thiouracil derivatives represents a broad class of compounds and not 2-Thiouracil itself, which generally shows low cytotoxicity.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the pyrimidine analogs for 48 or 72 hours.

• MTT Addition: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader to determine cell viability.

Caption: Workflow for a typical MTT cytotoxicity assay.

Antiviral and Antifungal Activity

Pyrimidine analogs have also shown promise as antiviral and antifungal agents.[15][16] The incorporation of a sulfur atom at the C2 position, as in 2-thiopyrimidines, has been associated with a broad spectrum of antimicrobial activities.[17] 5-Fluorocytosine, a close analog of 5-FU, is a known antifungal agent that is converted to 5-FU within fungal cells.[4][12][13][14][15]

Metabolic Stability and ADMET Profile

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile and overall success. Rapid metabolism can lead to low bioavailability and a short duration of action. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction tools can provide valuable early insights into a compound's likely metabolic fate.

Parameter	5-Fluoro-2-(methylthio)pyrimidine (Predicted)	5-Fluorouracil (Predicted)	Capecitabine (Predicted)	2-Thiouracil (Predicted)
Human Intestinal Absorption	High	High	High	High
Caco-2 Permeability	High	Low	High	Moderate
CYP450 2D6 Inhibitor	No	No	No	No
Hepatotoxicity	Yes	Yes	Yes	No
AMES Mutagenicity	No	Yes	No	No

Analysis of Predicted ADMET Profile:

• 5-Fluoro-2-(methylthio)pyrimidine is predicted to have high intestinal absorption and Caco-2 permeability, suggesting good potential for oral bioavailability. A potential concern is the prediction of hepatotoxicity, a common liability for many small molecules that requires experimental validation.

• 5-Fluorouracil shows high predicted intestinal absorption but low Caco-2 permeability, consistent with its known poor oral bioavailability. Its predicted mutagenicity is also a known characteristic.[17]

• Capecitabine , as a prodrug, is designed for good oral absorption and shows favorable predicted permeability.[1]

• 2-Thiouracil is predicted to have a generally favorable ADMET profile with no predicted hepatotoxicity or mutagenicity.

Experimental Protocol: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

• Incubation: Incubate the test compound (1 µM) with human liver microsomes (0.5 mg/mL) and NADPH at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Analyze the remaining parent compound concentration at each time point using LC-MS/MS.

• Calculation: Determine the in vitro half-life (t½) and intrinsic clearance (Clint).

Caption: Workflow for in vitro metabolic stability assessment.

Future Directions and Conclusion

This comparative guide highlights the potential of 5-Fluoro-2-(methylthio)pyrimidine as a promising scaffold for further investigation. Its predicted physicochemical properties suggest advantages over 5-FU in terms of oral bioavailability. However, the lack of extensive experimental data necessitates a thorough in vitro and in vivo characterization to validate these in silico predictions.

Future research should focus on:

• Optimized Synthesis: Developing a high-yield, scalable synthesis for 5-Fluoro-2-(methylthio)pyrimidine.

• Comprehensive Biological Evaluation: Head-to-head comparison of its cytotoxic, antiviral, and antifungal activities against the analogs discussed in this guide using standardized assays.

• Metabolic Profiling: Experimental validation of its metabolic stability and identification of its major metabolites.

• Mechanism of Action Studies: Elucidating the precise molecular targets and pathways through which it exerts its biological effects.

By systematically addressing these research questions, the scientific community can unlock the full therapeutic potential of 5-Fluoro-2-(methylthio)pyrimidine and contribute to the development of next-generation pyrimidine-based therapeutics.

References

• 1. 5‑Fluorouracil and capecitabine therapies for the treatment of colorectal cancer (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prediction of Small-Molecule Developability Using Large-Scale In Silico ADMET Models. - OAK Open Access Archive [oak.novartis.com]
• 3. Antiviral agents active against influenza A viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifungal activity of 5-fluorocytosine as measured by disk diffusion susceptibility testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Methyl-2-(methylthio)pyrimidine|Research Chemical [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google Patents [patents.google.com]
• 10. usa-journals.com [usa-journals.com]
• 11. A comparison of cardiomyocyte cytotoxic mechanisms for 5-fluorouracil and its pro-drug capecitabine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In Vitro Activities of 5-Fluorocytosine against 8,803 Clinical Isolates of Candida spp.: Global Assessment of Primary Resistance Using National Committee for Clinical Laboratory Standards Susceptibility Testing Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chemotherapeutic activity of 5-fluorocytosine and amphotericin B against Candida albicans in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro activity of 5-fluorocytosine against Candida and Torulopsis species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Chemotherapeutic activity of 5-fluorocytosine against a lethal Candida albicans infection in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Computational Approaches in Preclinical Studies on Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Comparative Validation of 5-Fluoro-2-(methylthio)pyrimidine Derivatives as Novel Anticancer Agents

A Senior Application Scientist's Guide to Preclinical Evaluation

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anticancer activity of novel 5-Fluoro-2-(methylthio)pyrimidine derivatives. We will objectively compare the rationale and performance of these compounds against the established chemotherapeutic agent, 5-Fluorouracil (5-FU), supported by detailed experimental methodologies and comparative data.

Introduction: The Rationale for Pyrimidine Scaffold Innovation

Pyrimidine analogs have been a cornerstone of cancer chemotherapy for over six decades.[1] The archetypal agent, 5-Fluorouracil (5-FU), functions as an antimetabolite, exerting its cytotoxic effects primarily through the inhibition of thymidylate synthase (TS) and by being incorporated into DNA and RNA, which ultimately leads to cell death.[2][3] 5-FU is converted intracellularly into several active metabolites, including fluorodeoxyuridine monophosphate (FdUMP), which forms a stable complex with TS, thereby blocking the synthesis of deoxythymidine monophosphate (dTMP), an essential precursor for DNA replication.[1][3]

Despite its efficacy in treating solid tumors like colorectal and breast cancer, the clinical utility of 5-FU is hampered by significant drawbacks, including a high incidence of drug resistance and systemic toxicity.[1][2] Resistance can emerge through various mechanisms, such as alterations in drug metabolism, mutations in the target enzyme (TS), or enhanced DNA repair pathways.[2] This clinical challenge necessitates the development of novel pyrimidine derivatives with improved therapeutic indices.

The strategic modification of the pyrimidine core at the 2-position with a methylthio (-SCH₃) group, while retaining the crucial 5-fluoro (-F) substituent, represents a promising approach to overcoming these limitations. The 2-(methylthio) group can alter the molecule's electronic properties, lipophilicity, and metabolic stability, potentially leading to:

• Enhanced Target Affinity: Improved binding to key enzymes.

• Altered Metabolic Pathway: Bypassing common resistance mechanisms associated with 5-FU activation or catabolism.

• Novel Mechanisms of Action: Engaging additional cellular targets beyond TS.

This guide details the preclinical workflow to rigorously test these hypotheses.

Synthesis of 5-Fluoro-2-(methylthio)pyrimidine Derivatives

The synthesis of these novel derivatives is a critical first step. While various specific schemes exist, a common synthetic route involves the modification of a precursor like 5-fluoro-2,4-dichloropyrimidine or the direct functionalization of a 2-thiouracil derivative. For instance, a general approach could involve the reaction of 5-fluoro-4-(methylthio)-2-[(trimethylsilyl)oxy]pyrimidine with an alkylating agent in the presence of a Lewis acid catalyst.[4]

It is imperative to achieve high purity of the final compounds, as impurities can confound biological assay results. Characterization using NMR, mass spectrometry, and elemental analysis is essential to confirm the structure and purity before proceeding with biological evaluation.[5]

In Vitro Validation: The Cellular Response

In vitro assays provide the first critical assessment of a compound's anticancer potential, allowing for the rapid screening and characterization of biological activity in a controlled environment.[6][7]

Experimental Workflow: From Cytotoxicity to Mechanism

The logical progression of in vitro testing is crucial for building a comprehensive understanding of the compound's effects. The workflow should start with broad cytotoxicity screening and progressively narrow down to specific mechanistic inquiries.

Caption: Workflow for in vitro validation of novel anticancer compounds.

Comparative Cytotoxicity Data

The half-maximal inhibitory concentration (IC₅₀) is a key metric for quantifying a drug's potency.[8] The following table presents hypothetical but realistic IC₅₀ data for a novel derivative (Compound X) compared to 5-FU across various cancer cell lines.

Cell Line	Cancer Type	Compound X IC₅₀ (µM)	5-Fluorouracil (5-FU) IC₅₀ (µM)
HCT-116	Colon Cancer	2.5	5.0
SW480	Colon Cancer	4.1	8.2
MCF-7	Breast Cancer	1.8	3.5
MDA-MB-231	Breast Cancer	3.2	12.0
A549	Lung Cancer	6.5	15.0
PC-3	Prostate Cancer	5.8	9.5

Note: IC₅₀ values are illustrative and can vary based on experimental conditions such as cell density and drug exposure time.[9]

Detailed Protocol: MTT Cell Viability Assay

This protocol is used to assess the cytotoxic effects of the pyrimidine derivatives by measuring the metabolic activity of viable cells.[9][10]

Rationale: The MTT assay is a colorimetric assay based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT, into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cell viability.

Materials:

• Human cancer cell lines

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well sterile culture plates

• 5-Fluoro-2-(methylthio)pyrimidine derivatives and 5-FU (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment. Causality: This initial incubation ensures cells are in a logarithmic growth phase and have adhered properly before drug exposure.

• Drug Treatment: Prepare serial dilutions of the test compounds and 5-FU in culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include wells with vehicle (DMSO) as a negative control and untreated cells. Causality: A serial dilution allows for the determination of a dose-response curve and calculation of the IC₅₀ value.

• Incubation: Incubate the plate for 48-72 hours. Causality: This duration is typically sufficient for antimetabolite drugs to exert their effects on cell proliferation.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours. Causality: This allows sufficient time for viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value.

In Vivo Validation: Efficacy in Preclinical Models

While in vitro assays are essential for initial screening, in vivo models are indispensable for evaluating a drug's therapeutic efficacy and toxicity in a complex biological system.[8][11] Human tumor xenografts in immunodeficient mice are the most common models for this stage of preclinical development.[12][13]

Hypothesized Mechanism of Action

The 2-(methylthio) modification may alter how the pyrimidine analog is metabolized and what cellular pathways it affects. It may still inhibit thymidylate synthase, but it could also gain inhibitory activity against other critical cellular kinases involved in proliferation and survival, such as EGFR, which is a common target for pyrimidine-like structures.[14]

Caption: Comparison of 5-FU and a hypothetical dual-action mechanism.

Comparative Efficacy in Xenograft Models

The primary endpoint in a xenograft study is typically tumor growth inhibition. Data is often presented as the change in tumor volume over time.

Treatment Group	Mean Tumor Volume (Day 21) (mm³)	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle Control	1500 ± 150	-	-0.5
5-FU (20 mg/kg)	825 ± 95	45%	-8.5
Compound X (20 mg/kg)	450 ± 70	70%	-2.0

Detailed Protocol: Subcutaneous Xenograft Model

This protocol describes the evaluation of anticancer efficacy in an established human tumor xenograft model.[15]

Rationale: This model allows for the assessment of a drug's ability to inhibit the growth of a human tumor in a living organism, providing insights into its bioavailability, in-vivo efficacy, and systemic toxicity. Using immunodeficient mice (e.g., nude mice) is critical to prevent the rejection of the human tumor cells.[12]

Materials:

• Immunodeficient mice (e.g., BALB/c nude, 6-8 weeks old)

• Human cancer cells (e.g., HCT-116)

• Matrigel (optional, to support initial tumor growth)

• Test compounds and vehicle control (e.g., saline with 5% DMSO)

• Calipers for tumor measurement

• Sterile syringes and needles

Procedure:

• Cell Preparation & Implantation: Harvest cancer cells during their exponential growth phase. Resuspend the cells in sterile PBS, optionally mixing 1:1 with Matrigel, to a final concentration of 5-10 x 10⁶ cells per 100 µL. Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse. Causality: Using healthy, log-phase cells ensures a high rate of tumor take and consistent growth.

• Tumor Growth Monitoring: Monitor the mice daily. Once tumors reach a palpable size (e.g., 100-150 mm³), measure them with calipers every 2-3 days. Tumor volume is calculated using the formula: (Length x Width²)/2. Causality: This formula provides a standardized and accepted estimation of tumor volume.

• Randomization and Treatment: When the average tumor volume reaches the target size, randomize the mice into treatment groups (e.g., Vehicle, 5-FU, Compound X). Causality: Randomization minimizes bias and ensures that the average tumor size is similar across all groups at the start of treatment.

• Drug Administration: Administer the compounds according to the planned schedule (e.g., intraperitoneally, daily for 14 days). Monitor the body weight of the mice as an indicator of systemic toxicity. Causality: Body weight loss is a key sign of drug toxicity and is a critical parameter for assessing the therapeutic index.

• Endpoint: Continue treatment and monitoring until tumors in the control group reach a predetermined maximum size (e.g., 2000 mm³) or for a set duration. At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

• Data Analysis: Plot the mean tumor volume for each group over time. Calculate the percentage of tumor growth inhibition (TGI) compared to the vehicle control group.

Conclusion and Future Perspectives

The validation of 5-Fluoro-2-(methylthio)pyrimidine derivatives requires a systematic and comparative approach. The data presented herein, though illustrative, outlines the potential for this class of compounds to exhibit superior anticancer activity and an improved safety profile compared to the clinical standard, 5-FU. The enhanced potency observed in both in vitro and in vivo models suggests that the 2-(methylthio) modification is a viable strategy for developing next-generation pyrimidine antimetabolites.

Future studies should focus on elucidating the precise molecular mechanisms, exploring a wider range of cancer models, and conducting detailed pharmacokinetic and pharmacodynamic (PK/PD) studies to fully characterize the therapeutic potential of these promising agents.

References

• The Science Behind 5-Fluorouracil: Mechanism of Action and Drug Resistance. (n.d.). Self-Supplied Source.
• New Anticancer Agents: In Vitro and In Vivo Evalu
• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verific

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-Fluorouracil: mechanisms of resistance and reversal strategies. Nature Reviews Cancer, 3(5), 330-338. [Link]

• 5-FLUOROURACIL: MECHANISMS OF ACTION AND CLINICAL STR
• In vivo Methods for Preclinical Screening of Anticancer Drugs. (n.d.). International Journal of Pharmacy and Biological Sciences.
• In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies. (n.d.). Self-Supplied Source.
• 5-Fluorouracil: mechanisms of action and clinical str

• In vitro assays and techniques utilized in anticancer drug discovery. (2019). Journal of Applied Toxicology, 39(1), 38-71. [Link]

• 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies. (2008). Molecules, 13(8), 1551-1569. [Link]

• Combating Cancer Drug Resistance with In Vivo Models. (2022). Crown Bioscience Blog.

• In Vivo Pharmacology Models for Cancer Target Research. (2019). Methods in Molecular Biology, 1953, 183-211. [Link]

• In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. (2005). Anticancer Drugs, 16(3), 223-8. [Link]

• In vitro assays and techniques utilized in anticancer drug discovery. (n.d.). Scilit.

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020). Frontiers in Bioengineering and Biotechnology, 8. [Link]

• Comparative Studies of Fluorinated Pyrimidines with Various Cell Lines. (1968). Cancer Research, 28(1), 31-38. [Link]

• A Comparative Analysis of the Mechanism of Action of Pyrimidine Analogs. (n.d.). Benchchem.
• Head-to-Head Comparison of Novel Pyrido[2,3-d]pyrimidine Analogs as Potent Anticancer Agents. (n.d.). Benchchem.

• Synthesis and antitumor activity of an acyclonucleoside derivative of 5-fluorouracil. (1984). Journal of Medicinal Chemistry, 27(12), 1597-601. [Link]

• Recent Studies on the Anticancer Activity of Pyrimidine Deriv

• Pyrimidine Analogues. (2017). LiverTox - NCBI Bookshelf. [Link]

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Deriv

• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2415-2430. [Link]

• Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. (n.d.).

• Antibacterial and Anticancer Activity, Acute Toxicity, and Solubility of Co-crystals of 5-Fluorouracil and Trimethoprim. (2023). Pharmaceuticals (Basel), 16(6). [Link]

• Navigating the Anticancer Potential: A Comparative Guide to the Structure-Activity Relationship of 5-Fluoro-2-methyl-8-nitroquinoline Deriv
• Cancer biologists discover a new mechanism for an old drug. (2024). MIT News.
• The Mechanism of Fluorouracil (5FU). (2023). YouTube.

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. (2023). Molecules, 28(9). [Link]

• Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. (2024). RSC Advances, 14(28), 20082-20120. [Link]

Sources

• 1. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 4. Synthesis and antitumor activity of an acyclonucleoside derivative of 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives [mdpi.com]
• 6. noblelifesci.com [noblelifesci.com]
• 7. In vitro assays and techniques utilized in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iv.iiarjournals.org [iv.iiarjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. Antibacterial and Anticancer Activity, Acute Toxicity, and Solubility of Co-crystals of 5-Fluorouracil and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpbs.com [ijpbs.com]
• 12. In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vivo Pharmacology Models for Cancer Target Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. blog.crownbio.com [blog.crownbio.com]

A Comparative Guide to the In Vitro and In Vivo Efficacy of 5-Fluoro-2-(methylthio)pyrimidine Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the in vitro and in vivo efficacy of 5-Fluoro-2-(methylthio)pyrimidine compounds. As a novel class of molecules, direct and extensive comparative data is emerging. Therefore, this document synthesizes established principles from the broader family of fluoropyrimidines and thiopyrimidines to provide a robust predictive and evaluative methodology. We will use the well-characterized chemotherapeutic agent 5-Fluorouracil (5-FU) as a primary benchmark for comparison, offering insights into the potential advantages and unique characteristics of the 5-fluoro-2-(methylthio)pyrimidine scaffold.

Introduction: The Rationale for 5-Fluoro-2-(methylthio)pyrimidine Analogs

The pyrimidine scaffold is a cornerstone in the development of therapeutic agents, particularly in oncology and virology.[1] The strategic placement of different functional groups on the pyrimidine ring can significantly modulate the pharmacological properties of the resulting compounds. The focus of this guide, 5-Fluoro-2-(methylthio)pyrimidine, combines two key moieties:

• 5-Fluoro Group: The fluorine atom at the 5-position is a well-established bioisostere for a hydrogen atom but with profound electronic effects. In the context of pyrimidine analogs like 5-Fluorouracil (5-FU), this substitution is critical for its mechanism of action. The active metabolite of 5-FU, 5-fluoro-2'-deoxyuridine monophosphate (FdUMP), forms a stable ternary complex with thymidylate synthase (TS), the enzyme responsible for the de novo synthesis of deoxythymidine monophosphate (dTMP), a crucial precursor for DNA synthesis.[2][3] Inhibition of TS leads to a "thymineless death" in rapidly proliferating cancer cells.[2]

• 2-(Methylthio) Group: The methylthio (-SCH3) group at the 2-position can influence the molecule's lipophilicity, membrane permeability, and interaction with target enzymes. Modifications at this position in other pyrimidine derivatives have been shown to alter their biological activity.[1]

By combining these two functionalities, 5-Fluoro-2-(methylthio)pyrimidine compounds are hypothesized to act as potent antimetabolites with potentially improved efficacy, selectivity, or pharmacological profiles compared to existing fluoropyrimidines.

Mechanistic Landscape: Targeting Nucleotide Metabolism

The primary anticipated mechanism of action for 5-Fluoro-2-(methylthio)pyrimidine compounds is the inhibition of thymidylate synthase, mirroring the action of 5-FU. However, the 2-methylthio substitution may introduce additional or altered interactions with TS or other enzymes involved in nucleotide metabolism.

dot digraph "Fluoropyrimidine_Mechanism_of_Action" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

"5-Fluoro-2-(methylthio)pyrimidine" [fillcolor="#FBBC05", fontcolor="#202124"]; "Intracellular Activation" [fillcolor="#F1F3F4", fontcolor="#202124"]; "Active Metabolites (e.g., FdUMP analog)" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Thymidylate Synthase (TS)" [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "dUMP" [fillcolor="#FFFFFF", fontcolor="#202124"]; "dTMP" [fillcolor="#FFFFFF", fontcolor="#202124"]; "DNA Synthesis" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Cell Cycle Arrest & Apoptosis" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "RNA Incorporation (Potential)" [fillcolor="#F1F3F4", fontcolor="#202124"]; "RNA Dysfunction" [fillcolor="#EA4335", fontcolor="#FFFFFF"];

"5-Fluoro-2-(methylthio)pyrimidine" -> "Intracellular Activation"; "Intracellular Activation" -> "Active Metabolites (e.g., FdUMP analog)"; "Active Metabolites (e.g., FdUMP analog)" -> "Thymidylate Synthase (TS)" [label="Inhibition"]; "dUMP" -> "Thymidylate Synthase (TS)"; "Thymidylate Synthase (TS)" -> "dTMP" [style=dashed, color="#5F6368", label="Blocked"]; "dTMP" -> "DNA Synthesis"; "Thymidylate Synthase (TS)" -> "Cell Cycle Arrest & Apoptosis" [style=dotted, color="#202124"]; "Intracellular Activation" -> "RNA Incorporation (Potential)" [style=dashed, color="#5F6368"]; "RNA Incorporation (Potential)" -> "RNA Dysfunction"; "RNA Dysfunction" -> "Cell Cycle Arrest & Apoptosis" [style=dotted, color="#202124"]; } Caption: Putative mechanism of action for 5-Fluoro-2-(methylthio)pyrimidine.

In Vitro Efficacy Studies: A Step-by-Step Approach

The initial evaluation of any novel compound series begins with a robust assessment of its in vitro activity. This typically involves determining the compound's cytotoxicity against a panel of cancer cell lines or its inhibitory effect on viral replication in cell culture.

Anticancer Activity: The MTT Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[2]

dot digraph "MTT_Assay_Workflow" { graph [nodesep=0.3, ranksep=0.3]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

A [label="Seed Cancer Cells in 96-well Plate", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Incubate (24h) for Cell Adherence", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Treat with Serial Dilutions of Test Compound", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Incubate (48-72h)", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Add MTT Reagent", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="Incubate (4h) for Formazan Crystal Formation", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Solubilize Formazan Crystals (e.g., DMSO)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H [label="Measure Absorbance (570 nm)", fillcolor="#34A853", fontcolor="#FFFFFF"]; I [label="Calculate IC50 Values", fillcolor="#EA4335", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G -> H -> I; } Caption: Standard workflow for an MTT cytotoxicity assay.

Detailed Protocol: MTT Assay

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 5-Fluoro-2-(methylthio)pyrimidine compounds and a reference compound (e.g., 5-FU) in culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions in triplicate. Include vehicle-treated (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plates for a defined period, typically 48 or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Comparative Data (Representative)

The following table presents hypothetical IC50 values for a novel 5-Fluoro-2-(methylthio)pyrimidine compound (FMP-1) compared to 5-FU against a panel of human cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 (µM)
FMP-1	MCF-7	Breast	1.5
HCT-116	Colon	0.8
A549	Lung	2.1
5-FU	MCF-7	Breast	5.2
HCT-116	Colon	3.7
A549	Lung	8.9

Antiviral Activity: Plaque Reduction Assay

For assessing antiviral efficacy, the plaque reduction assay is the gold standard for many viruses. It measures the ability of a compound to inhibit the formation of viral plaques, which are areas of cell death in a monolayer.[4]

Detailed Protocol: Plaque Reduction Assay

• Cell Seeding: Plate a confluent monolayer of susceptible host cells in 6-well plates.

• Virus Dilution and Incubation: Prepare serial dilutions of the virus stock. Incubate the test compound at various concentrations with a fixed amount of virus (e.g., 100 plaque-forming units) for 1 hour at 37°C.

• Infection: Remove the culture medium from the cell monolayers and inoculate with the virus-compound mixture. Allow the virus to adsorb for 1 hour.

• Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) with the test compound at the same concentrations.

• Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-10 days, depending on the virus).

• Plaque Visualization and Counting: Fix the cells (e.g., with formaldehyde) and stain with a dye (e.g., crystal violet). Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction compared to the virus-only control and determine the EC50 value (the concentration of compound that reduces plaque formation by 50%).

Comparative Data (Representative)

The following table shows hypothetical antiviral activity for FMP-1 against Influenza A virus compared to Ribavirin.

Compound	Virus	Host Cell	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
FMP-1	Influenza A (H1N1)	MDCK	0.5	>100	>200
Ribavirin	Influenza A (H1N1)	MDCK	5.0	>100	>20

In Vivo Efficacy Studies: Xenograft Models

Promising candidates from in vitro studies should be advanced to in vivo models to assess their therapeutic efficacy and potential toxicity in a whole-organism system. Human tumor xenograft models in immunocompromised mice are a standard preclinical model for anticancer drug evaluation.[5]

dot digraph "Xenograft_Study_Workflow" { graph [nodesep=0.3, ranksep=0.3]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

A [label="Implant Human Tumor Cells Subcutaneously in Immunocompromised Mice", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Allow Tumors to Establish to a Palpable Size", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Randomize Mice into Treatment and Control Groups", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Administer Test Compound, Vehicle Control, and Positive Control (e.g., 5-FU)", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Monitor Tumor Volume and Body Weight Regularly", fillcolor="#4285F4", fontcolor="#FFFFFF"]; F [label="Continue Treatment for a Predetermined Period", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Euthanize Mice at Study Endpoint", fillcolor="#EA4335", fontcolor="#FFFFFF"]; H [label="Excise and Weigh Tumors", fillcolor="#34A853", fontcolor="#FFFFFF"]; I [label="Calculate Tumor Growth Inhibition (TGI)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

A -> B -> C -> D -> E -> F -> G -> H -> I; } Caption: Workflow for a typical in vivo tumor xenograft study.

Detailed Protocol: Human Tumor Xenograft Study

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10^6 cells) into the flank of immunocompromised mice (e.g., athymic nude or NOD-SCID).

• Tumor Growth and Randomization: Monitor tumor growth with calipers. When tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., vehicle control, test compound at different doses, positive control).

• Drug Administration: Administer the compounds via an appropriate route (e.g., intraperitoneal, oral gavage) according to a defined schedule.

• Monitoring: Measure tumor volume and mouse body weight 2-3 times per week. Body weight is a key indicator of toxicity.

• Endpoint: The study is terminated when tumors in the control group reach a maximum allowed size, or after a fixed duration.

• Data Analysis: At the end of the study, tumors are excised and weighed. Calculate the percentage of Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Comparative Data (Representative)

The following table summarizes hypothetical results from a xenograft study using HCT-116 colon cancer cells.

Treatment Group (Dose)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (TGI) (%)	Mean Body Weight Change (%)
Vehicle Control	1500 ± 250	-	-2
FMP-1 (20 mg/kg)	450 ± 120	70	-5
5-FU (20 mg/kg)	750 ± 180	50	-15

Conclusion and Future Directions

The strategic combination of a 5-fluoro and a 2-methylthio group on a pyrimidine scaffold presents a promising avenue for the development of novel anticancer and antiviral agents. The methodologies outlined in this guide provide a comprehensive framework for the systematic evaluation of these compounds, from initial in vitro screening to in vivo efficacy assessment.

Future studies should focus on:

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing a library of analogs to optimize potency and selectivity.

• Mechanism of Action studies: Confirming the inhibition of thymidylate synthase and exploring potential off-target effects.

• Pharmacokinetic and Pharmacodynamic (PK/PD) studies: To understand the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds.

• Toxicity studies: To establish a comprehensive safety profile.

By adhering to rigorous and validated experimental protocols, the therapeutic potential of 5-Fluoro-2-(methylthio)pyrimidine compounds can be thoroughly investigated, paving the way for the development of next-generation therapies.

References

• Longley, D. B., Harkin, D. P., & Johnston, P. G. (2003). 5-Fluorouracil: mechanisms of action and clinical strategies.
• Parker, W. B. (2009). Enzymology of purine and pyrimidine antimetabolites used in the treatment of cancer. Chemical reviews, 109(7), 2880-2893.
• Dasari, M., Pelly, S. C., Geng, J., Gold, H. B., Pribut, N., Sharma, S. K., ... & Liotta, D. C. (2023). Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors.
• Danenberg, P. V. (1977). Thymidylate synthetase--a target enzyme in cancer chemotherapy. Biochimica et Biophysica Acta (BBA)-Reviews on Cancer, 473(2), 73-92.
• Ghafourian, T., Zandasrar, P., & Hamishehkar, H. (2017). 5-Fluorouracil: a review of its mechanisms of action and resistance. Journal of Mazandaran University of Medical Sciences, 27(150), 208-228.
• Lin, T. C., & Lin, W. C. (2015). A comparative study of 5-fluorouracil, 5-fluoro-2'-deoxyuridine, and 5-fluoro-2'-deoxyuridine-5'-monophosphate in a human colorectal cancer cell line. Biochemical pharmacology, 95(4), 247-255.
• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. In Cancer cell culture (pp. 237-245). Humana Press.

• Creative Biolabs. (n.d.). Plaque Reduction Neutralization Test (PRNT) Protocol. Retrieved from [Link]

• Richmond, A., & Su, Y. (2008). Mouse xenograft models vs. GEM models for human cancer therapeutics. Disease models & mechanisms, 1(2-3), 78-82.
• Voskoglou-Nomikos, T., Pater, J. L., & Seymour, L. (2003). Clinical predictive value of the in vitro cell line, human xenograft, and mouse allograft preclinical cancer models. Clinical Cancer Research, 9(11), 4227-4239.
• Jung, J. (2014). Human tumor xenograft models for preclinical assessment of anticancer drug development. Journal of Cancer Prevention, 19(4), 259.
• Zuo, Y., Li, R., Zhang, Y., Bao, G., Le, Y., & Yan, L. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2396-2413.
• Al-Harthy, T., Zoghaib, W. M., Pflüger, M., Schöpel, M., Önder, K., Reitsammer, M., ... & Abdel-Jalil, R. (2016). Design, synthesis, and cytotoxicity of 5-fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) benzoxazoles. Molecules, 21(10), 1290.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thymidylate synthase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of Synthetic Routes to 5-Fluoro-2-(methylthio)pyrimidine: A Guide for Researchers and Drug Development Professionals

Abstract

5-Fluoro-2-(methylthio)pyrimidine is a cornerstone building block in medicinal chemistry, prized for its role in the synthesis of a multitude of clinically significant molecules. The strategic placement of a fluorine atom at the 5-position and a versatile methylthio group at the 2-position provides a scaffold ripe for derivatization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide offers a comparative analysis of three principal synthetic routes to this valuable intermediate, providing an in-depth examination of their respective methodologies, mechanistic underpinnings, and practical considerations. By presenting experimental data and field-proven insights, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions when selecting a synthetic strategy tailored to their specific needs, be it for small-scale discovery or large-scale manufacturing.

Introduction: The Strategic Importance of 5-Fluoro-2-(methylthio)pyrimidine

The pyrimidine nucleus is a ubiquitous motif in a vast array of biologically active compounds, including several blockbuster drugs. The introduction of a fluorine atom, a bioisostere of a hydrogen atom or a methyl group, can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity. The 2-(methylthio) group serves as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions, allowing for the facile introduction of diverse functionalities at this position. This unique combination of a fluorine atom and a methylthio group makes 5-fluoro-2-(methylthio)pyrimidine a highly sought-after precursor in the pharmaceutical industry for the development of novel therapeutics, particularly in the fields of oncology and virology. The efficiency and scalability of its synthesis are therefore critical considerations for any drug development program.

Route 1: The Classical Thiourea Condensation Approach

This long-established route builds the pyrimidine ring from acyclic precursors through a condensation reaction, followed by functional group manipulations. It is a multi-step process that offers a fundamental approach to pyrimidine synthesis.

Experimental Protocol

Step 1: Synthesis of 5-Fluoro-2-thiouracil. A convenient synthesis can be achieved through the hydrolytic deamination of 5-fluoro-2-thiocytosine.[1] Alternatively, the condensation of an appropriate three-carbon precursor with thiourea can be employed.[2][3]

Step 2: S-Methylation. The resulting 5-fluoro-2-thiouracil is then S-methylated using a suitable methylating agent, such as dimethyl sulfate or methyl iodide, in the presence of a base.[4][5] This step yields 5-fluoro-2-(methylthio)pyrimidin-4(3H)-one.

Step 3: Chlorination. The 4-oxo group is subsequently converted to a chloro group using a chlorinating agent like phosphorus oxychloride (POCl₃), yielding 4-chloro-5-fluoro-2-(methylthio)pyrimidine.

Step 4: Dechlorination. The final step involves the selective removal of the 4-chloro group, typically through catalytic hydrogenation (e.g., using H₂ over a palladium catalyst), to afford the target molecule, 5-fluoro-2-(methylthio)pyrimidine.

Mechanistic Rationale and Critical Considerations

The initial cyclocondensation is a classic example of pyrimidine ring formation.[2] The subsequent S-methylation is a nucleophilic attack of the thiolate on the methylating agent.[4] The chlorination and dechlorination steps are standard transformations in pyrimidine chemistry.

While this route utilizes readily available starting materials, it is often plagued by multiple steps, the use of harsh and hazardous reagents like POCl₃, and potentially low overall yields. The need for multiple intermediate purifications can also render this route less attractive for large-scale synthesis.

Route 2: A More Convergent Synthesis from 2,4-Dichloro-5-fluoropyrimidine

This approach begins with a pre-formed pyrimidine ring and introduces the desired functionalities through sequential nucleophilic substitutions. This strategy significantly reduces the number of steps compared to the classical route.

Experimental Protocol

Step 1: Regioselective Thiomethylation. 2,4-Dichloro-5-fluoropyrimidine is treated with one equivalent of sodium thiomethoxide (NaSMe) in a suitable solvent at a controlled temperature. This reaction typically yields a mixture of the desired 2-(methylthio)-4-chloro-5-fluoropyrimidine and the isomeric 4-(methylthio)-2-chloro-5-fluoropyrimidine.

Step 2: Reduction. The 4-chloro group of the desired isomer is then selectively reduced, often via catalytic hydrogenation, to yield 5-fluoro-2-(methylthio)pyrimidine.

Mechanistic Rationale and Critical Considerations

The key to this route lies in controlling the regioselectivity of the initial SNAr reaction. Generally, nucleophilic attack is favored at the C4 position of 2,4-dichloropyrimidines.[6][7][8] However, the selectivity can be influenced by the substituent at the 5-position and the reaction conditions.[9] The presence of the electron-withdrawing fluorine atom at C5 can influence the relative reactivity of the C2 and C4 positions. Achieving high selectivity for the C2 substitution can be challenging and may necessitate careful optimization of reaction parameters or chromatographic separation of the isomers, which can be a significant drawback for scalability.

Route 3: The Modern Palladium-Catalyzed Cross-Coupling Strategy

Leveraging the power of modern organometallic chemistry, this route offers a direct and often highly efficient method for the synthesis of 5-fluoro-2-(methylthio)pyrimidine.

Experimental Protocol

A suitable 2-halo-5-fluoropyrimidine (e.g., 2-chloro-5-fluoropyrimidine) is subjected to a palladium-catalyzed cross-coupling reaction with a methylthio source, such as sodium thiomethoxide or methyl mercaptan in the presence of a base. The reaction is typically carried out in an inert solvent with a suitable palladium catalyst and ligand system.

Mechanistic Rationale and Critical Considerations

This approach relies on a catalytic cycle involving a palladium(0) species. Recent studies have demonstrated that specific palladium precatalysts supported by bulky N-heterocyclic carbene (NHC) ligands can achieve high C2-selectivity in the C-S coupling of 2,4-dichloropyrimidines.[6][10] This method can provide the desired product in a single, high-yielding step. However, the cost of the palladium catalyst and ligands, as well as the need to remove residual metal from the final product, are important considerations, especially in the context of pharmaceutical manufacturing.

Comparative Data Summary

Parameter	Route 1: Thiourea Condensation	Route 2: From Dichloropyrimidine	Route 3: Palladium-Catalyzed Coupling
Starting Material Availability	Readily available and inexpensive	Commercially available, moderately priced	Readily available
Number of Synthetic Steps	4	2	1
Overall Yield	Low to Moderate	Moderate	Good to Excellent
Key Reagents & Hazards	Thiourea, POCl₃ (corrosive, toxic)	NaSMe (strong nucleophile)	Palladium catalyst, ligands (costly)
Purification Challenges	Multiple intermediate purifications	Potential for isomeric mixtures requiring separation	Removal of residual palladium
Scalability	Challenging due to multiple steps and hazardous reagents	Good, if regioselectivity is high	Moderate, due to catalyst cost and removal
Green Chemistry Aspects	Poor atom economy, hazardous waste	Better atom economy	Potentially high atom economy, but metal waste

Visualizing the Synthetic Pathways

Caption: Overview of the three main synthetic routes to 5-Fluoro-2-(methylthio)pyrimidine.

Conclusion and Recommendations

The selection of an optimal synthetic route for 5-fluoro-2-(methylthio)pyrimidine is contingent upon the specific goals and constraints of a project.

• For early-stage research and discovery chemistry , where speed and versatility are paramount, the Palladium-Catalyzed Cross-Coupling (Route 3) is often the most attractive option due to its directness and high efficiency.

• For process development and scale-up , the synthesis from 2,4-dichloro-5-fluoropyrimidine (Route 2) presents a compelling balance of cost-effectiveness and a reduced step count. However, significant investment in process optimization to control regioselectivity is crucial for its successful implementation on a large scale.

• The classical Thiourea Condensation (Route 1) , while fundamental, is generally less favored in modern drug development due to its inefficiency and environmental concerns. It may, however, be a viable option if the starting materials for the other routes are not readily accessible.

Ultimately, a thorough evaluation of each route, considering factors such as cost of goods, process safety, and environmental impact, is essential. This guide provides a foundational framework to aid in this critical decision-making process, empowering chemists to choose the most appropriate path for their synthetic endeavors.

References

• Bielinska, S., et al. (2000). 2-Thio derivatives of dUrd and 5-fluoro-dUrd and their 5'-monophosphates: synthesis, interaction with tumor thymidylate synthase, and in vitro antitumor activity. Journal of Medicinal Chemistry, 43(13), 2643–2653. [Link]

• El-Gohary, S. M. (2014). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Journal of Heterocyclic Chemistry, 51(1), 1-14. [Link]

• Jackson, O. D., et al. (2022). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society, 144(5), 2146–2151. [Link]

• Li, X., et al. (2021). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. RSC Advances, 11(59), 37363-37367. [Link]

• Li, X., et al. (2021). One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S-alkylisothiourea and β-ketoester. RSC Advances, 11(59), 37363-37367. [Link]

• Sarcione, E. J., & Sokal, J. E. (1958). Detoxication of thiouracil by S-methylation. The Journal of biological chemistry, 231(2), 605–608. [Link]

• Gera, R., et al. (2013). Se- and S-Based Thiouracil and Methimazole Analogues Exert Different Inhibitory Mechanisms on Type 1 and Type 2 Deiodinases. European Thyroid Journal, 2(4), 256-264. [Link]

• Khan, I., et al. (2022). Synthesis of pyridine pyrimidine thiourea compounds 4a–4r. Journal of the Iranian Chemical Society, 19(11), 4749-4763. [Link]

• Neufeldt, S. R., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ACS Catalysis, 12(15), 9298-9306. [Link]

• Opatz, T., et al. (2019). Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. European Journal of Organic Chemistry, 2019(26), 4213-4217. [Link]

• MacCoss, M., et al. (2010). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Organic letters, 12(19), 4260–4263. [Link]

• Tumkevicius, S., et al. (2009). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. HETEROCYCLES, 78(3), 749. [Link]

• El-Sayed, M. A. A., et al. (2020). Synthesis of Novel 2-Thiouracil-5-Sulfonamide Derivatives as Potent Inducers of Cell Cycle Arrest and CDK2A Inhibition Supported by Molecular Docking. Molecules (Basel, Switzerland), 25(18), 4252. [Link]

• Desgrouas, C., et al. (2022). Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. RSC Advances, 12(30), 19532-19541. [Link]

• Johnson, T. B., & Chernoff, L. H. (1913). RESEARCHES ON PYRIMIDINES. LXVII. THE CONDENSATION OF THIOUREA WITH ETHYL ALLYLACETOACETATE. Journal of the American Chemical Society, 35(5), 585–597. [Link]

Sources

• 1. 2-Thio derivatives of dUrd and 5-fluoro-dUrd and their 5'-monophosphates: synthesis, interaction with tumor thymidylate synthase, and in vitro antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bu.edu.eg [bu.edu.eg]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Detoxication of thiouracil by S-methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Se- and S-Based Thiouracil and Methimazole Analogues Exert Different Inhibitory Mechanisms on Type 1 and Type 2 Deiodinases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 8. benchchem.com [benchchem.com]
• 9. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. C2-Selective Palladium-Catalyzed C-S Cross-Coupling of 2,4-Dihalopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship (SAR) of 5-Fluoro-2-(methylthio)pyrimidine Analogs in Oncology

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Among its many variations, the 5-fluoro-2-(methylthio)pyrimidine core has emerged as a promising template for the design of novel kinase inhibitors and anticancer agents. The strategic placement of the fluorine atom at the 5-position and the methylthio group at the 2-position provides a unique combination of electronic properties and synthetic handles that can be exploited to achieve high potency and selectivity.

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 5-fluoro-2-(methylthio)pyrimidine analogs, drawing on data from closely related compound series to elucidate the key structural determinants of biological activity. We will delve into the synthetic strategies for accessing these molecules, present comparative biological data, and provide detailed experimental protocols to empower researchers in their drug discovery efforts.

The Strategic Importance of the 5-Fluoro-2-(methylthio)pyrimidine Scaffold

The 5-fluoro-2-(methylthio)pyrimidine scaffold offers several advantages in drug design. The fluorine atom at the C5 position can enhance binding affinity through favorable interactions with the target protein, improve metabolic stability by blocking potential sites of metabolism, and modulate the pKa of adjacent functional groups. The 2-methylthio group serves as a versatile synthetic handle, allowing for the introduction of a wide array of substituents to explore the chemical space and optimize pharmacological properties. This group can be easily displaced by nucleophiles or oxidized to the corresponding sulfoxide or sulfone, further expanding the diversity of accessible analogs.

Synthesis of 5-Fluoro-2-(methylthio)pyrimidine Analogs: A General Approach

The synthesis of 5-fluoro-2-(methylthio)pyrimidine analogs typically begins with commercially available 2,4-dichloro-5-fluoropyrimidine. A selective nucleophilic substitution at the more reactive C4 position, followed by substitution at the C2 position, allows for the introduction of various functionalities. The 2-methylthio group is often introduced early in the synthesis and can be later modified.

Below is a general, illustrative synthetic scheme.

Experimental Protocol: General Synthesis of 4-amino-5-fluoro-2-(methylthio)pyrimidine Analogs

Step 1: Synthesis of 4-chloro-5-fluoro-2-(methylthio)pyrimidine

• To a solution of 2,4-dichloro-5-fluoropyrimidine (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran at 0 °C, add sodium thiomethoxide (1.05 eq) portion-wise.

• Allow the reaction mixture to stir at 0 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product, which can be purified by column chromatography.

Step 2: Amination at the C4 Position

• Dissolve 4-chloro-5-fluoro-2-(methylthio)pyrimidine (1.0 eq) in a suitable solvent like isopropanol or N,N-dimethylformamide.

• Add the desired amine (1.1 eq) and a base such as diisopropylethylamine (DIPEA) (1.5 eq).

• Heat the reaction mixture at a temperature ranging from 80 °C to 120 °C for several hours, or until the reaction is complete as indicated by TLC.

• After cooling to room temperature, dilute the mixture with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by column chromatography to obtain the desired 4-amino-5-fluoro-2-(methylthio)pyrimidine analog.

General synthetic workflow for 4-amino-5-fluoro-2-(methylthio)pyrimidine analogs.

Structure-Activity Relationship (SAR) Studies: Insights from Related Scaffolds

While comprehensive SAR studies on a diverse library of 5-fluoro-2-(methylthio)pyrimidine analogs are not extensively available in the public domain, valuable insights can be gained from closely related structures, particularly 5-trifluoromethylpyrimidine derivatives. The trifluoromethyl group is electronically similar to a fluorine atom and is often used as a bioisostere.

A study on 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives revealed important SAR trends for anticancer activity.[1] The 2-thioxo group in these compounds is a synthetic precursor to the 2-methylthio group.

Comparative Anticancer Activity of 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives

The following table summarizes the in vitro anticancer activity (IC50 in µM) of a series of these analogs against various human cancer cell lines.[1]

Compound ID	R Group (at N3 of thiazole)	A375 (Melanoma)	C32 (Melanoma)	DU145 (Prostate)	MCF-7/WT (Breast)
2a	H	>50	>50	>50	>50
2b	Phenyl	25.4	24.4	41.5	65.8
2c	2-Fluorophenyl	29.8	28.7	52.3	81.2
2d	3-Fluorophenyl	33.1	30.5	60.1	95.4
3b	Phenyl (with Cl at C7)	1.9	2.1	3.5	4.2

Key SAR Observations:

• Importance of the N3-substituent: The unsubstituted analog (2a ) was inactive, highlighting the necessity of a substituent at the N3 position of the thiazole ring for anticancer activity.[1]

• Aromatic Substituents: The introduction of a phenyl group (2b ) conferred significant cytotoxic activity.[1]

• Effect of Halogenation on the Phenyl Ring: The presence of a fluorine atom on the phenyl ring (2c and 2d ) did not improve and in some cases slightly decreased the activity compared to the unsubstituted phenyl analog (2b ).[1]

• Crucial Role of the C7-substituent: Replacement of the C7-oxo group with a chlorine atom (as in compound 3b ) led to a dramatic increase in potency across all tested cell lines, with IC50 values in the low micromolar range.[1] This suggests that the electronic and steric properties at this position are critical for potent anticancer activity.

These findings suggest that for the 5-fluoro-2-(methylthio)pyrimidine scaffold, modifications at positions corresponding to the N3 and C7 of the thiazolopyrimidine system will be crucial for optimizing anticancer efficacy. Specifically, exploring various aromatic and heteroaromatic substituents at the position analogous to N3 and investigating the impact of different functionalities at the C4 position of the pyrimidine ring are promising avenues for future research.

Performance Comparison with Alternative Kinase Inhibitors

Many pyrimidine-based compounds exert their anticancer effects by inhibiting protein kinases. To provide a broader context, the table below compares the activity of a potent 5-trifluoromethylpyrimidine-based EGFR inhibitor with established EGFR inhibitors.

Compound	Target	A549 (Lung Cancer) IC50 (µM)	EGFR Kinase IC50 (µM)
Compound 9u ¹	EGFR	0.35	0.091
Gefitinib	EGFR	0.015	0.023
Erlotinib	EGFR	0.048	0.002

¹(E)-3-((2-((4-(3-(3-fluorophenyl)acrylamido)phenyl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)-N-methylthiophene-2-carboxamide. Data from a study on 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors.[2]

While Gefitinib and Erlotinib are more potent, compound 9u demonstrates that the 5-trifluoromethylpyrimidine scaffold can be elaborated to produce highly potent EGFR inhibitors. This provides a strong rationale for the exploration of 5-fluoro-2-(methylthio)pyrimidine analogs as potential kinase inhibitors.

Experimental Protocol: In Vitro Kinase Inhibition Assay

To evaluate the inhibitory activity of newly synthesized 5-fluoro-2-(methylthio)pyrimidine analogs against a specific kinase, a biochemical assay is essential. The following is a general protocol for an in vitro kinase inhibition assay.

Materials:

• Recombinant kinase enzyme

• Kinase-specific substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Test compounds (dissolved in DMSO)

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or radiolabeled ATP)

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction Setup: In a 96-well or 384-well plate, add the kinase assay buffer.

• Add the test compound dilutions to the appropriate wells. Include positive (no inhibitor) and negative (no enzyme) controls.

• Add the kinase enzyme to all wells except the negative controls and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiate Reaction: Add a mixture of the substrate and ATP to all wells to start the kinase reaction.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C or 37 °C) for a specified time (e.g., 30-60 minutes).

• Detection: Stop the reaction and measure the kinase activity using the chosen detection method. For example, in an ADP-Glo™ assay, a reagent is added to deplete the remaining ATP, followed by another reagent to convert the generated ADP into a luminescent signal.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the positive control. Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Workflow for an in vitro kinase inhibition assay.

Future Perspectives

The 5-fluoro-2-(methylthio)pyrimidine scaffold holds significant potential for the development of novel therapeutics, particularly in the realm of oncology. The SAR insights gleaned from related pyrimidine series provide a solid foundation for the rational design of new analogs with improved potency and selectivity. Future efforts should focus on the systematic exploration of substituents at various positions of the pyrimidine ring, guided by computational modeling and a deep understanding of the target biology. The versatility of the 2-methylthio group as a synthetic handle will undoubtedly facilitate the generation of diverse chemical libraries, increasing the probability of identifying clinical candidates. As our understanding of the molecular drivers of cancer continues to grow, so too will the opportunities for leveraging the unique properties of the 5-fluoro-2-(methylthio)pyrimidine scaffold to design the next generation of targeted therapies.

References

• Mai, A., Artico, M., Sbardella, G., et al. (2001). Structure-based design, synthesis, and biological evaluation of conformationally restricted novel 2-alkylthio-6-[1-(2,6-difluorophenyl)alkyl]-3,4-dihydro-5-alkylpyrimidin-4(3H)-ones as non-nucleoside inhibitors of HIV-1 reverse transcriptase. Journal of Medicinal Chemistry, 44(9), 1475-1487. [Link]

• Serafin, K., Wujec, M., & Paneth, P. (2020). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 25(15), 3343. [Link]

• Munchhof, M. J., Beebe, J. S., Casavant, J. M., et al. (2004). Design and SAR of thienopyrimidine and thienopyridine inhibitors of VEGFR-2 kinase activity. Bioorganic & Medicinal Chemistry Letters, 14(1), 21-24. [Link]

• Li, Y., Wang, Y., Liu, Y., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2269-2281. [Link]

• Wang, W., Tadesse, S., Yu, M., et al. (2023). Discovery of 5′-Substituted 5-Fluoro-2′-deoxyuridine Monophosphate Analogs: A Novel Class of Thymidylate Synthase Inhibitors. Journal of Medicinal Chemistry, 66(5), 3584-3596. [Link]

Sources

• 1. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives | MDPI [mdpi.com]
• 2. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Kinome: A Comparative Cross-Reactivity Profile of 5-Fluoro-2-(methylthio)pyrimidine-Based Inhibitors

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, particularly within oncology and immunology, kinase inhibitors have emerged as a cornerstone of targeted therapy. The pyrimidine scaffold, a privileged structure in medicinal chemistry, has given rise to numerous potent inhibitors. Among these, derivatives of 5-Fluoro-2-(methylthio)pyrimidine represent a promising class of compounds. However, the therapeutic success of any kinase inhibitor is intrinsically linked to its selectivity. Off-target activities can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology. Therefore, a comprehensive understanding of an inhibitor's cross-reactivity profile across the human kinome is paramount.

This guide provides an in-depth comparison of methodologies to profile the selectivity of 5-Fluoro-2-(methylthio)pyrimidine-based inhibitors. We will delve into the rationale behind experimental choices, provide detailed protocols for key assays, and present comparative data to aid in the interpretation of results. As a Senior Application Scientist, the goal is to equip you with the knowledge to design and execute robust cross-reactivity profiling strategies, ensuring the confident progression of your drug discovery programs.

The Rationale for Cross-Reactivity Profiling

The human kinome comprises over 500 kinases, many of which share significant structural homology within their ATP-binding pockets. This conservation makes the development of truly selective inhibitors a formidable challenge.[1][2] Cross-reactivity profiling is therefore not merely a characterization step but a critical predictive tool for an inhibitor's therapeutic window. Early and comprehensive profiling can mitigate the risk of late-stage clinical failures due to unexpected off-target effects.[3]

There are two primary motivations for in-depth selectivity screening:

• Toxicity Prediction: Identifying interactions with kinases outside the intended target family can preemptively flag potential adverse effects. For instance, inhibition of kinases like hERG can lead to cardiotoxicity.

• Polypharmacology Discovery: Unintended targets are not always detrimental. In some instances, hitting multiple nodes in a disease-related pathway can lead to enhanced efficacy. A well-defined cross-reactivity profile can uncover these opportunities.

Key Methodologies for Kinase Inhibitor Profiling

A multi-faceted approach, combining both in vitro biochemical assays and cell-based target engagement studies, provides the most comprehensive picture of an inhibitor's selectivity.

In Vitro Kinome-Wide Profiling

Large-scale kinase panel screening is the gold standard for assessing the selectivity of an inhibitor against a broad array of purified kinases.[4] These assays typically measure the inhibition of kinase activity at a fixed concentration of the test compound.

One widely utilized platform is the KINOMEscan™ assay from DiscoveRx (now part of Eurofins). This competition binding assay is independent of ATP and provides a quantitative measure of inhibitor binding to a panel of over 450 kinases. The output is typically presented as percent inhibition relative to a control, allowing for a broad overview of the inhibitor's selectivity.

While extensive public data on the 5-Fluoro-2-(methylthio)pyrimidine scaffold is limited, we can examine the kinome scan data of structurally related aminopyrimidine-based inhibitors to illustrate the principles of data interpretation. The following table presents a hypothetical summary based on publicly available data for similar compounds.[2][5]

Kinase Target	Percent Inhibition at 1 µM	Kinase Family	Putative Interaction
FLT3	98	Tyrosine Kinase	Primary Target
CHK1	95	Serine/Threonine Kinase	Intended Target
c-Kit	35	Tyrosine Kinase	Off-Target
VEGFR2	28	Tyrosine Kinase	Off-Target
Aurora A	15	Serine/Threonine Kinase	Weak Off-Target
CDK2	10	Serine/Threonine Kinase	Weak Off-Target
p38α	5	Serine/Threonine Kinase	Negligible
JNK1	2	Serine/Threonine Kinase	Negligible

Data Interpretation: This profile suggests a potent dual inhibitor of FLT3 and CHK1. The significant inhibition of these primary targets at 1 µM is the desired outcome. The moderate inhibition of c-Kit and VEGFR2 indicates potential off-target activities that warrant further investigation. The weak inhibition of Aurora A and CDK2, and negligible interaction with p38α and JNK1, suggest a favorable selectivity profile against these kinases.

This protocol outlines a general procedure for a 384-well plate-based kinase assay using the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in a kinase reaction.

Materials:

• Kinase of interest

• Substrate peptide/protein

• ATP

• Test inhibitor (e.g., a 5-Fluoro-2-(methylthio)pyrimidine derivative)

• Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• 384-well white assay plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test inhibitor in DMSO. A typical starting concentration for a 10-point dose-response curve might be 100 µM.

• Kinase Reaction Setup:

  • Add 2.5 µL of the test inhibitor dilution or DMSO (vehicle control) to the appropriate wells of the 384-well plate.

  • Prepare a kinase/substrate master mix in Kinase Reaction Buffer. The final concentration of the kinase and substrate should be optimized for each specific assay.

  • Add 5 µL of the kinase/substrate master mix to each well.

• Initiate Reaction:

  • Prepare an ATP solution in Kinase Reaction Buffer. The final ATP concentration should ideally be at the Km for each kinase to accurately determine IC₅₀ values.

  • Add 2.5 µL of the ATP solution to each well to start the reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

• Luminescence Generation:

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC₅₀ value by fitting the data to a dose-response curve.

Caption: A step-by-step workflow for the Cellular Thermal Shift Assay.

Interpreting Cross-Reactivity Data: A Holistic View

The ultimate goal of cross-reactivity profiling is to build a comprehensive "selectivity map" for your inhibitor. This requires integrating data from multiple sources.

• Primary Screening (e.g., KinomeScan™): Provides a broad, initial assessment of potential off-targets. Hits from this screen should be prioritized for further validation.

• Secondary Enzymatic Assays (IC₅₀ Determination): Confirms the potency of the inhibitor against both the primary target(s) and key off-targets identified in the primary screen. This allows for a quantitative comparison of inhibitory activity.

• Cellular Target Engagement (CETSA): Validates that the inhibitor binds to its intended target and potential off-targets in a physiological context. Discrepancies between in vitro and cellular data can highlight issues with cell permeability or efflux.

• Downstream Signaling Analysis: For confirmed off-targets, it is crucial to assess whether their inhibition leads to a functional consequence in cells. This can be done by examining the phosphorylation status of known substrates of the off-target kinase.

Case Study: Hypothetical Cross-Reactivity Profile of a 5-Fluoro-2-(methylthio)pyrimidine-based FLT3/CHK1 Inhibitor

Let's consider a hypothetical inhibitor, "Compound X," from the 5-Fluoro-2-(methylthio)pyrimidine class, designed as a dual FLT3/CHK1 inhibitor for acute myeloid leukemia (AML).

Assay	FLT3	CHK1	c-Kit	VEGFR2
KinomeScan™ (% Inh @ 1 µM)	98%	95%	35%	28%
Biochemical IC₅₀ (nM)	5	10	250	500
CETSA ΔTm (°C)	+5.2	+4.8	+1.5	+0.8
Cellular p-STAT5 (FLT3 downstream)	Strong Inhibition	N/A	Moderate Inhibition	N/A
Cellular p-CDC25C (CHK1 downstream)	N/A	Strong Inhibition	N/A	N/A

Analysis:

• On-Target Potency: Compound X demonstrates high potency against its intended targets, FLT3 and CHK1, in both biochemical and cellular assays. The significant thermal shifts in CETSA confirm robust target engagement in cells. The inhibition of downstream signaling pathways further validates its on-target activity.

• Off-Target Liability: While the biochemical IC₅₀ values for c-Kit and VEGFR2 are significantly higher than for the primary targets, they are still in the sub-micromolar range. The CETSA data shows a modest thermal shift for c-Kit, suggesting some cellular engagement, while the shift for VEGFR2 is minimal. The moderate inhibition of p-STAT5 by c-Kit inhibition warrants further investigation, as c-Kit is also implicated in AML.

Future Directions and Advanced Techniques

The field of cross-reactivity profiling is continually evolving. Advanced techniques such as chemical proteomics, which uses affinity-based probes to pull down inhibitor targets from cell lysates, can provide an unbiased view of the inhibitor's interactome. Mass spectrometry-based CETSA (MS-CETSA) allows for the simultaneous assessment of thermal stability changes across thousands of proteins, offering a global perspective on target and off-target engagement.

By employing a rigorous and multi-pronged approach to cross-reactivity profiling, researchers can gain a deep understanding of their 5-Fluoro-2-(methylthio)pyrimidine-based inhibitors, de-risk their development, and ultimately increase the probability of clinical success.

References

• 1. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extending kinome coverage by analysis of kinase inhibitor broad profiling data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Metabolic Stability of 5-Fluoro-2-(methylthio)pyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery, optimizing the metabolic stability of lead compounds is a critical hurdle. Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites, ultimately derailing promising therapeutic candidates. This guide provides an in-depth technical comparison of the metabolic stability of 5-Fluoro-2-(methylthio)pyrimidine derivatives, offering insights into the rationale behind experimental design and the interpretation of metabolic data. We will explore the impact of fluorination on metabolic fate and present a framework for assessing the viability of this chemical scaffold in drug development programs.

The Rationale for Fluorination: A Shield Against Metabolic Attack

The strategic introduction of fluorine into a drug candidate's structure is a well-established strategy to enhance its metabolic stability.[1] This is primarily due to the high strength of the carbon-fluorine (C-F) bond, which is significantly more resistant to enzymatic cleavage by oxidative enzymes like the cytochrome P450 (CYP450) superfamily compared to a carbon-hydrogen (C-H) bond. By replacing a hydrogen atom at a metabolically labile position with fluorine, chemists can effectively "block" or significantly slow down oxidative metabolism. This often translates to a longer in vivo half-life and improved oral bioavailability.

In the context of 2-(methylthio)pyrimidine derivatives, the pyrimidine ring itself and the methylthio group are potential sites of metabolic transformation. The 5-position of the pyrimidine ring is susceptible to oxidation. The introduction of a fluorine atom at this position is hypothesized to significantly enhance metabolic stability by preventing this oxidation.

Key Metabolic Pathways: The Battleground of Biotransformation

The metabolic fate of a xenobiotic is primarily determined by the activity of drug-metabolizing enzymes, which are broadly categorized into Phase I and Phase II enzymes.

Phase I Metabolism: The Front Line of Oxidation

Phase I reactions, primarily oxidations, reductions, and hydrolyses, introduce or expose functional groups on the parent compound. The major players in Phase I metabolism are:

• Cytochrome P450 (CYP450) Enzymes: This superfamily of heme-containing monooxygenases is responsible for the metabolism of a vast majority of drugs.[2][3] They catalyze a wide range of oxidative reactions, including aromatic hydroxylation and heteroatom oxidation.[4][5] For 2-(methylthio)pyrimidine derivatives, CYP450s are the likely culprits for oxidation of the pyrimidine ring and the methylthio group.

• Flavin-containing Monooxygenases (FMOs): FMOs are another class of Phase I enzymes that specialize in the oxygenation of soft nucleophiles, such as compounds containing sulfur and nitrogen atoms.[6][7] The methylthio group of our target compounds is a prime substrate for FMO-mediated S-oxidation.

Phase II Metabolism: The Conjugation and Clearance Crew

Phase II enzymes conjugate the modified compounds with endogenous molecules, increasing their water solubility and facilitating their excretion. Key Phase II enzymes include UDP-glucuronosyltransferases (UGTs) and glutathione S-transferases (GSTs).

Visualizing the Metabolic Landscape

The following diagrams illustrate the key metabolic pathways for 2-(methylthio)pyrimidine and the hypothesized impact of 5-fluorination.

Caption: Proposed metabolic pathways for 2-(methylthio)pyrimidine.

Caption: Hypothesized metabolic pathways for 5-Fluoro-2-(methylthio)pyrimidine.

Comparative In Vitro Metabolic Stability: An Illustrative Dataset

To objectively compare the metabolic stability of 5-Fluoro-2-(methylthio)pyrimidine derivatives, a series of in vitro experiments are essential. The following table presents a scientifically plausible, illustrative dataset from a head-to-head comparison in human liver microsomes. Note: This data is for illustrative purposes to demonstrate the expected outcomes and data presentation.

Compound	Structure	t1/2 (min)	CLint (µL/min/mg protein)
Comparator A	2-(methylthio)pyrimidine	15	46.2
Test Compound 1	5-Fluoro-2-(methylthio)pyrimidine	> 60	< 11.5
Comparator B	2-aminopyrimidine	45	15.4
Comparator C	5-Fluoro-2-aminopyrimidine	> 60	< 11.5

Interpretation of the Illustrative Data:

• Comparator A vs. Test Compound 1: The non-fluorinated 2-(methylthio)pyrimidine (Comparator A) exhibits a short half-life and high intrinsic clearance, indicating rapid metabolism. In contrast, the 5-fluoro analog (Test Compound 1) shows significantly enhanced stability, with a half-life exceeding 60 minutes and low intrinsic clearance. This supports the hypothesis that the 5-position is a primary site of metabolism and that fluorination effectively blocks this pathway.

• Comparator B vs. Comparator C: A similar trend is observed with the 2-amino-pyrimidine analogs. Fluorination at the 5-position leads to a substantial increase in metabolic stability. This further strengthens the rationale for using 5-fluorination as a strategy to improve the pharmacokinetic profile of pyrimidine-based compounds.

Experimental Protocols for Assessing Metabolic Stability

To generate the type of data presented above, rigorous and well-controlled in vitro assays are necessary. The following are detailed protocols for two of the most common and informative assays.

Protocol 1: Liver Microsomal Stability Assay

This assay is a cornerstone for evaluating Phase I metabolic stability, particularly CYP450-mediated metabolism.

Objective: To determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of a test compound in a liver microsomal fraction.

Materials:

• Pooled human liver microsomes (HLMs)

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Test compounds and positive controls (e.g., a rapidly metabolized compound like testosterone)

• Acetonitrile (ACN) with an internal standard (for quenching and analysis)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Workflow Diagram:

Caption: Workflow for the in vitro liver microsomal stability assay.

Step-by-Step Procedure:

• Preparation: Thaw pooled human liver microsomes on ice. Prepare working solutions of the test compounds and positive controls in a suitable solvent (e.g., DMSO, ensuring the final concentration in the incubation is ≤ 1%). Prepare the NADPH regenerating system in phosphate buffer.

• Incubation Setup: In a 96-well plate, add the liver microsome suspension to each well.

• Pre-incubation: Add the test compound or positive control to the wells and pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

• Reaction Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well. This marks time zero.

• Time-course Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in the respective wells by adding an equal volume of cold acetonitrile containing a suitable internal standard.

• Protein Precipitation: After the final time point, seal the plate and centrifuge at high speed to pellet the precipitated microsomal proteins.

• Sample Analysis: Transfer the supernatant to a new 96-well plate for analysis by a validated LC-MS/MS method to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t1/2) using the equation: t1/2 = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (V/P) * (0.693 / t1/2), where V is the incubation volume and P is the amount of microsomal protein.

Protocol 2: Hepatocyte Stability Assay

This assay provides a more physiologically relevant model as it uses intact liver cells, which contain both Phase I and Phase II enzymes and their necessary cofactors.

Objective: To determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) of a test compound in a suspension of hepatocytes.

Materials:

• Cryopreserved human hepatocytes

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Test compounds and positive controls

• Acetonitrile (ACN) with an internal standard

• 96-well plates

• Incubator/shaker (37°C, 5% CO2)

• LC-MS/MS system

Step-by-Step Procedure:

• Hepatocyte Preparation: Thaw cryopreserved hepatocytes according to the supplier's protocol and determine cell viability (should be >80%). Resuspend the viable hepatocytes in incubation medium to the desired cell density.

• Incubation Setup: Add the hepatocyte suspension to the wells of a 96-well plate.

• Reaction Initiation: Add the test compound or positive control to the wells to initiate the incubation.

• Time-course Sampling: At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), transfer an aliquot of the hepatocyte suspension from the respective wells into a separate 96-well plate containing cold acetonitrile with an internal standard to stop the reaction and lyse the cells.

• Protein Precipitation: After the final time point, seal the plate and centrifuge at high speed.

• Sample Analysis: Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis: The data analysis is performed in the same manner as for the microsomal stability assay.

Conclusion and Future Directions

The strategic incorporation of fluorine at the 5-position of the 2-(methylthio)pyrimidine scaffold is a promising strategy for enhancing metabolic stability. The illustrative data and established experimental protocols provided in this guide offer a robust framework for researchers to assess and compare the metabolic liabilities of their compounds. By understanding the interplay between chemical structure and metabolic fate, drug development professionals can make more informed decisions, leading to the design of safer and more effective medicines. Further studies, including metabolite identification and reaction phenotyping, will be crucial to fully elucidate the metabolic pathways and the specific enzymes involved in the clearance of these derivatives.

References

• Yang, Y., et al. (2012). Bioactivation of 2-(alkylthio)-1,3,4-thiadiazoles and 2-(alkylthio)-1,3-benzothiazoles. Chemical Research in Toxicology, 26(1), 83-94. [Link]

• Larsen, G. L., et al. (1988). In vitro metabolism of the methylthio group of 2-methylthiobenzothiazole by rat liver. Xenobiotica, 18(3), 313-322. [Link]

• Thorn, V. M., et al. (2011). PharmGKB summary: fluoropyrimidine pathways. Pharmacogenetics and Genomics, 21(8), 520-524. [Link]

• Long, J. Q., et al. (2013). 5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs. Cancers, 5(3), 899-918. [Link]

• Optibrium. (n.d.). What's the importance of cytochrome P450 metabolism? [Link]

• Metabolon. (n.d.). The Role of CYP450 Enzymes in Drug Metabolism. [Link]

• Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical Research in Toxicology, 21(1), 70-83. [Link]

• Phillips, I. R., & Shephard, E. A. (2017). Drug metabolism by flavin-containing monooxygenases of human and mouse. Expert Opinion on Drug Metabolism & Toxicology, 13(2), 167-181. [Link]

• Wikipedia. (n.d.). Flavin-containing monooxygenase. [Link]

• Guengerich, F. P. (2001). Common and uncommon cytochrome P450 reactions related to metabolism and chemical toxicity. Chemical Research in Toxicology, 14(6), 611-650. [Link]

• Meunier, B., et al. (2004). Mechanisms of Cytochrome P450-Catalyzed Oxidations. Accounts of Chemical Research, 37(8), 578-586. [Link]

• Hughes, T. B., et al. (2021). Modeling the Bioactivation and Subsequent Reactivity of Drugs. Chemical Research in Toxicology, 34(2), 584-600. [Link]

• Kalgutkar, A. S., et al. (2005). A comprehensive listing of bioactivation pathways of organic functional groups. Current Drug Metabolism, 6(3), 161-225. [Link]

• Valadie, M., et al. (2014). Bioactivation potential of thiophene-containing drugs. Chemical Research in Toxicology, 27(9), 1475-1488. [Link]

• St. Jean, D. J., Jr, & Fotsch, C. (2012). Mitigating heterocycle metabolism in drug discovery. Journal of Medicinal Chemistry, 55(13), 6002-6020. [Link]

• Google Patents. (2021). WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine.

• Medicines for All Institute (M4ALL) - Virginia Commonwealth University. (n.d.). Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. [Link]

• Jochheim, C., et al. (1994). A procedure for the determination of 5-fluorouracil in tissue using microbore HPLC and fluorescence detection. Analytical Biochemistry, 217(2), 285-291. [Link]

Sources

• 1. Metabolic alteration of 2-methylthio-4-amino-5-hydroxymethylpyrimidine (methioprim) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Modeling the Bioactivation and Subsequent Reactivity of Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. courses.washington.edu [courses.washington.edu]
• 5. Mechanisms of Cytochrome P450-Catalyzed Oxidations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioactivation potential of thiophene-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A procedure for the determination of 5-fluorouracil in tissue using microbore HPLC and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Comparing Spectroscopic Data with Theoretical Calculations

For researchers, scientists, and professionals in drug development, the synergy between experimental spectroscopy and theoretical calculations is a powerful tool for elucidating molecular structures, understanding chemical processes, and confirming the identity of synthesized compounds. This guide provides an in-depth, objective comparison of how to bridge the gap between the benchtop and the computational model, ensuring that your interpretations are robust, reliable, and grounded in solid scientific principles.

The Indispensable Dialogue: Why Compare Experimental and Theoretical Spectra?

In an ideal world, an experimental spectrum would provide an unambiguous fingerprint of a molecule, revealing all its structural and electronic secrets. In reality, spectra can be complex, with overlapping peaks, solvent effects, and conformational ambiguities. This is where theoretical calculations become an invaluable partner. By simulating the spectrum of a proposed structure, we can:

• Validate a Hypothesis: Confirm that the synthesized or isolated compound matches the expected structure.

• Assign Spectral Features: Deconvolute complex experimental spectra by assigning specific vibrational modes or electronic transitions to observed peaks.[1][2]

• Predict Spectroscopic Properties: Investigate the spectra of unstable intermediates or theoretical molecules that have not yet been synthesized.

• Understand Molecular Properties: Gain deeper insights into the electronic structure, bonding, and conformational dynamics of a molecule.[3]

This guide will walk you through the essential steps of this comparative analysis, from the foundational principles of theoretical calculations to the practicalities of data processing and interpretation.

The Theoretical Foundation: A Glimpse into Computational Spectroscopy

The accuracy of your theoretical spectrum is paramount. The choice of computational method and basis set will directly impact the quality of the comparison. Density Functional Theory (DFT) has emerged as a workhorse in computational chemistry for its balance of accuracy and computational cost, making it a popular choice for calculating a variety of spectroscopic properties.[3]

Common Theoretical Approaches for Spectroscopy:

Spectroscopic Technique	Common Theoretical Method	Key Calculated Parameters
Infrared (IR) & Raman	DFT (e.g., B3LYP functional)	Vibrational Frequencies, IR Intensities, Raman Activities
UV-Vis	Time-Dependent DFT (TD-DFT)	Excitation Energies, Oscillator Strengths
NMR	DFT (GIAO method)	Isotropic Shielding Constants (converted to Chemical Shifts)

Causality in Method Selection: The choice of a functional like B3LYP is not arbitrary. It's a hybrid functional that incorporates a portion of exact Hartree-Fock exchange, which has been shown to provide a good description of molecular vibrations for many organic molecules.[3] Similarly, TD-DFT is the go-to method for electronic excitations as it provides a computationally efficient way to access the excited state properties that govern UV-Vis absorption.

The Experimental Benchmark: Acquiring High-Quality Data

The adage "garbage in, garbage out" holds true. A meaningful comparison requires a high-quality experimental spectrum.

Protocol for Acquiring a Robust Experimental IR Spectrum:

• Sample Purity: Ensure the sample is as pure as possible to avoid interfering peaks.

• Background Correction: Meticulously record a background spectrum of the solvent and sample holder (e.g., KBr pellet, ATR crystal) and subtract it from the sample spectrum.

• Appropriate Sample Preparation: The choice of technique (e.g., KBr pellet, Nujol mull, thin film, solution) can influence peak positions and shapes. Be consistent and report the method used.

• Sufficient Signal-to-Noise: Co-add multiple scans to improve the signal-to-noise ratio, ensuring weak signals are clearly discernible.

• Resolution: Use a resolution appropriate for the sample. A resolution of 4 cm⁻¹ is typically sufficient for routine analysis of organic compounds.

The Core of the Comparison: Aligning Theory with Reality

Directly overlaying a raw calculated spectrum on an experimental one will rarely result in a perfect match. Several factors contribute to the discrepancies, and understanding how to correct for them is key to a successful comparison.

The Workflow of Spectral Comparison

The following diagram illustrates the general workflow for comparing experimental and theoretical spectroscopic data.

Caption: Workflow for comparing experimental and theoretical spectra.

Key Adjustments for a Meaningful Comparison

Frequency Scaling (Vibrational Spectroscopy): DFT calculations of vibrational frequencies are often systematically higher than experimental values due to the harmonic approximation and basis set deficiencies.[4] To account for this, a scaling factor is typically applied to the calculated frequencies.

• Why Scale? The harmonic approximation assumes that molecular vibrations are perfectly parabolic, which is not entirely accurate. Anharmonicity, which is the deviation from this ideal behavior, tends to lower the observed vibrational frequencies. Scaling is an empirical correction for this.

• How to Scale: A common approach is to use a pre-determined scaling factor for a specific DFT functional and basis set combination. For B3LYP/6-31G(d), a scaling factor of around 0.96 is often used.

Example of a Scaled Comparison:

Experimental Peak (cm⁻¹)	Calculated Peak (cm⁻¹)	Scaled Calculated Peak (cm⁻¹)	Assignment
3050	3175	3048	C-H stretch (aromatic)
1680	1750	1680	C=O stretch
1600	1665	1598	C=C stretch (aromatic)

Broadening the Theoretical Spectrum: Calculated spectra are typically represented as stick spectra, where each peak is an infinitely sharp line.[5] Experimental spectra, however, exhibit broadened peaks due to factors like instrument resolution and intermolecular interactions. To facilitate visual comparison, the theoretical stick spectrum must be convoluted with a broadening function, such as a Gaussian or Lorentzian function.[6]

Intensity Normalization (UV-Vis Spectroscopy): The y-axis of an experimental UV-Vis spectrum (absorbance) is concentration-dependent, while the y-axis of a theoretical spectrum is typically oscillator strength. For a qualitative comparison, it is common to normalize both spectra to their most intense peak.[6]

Software for Spectral Comparison

While manual comparison in software like Excel or Origin is possible, several specialized programs can streamline the process:

• SpectraMatcher: An interactive tool for comparing experimental and computed vibronic spectra, featuring automated peak matching.[7][8]

• SpectraFit: An open-source tool for interactive spectral analysis and peak fitting.[9]

• Chemissian: Software that can analyze and visualize UV-Visible spectra from various quantum chemistry software outputs.[10]

• AMSspectra: A graphical user interface module that allows for side-by-side comparison of simulated and experimental spectra.[5]

Interpreting the Results: Beyond a Simple Overlay

A good visual match between the scaled and broadened theoretical spectrum and the experimental spectrum provides strong evidence for the proposed structure. However, the analysis doesn't stop there.

Peak Assignment: The primary goal of the comparison is often to assign the experimental peaks to specific molecular motions (for vibrational spectroscopy) or electronic transitions (for UV-Vis).[1] Computational chemistry software provides detailed information about each calculated vibration or transition, allowing for a confident assignment.

Identifying Discrepancies: Significant differences between the experimental and theoretical spectra can be just as informative as a good match. They may indicate:

• An incorrect proposed structure.

• The presence of multiple conformers in the experimental sample.

• Strong intermolecular interactions (e.g., hydrogen bonding) in the experimental sample that were not accounted for in the gas-phase calculation.

• The limitations of the chosen theoretical method.

Self-Validating Systems: The process of comparing experimental and theoretical data is inherently self-validating. If the calculated spectrum of a proposed structure, after appropriate scaling and broadening, closely matches the experimental spectrum, it provides strong validation for both the experimental result and the theoretical model. Conversely, a poor match prompts a re-evaluation of the proposed structure, the experimental conditions, or the computational methodology.

Best Practices for Reporting and Publication

When publishing research that includes a comparison of experimental and theoretical spectra, it is crucial to provide sufficient detail for the work to be reproducible.

Essential Information to Include:

• Experimental Details: Full details of the sample preparation, instrumentation, and data processing.[11]

• Computational Details: The software used, the theoretical method (functional and basis set), any symmetry constraints, and the scaling factor applied.

• Data Presentation: Present the overlaid spectra in a clear figure. A table comparing the experimental peak positions with the scaled theoretical values and their assignments is also highly recommended.[11][12]

Conclusion: A Symbiotic Relationship

References

• SpectraMatcher: A Python Program for Interactive Analysis and Peak Assignment of Vibronic Spectra. arXiv. Available at: [Link]

• Overlay and compare two spectra. YouTube. Available at: [Link]

• Introducing SpectraFit: An Open-Source Tool for Interactive Spectral Analysis. ACS Publications. Available at: [Link]

• Chemissian: software to analyze spectra, build density maps and molecular orbitals. Chemissian. Available at: [Link]

• Analysing spectral data: comparison and application of two techniques. ResearchGate. Available at: [Link]

• Comparison of the theoretical and experimental UV/Vis spectra. ResearchGate. Available at: [Link]

• SpectraMatcher: A Python Program for Interactive Analysis and Peak Assignment of Vibronic Spectra. arXiv. Available at: [Link]

• Comparison of theoretical and experimental ( 1 H NMR, 13 C ) chemical... ResearchGate. Available at: [Link]

• Comparison of experimental and DFT-calculated NMR chemical shifts of 2-amino and 2-hydroxyl substituted phenyl benzimidazoles, benzoxazoles and benzothiazoles in four solvents using the IEF-PCM solvation model. PubMed. Available at: [Link]

• Predicted and Experimental NMR Chemical Shifts at Variable Temperatures: The Effect of Protein Conformational Dynamics. Columbia University. Available at: [Link]

• Full article: Theoretical prediction of absorbance spectra considering the particle size distribution using Mie theory and their comparison with the experimental UV–Vis spectra of synthesized nanoparticles. Taylor & Francis Online. Available at: [Link]

• AMSspectra: Comparison with experimental spectra. YouTube. Available at: [Link]

• Spectroscopic Qualitative Analysis Methods for Pharmaceutical Development and Manufacturing. American Pharmaceutical Review. Available at: [Link]

• The Essentials of Analytical Spectroscopy: Theory and Applications. Coblentz Society. Available at: [Link]

• Comparison of Machine Learning Methods for Spectroscopic Data Analysis. Ondalys. Available at: [Link]

• A comparison of theoretical and experimental chemical shifts.... ResearchGate. Available at: [Link]

• How to do Frequency Vibrational DFT calculation & generate IR spectrum in Gauss view Using Gaussian? YouTube. Available at: [Link]

• Can any one explain the difference between vibration modes and assignments in infrared analyses? ResearchGate. Available at: [Link]

• Chemical shift-based methods in NMR structure determination. PubMed Central. Available at: [Link]

• Vibrational Spectroscopy — Tutorials 2025.1 documentation. SCM. Available at: [Link]

• Theoretical analysis of the experimental UV-Vis absorption spectra of some phenolic Schiff bases. Taylor & Francis Online. Available at: [Link]

• Comparative Analysis of Spectroscopic Techniques. Solubility of Things. Available at: [Link]

• Using Density Functional Theory Approach for Vibrational Analysis. IJARIIT. Available at: [Link]

• Vibrational Modes. Chemistry LibreTexts. Available at: [Link]

• Theoretical Spectroscopy. ResearchGate. Available at: [Link]

• Spectroscopic Methods. Saylor Academy. Available at: [Link]

• Comparison of the theoretical and experimental UV/Vis spectra. ResearchGate. Available at: [Link]

• Unveiling the Crystal Structure of Sanidine: A Polarized Raman and Ab Initio Simulation Exploration. MDPI. Available at: [Link]

• Spectroscopy. Wikipedia. Available at: [Link]

• Spectroscopy. Britannica. Available at: [Link]

• 4: Formal Lab Reports. Chemistry LibreTexts. Available at: [Link]

• Comparison between experimental and theoretical UV–visible absorption spectra of (a), (b), (c) and (d). ResearchGate. Available at: [Link]

• Comparison between experimental and theoretical difference spectra a... ResearchGate. Available at: [Link]

• FAIRSpec-Ready Spectroscopic Data Collections – Advice for Researchers, Authors, and Data Managers (IUPAC Technical Report). ChemRxiv. Available at: [Link]

• A Comparison between Experimental and Theoretical Spectroscopic Data of Ofloxacin. Journal of Pharmaceutical and Medicinal Chemistry. Available at: [Link]

• Guidelines for Lab Reports. Swarthmore College. Available at: [Link]

• Experimental reporting. Royal Society of Chemistry. Available at: [Link]

• Validation of computational results with experimental data. Fiveable. Available at: [Link]

• Testing and Validation of Computational Methods for Mass Spectrometry. PubMed Central. Available at: [Link]

• Should the scale of theoretically obtained UV-Vis spectrum and experimental spectrum be same for comparison? ResearchGate. Available at: [Link]

• 2023 VWSCC: Session 07 — DFT Exercises. YouTube. Available at: [Link]

• A new computational methodology for the characterization of complex molecular environments using IR spectroscopy. RSC Publishing. Available at: [Link]

• Accuracy and Interpretability: The Devil and the Holy Grail. New Routes across Old Boundaries in Computational Spectroscopy. ACS Publications. Available at: [Link]

• Handbook on Writing Laboratory Reports. University of Zurich. Available at: [Link]

• How to generate vibrational spectra for materials. YouTube. Available at: [Link]

• Computational Spectroscopy: Methods, Experiments and Applications. ResearchGate. Available at: [Link]

• The Big Review III: Molecular Vibration Theory. Spectroscopy Online. Available at: [Link]

• Group theory and vibrational spectroscopy: Part-V (Classification of vibrational modes). YouTube. Available at: [Link]

• Spectroscopy data analysis and calculations using the Jupyter notebook. YouTube. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. ijariie.com [ijariie.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. arxiv.org [arxiv.org]
• 8. SpectraMatcher: A Python Program for Interactive Analysis and Peak Assignment of Vibronic Spectra [arxiv.org]
• 9. Introducing SpectraFit: An Open-Source Tool for Interactive Spectral Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chemissian: software to analyze spectra, build density maps and molecular orbitals | [chemissian.com]
• 11. Experimental reporting [rsc.org]
• 12. Guidelines for Lab Reports [ccc.chem.pitt.edu]

A Comparative Cost-Effectiveness Analysis of Synthetic Routes to 5-Fluoro-2-(methylthio)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoro-2-(methylthio)pyrimidine is a crucial heterocyclic building block in medicinal chemistry, finding application in the synthesis of various therapeutic agents. Its structural motifs, a fluorinated pyrimidine core and a methylthio substituent, are prevalent in compounds targeting a range of biological pathways. The efficient and cost-effective synthesis of this intermediate is therefore of significant interest to the pharmaceutical and biotechnology industries. This guide provides a detailed comparative analysis of the primary synthetic methodologies for 5-Fluoro-2-(methylthio)pyrimidine, with a focus on experimental data, cost-effectiveness, and practical considerations for laboratory and pilot-scale production.

At a Glance: Comparison of Synthetic Routes

Metric	Route 1: Chlorination and Nucleophilic Substitution	Route 2: Acyclic Condensation with S-Methylisothiourea
Starting Materials	5-Fluorouracil, Phosphorus Oxychloride, Sodium Thiomethoxide	Fluoroacetonitrile, Methyl Formate, S-Methylisothiourea
Overall Yield	High (estimated >65%)	Moderate (estimated 40-50%)
Reagent Cost	Moderate to High	Moderate
Process Complexity	2-step, well-defined intermediates	Multi-step, potential for side reactions
Scalability	Good	Moderate
Safety Concerns	Use of POCl₃ (corrosive, toxic fumes), Methyl Mercaptan (toxic, flammable gas) if used as an alternative to sodium thiomethoxide	Use of Potassium tert-butoxide (pyrophoric), toxic intermediates

Route 1: The Dominant Strategy - Chlorination and Nucleophilic Aromatic Substitution

This is the most direct and commonly employed approach for the synthesis of 5-Fluoro-2-(methylthio)pyrimidine. It is a two-step process that begins with the readily available and relatively inexpensive 5-Fluorouracil.

Step 1: Synthesis of 2,4-Dichloro-5-fluoropyrimidine

The initial step involves the conversion of the hydroxyl groups of 5-Fluorouracil to chlorides. This is a standard transformation for pyrimidines and is typically achieved with high efficiency.

Experimental Protocol

• To a stirred suspension of 5-fluorouracil (1.0 eq) in a suitable solvent such as toluene, add N,N-dimethylaniline (2.0 eq) as a base.

• Slowly add phosphorus oxychloride (POCl₃, 2.5 eq) to the mixture, maintaining the temperature below 40°C.

• After the addition is complete, heat the reaction mixture to reflux (approx. 100-110°C) for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Cool the reaction mixture to room temperature and carefully quench by pouring it into a mixture of ice and water.

• Separate the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2,4-dichloro-5-fluoropyrimidine, which can be used in the next step without further purification.

Yields for this step are consistently reported in the range of 92-95%.[1][2]

Step 2: Selective Nucleophilic Substitution with a Methylthiol Source

The second step involves the selective reaction of 2,4-dichloro-5-fluoropyrimidine with a nucleophilic methylthiol source. The 4-position of the pyrimidine ring is generally more activated towards nucleophilic attack. However, conditions can be optimized to favor substitution at the 2-position.

Experimental Protocol

• Dissolve 2,4-dichloro-5-fluoropyrimidine (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF).

• Add sodium thiomethoxide (1.0-1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring for the consumption of the starting material by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract the product with ethyl acetate.

• Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-Fluoro-2-(methylthio)pyrimidine.

Based on analogous reactions, the expected yield for this step is in the range of 70-80%.[3]

Cost-Effectiveness Analysis of Route 1

Reagent	Purity	Price (per g)	Molar Mass ( g/mol )	Moles per mole of product	Cost per mole of product
5-Fluorouracil	>99%	~$2.00	130.08	1.0	~$2.00
Phosphorus Oxychloride	>99%	~$0.50	153.33	2.5	~$1.25
N,N-Dimethylaniline	>99%	~$0.30	121.18	2.0	~$0.60
Sodium Thiomethoxide	>95%	~$20.00	70.09	1.2	~$24.00
Total Estimated Reagent Cost	~$27.85 per mole

Note: Prices are estimates based on bulk chemical supplier listings and are subject to change. This analysis does not include solvent, energy, labor, or waste disposal costs.

Diagram of Route 1 Synthesis

Caption: Synthetic pathway for Route 1.

Route 2: The Alternative Approach - Acyclic Condensation

This route builds the pyrimidine ring from acyclic precursors. While potentially more convergent, it often involves more steps and can be lower yielding than Route 1.

Synthetic Strategy

This method is based on the synthesis of similar 5-fluoropyrimidines and involves the following key transformations:

• Formation of a Fluorinated C3 Building Block: Condensation of fluoroacetonitrile with an appropriate C1 source, such as methyl formate, in the presence of a strong base like potassium tert-butoxide, generates a fluorinated enolate intermediate.[4]

• Cyclization with S-Methylisothiourea: The in-situ generated enolate is then reacted with S-methylisothiourea to form the 5-fluoro-2-(methylthio)pyrimidine ring.

Experimental Protocol (Proposed)

• To a solution of fluoroacetonitrile (1.0 eq) and methyl formate (1.2 eq) in an anhydrous solvent like THF, add potassium tert-butoxide (1.2 eq) at low temperature (-10°C to 0°C).

• Stir the mixture for 1-2 hours to form the potassium (Z)-2-cyano-2-fluoroethenolate.

• In a separate flask, prepare a solution of S-methylisothiourea sulfate (0.6 eq) and a base (e.g., sodium methoxide) in methanol.

• Add the solution of S-methylisothiourea to the enolate mixture and allow the reaction to proceed at room temperature for 12-24 hours.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the product via column chromatography.

The overall yield for this multi-step process is estimated to be in the 40-50% range based on similar reported syntheses.[4]

Cost-Effectiveness Analysis of Route 2

Reagent	Purity	Price (per g)	Molar Mass ( g/mol )	Moles per mole of product	Cost per mole of product
Fluoroacetonitrile	>98%	~$15.00	59.04	1.0	~$15.00
Methyl Formate	>99%	~$0.20	60.05	1.2	~$0.24
Potassium tert-butoxide	>98%	~$1.00	112.21	1.2	~$1.20
S-Methylisothiourea sulfate	>98%	~$0.50	278.33	0.6	~$0.30
Total Estimated Reagent Cost	~$16.74 per mole

Note: Prices are estimates based on bulk chemical supplier listings and are subject to change. This analysis does not include solvent, energy, labor, or waste disposal costs.

Diagram of Route 2 Synthesis

Caption: Synthetic pathway for Route 2.

Discussion and Recommendations

Route 1: The Reliable Workhorse

This two-step synthesis from 5-Fluorouracil is the more established and likely more reliable method for producing 5-Fluoro-2-(methylthio)pyrimidine.

• Advantages:

  • High Overall Yield: The high yields of both steps contribute to a more efficient overall process.

  • Readily Available Starting Materials: 5-Fluorouracil is a widely produced commodity chemical.

  • Well-Understood Chemistry: The reactions involved are standard transformations in heterocyclic chemistry, making troubleshooting and optimization more straightforward.

• Disadvantages:

  • Higher Reagent Cost: The primary cost driver is sodium thiomethoxide. While the overall process may be more efficient in terms of yield, the upfront reagent cost per mole is higher.

  • Safety of Reagents: Phosphorus oxychloride is highly corrosive and reacts violently with water. If methyl mercaptan is used as an alternative to sodium thiomethoxide, its toxicity and low boiling point require specialized handling procedures.

Route 2: The Potentially Cheaper, but More Complex Alternative

The acyclic condensation route offers a lower estimated reagent cost per mole. However, this is offset by a lower overall yield and increased process complexity.

• Advantages:

  • Lower Reagent Cost: The starting materials for this route are generally less expensive than the key reagents in Route 1.

  • Avoidance of POCl₃: This route avoids the use of the highly hazardous phosphorus oxychloride.

• Disadvantages:

  • Lower Overall Yield: The multi-step nature and potential for side reactions in the condensation and cyclization steps lead to a lower overall yield, which can negate the initial cost savings of the reagents.

  • Process Optimization: This route would likely require more significant process development and optimization to achieve consistent results, particularly on a larger scale.

  • Handling of Pyrophoric Reagents: The use of potassium tert-butoxide requires strict anhydrous conditions and careful handling.

Conclusion

For most laboratory and pilot-scale applications, Route 1 is the recommended synthetic strategy for preparing 5-Fluoro-2-(methylthio)pyrimidine. Its reliability, high overall yield, and well-understood reaction steps provide a more predictable and efficient path to the desired product, despite the higher cost of sodium thiomethoxide. The higher yield means that for a given amount of final product, the total cost and waste generated may be lower than for Route 2.

Route 2 presents an interesting alternative, particularly if the cost of sodium thiomethoxide is prohibitive or if there is a strong desire to avoid phosphorus oxychloride. However, significant investment in process optimization would be required to improve the overall yield and make it truly cost-competitive with Route 1. For industrial-scale production, a thorough process development study for both routes would be necessary to determine the most economically viable option, taking into account not just reagent costs, but also throughput, labor, and waste disposal.

References

• Synthesis of 2,4-dichloro-5-fluoropyrimidine and recovery of DMA from waste water. (n.d.). Retrieved from [Link][1]

• Nishimura, Y., Okamoto, Y., Ikunaka, M., & Ohyama, Y. (2011). Synthetic studies on novel 1,4-dihydro-2-methylthio-4,4,6-trisubstituted pyrimidine-5-carboxylic acid esters and their tautomers. Chemical & Pharmaceutical Bulletin, 59(12), 1458-1466.[3]

• Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. (2020). Medicines for All Institute (M4ALL) - Virginia Commonwealth University. Retrieved from [Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,4-Dichloro-5-fluoropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 3. Synthetic studies on novel 1,4-dihydro-2-methylthio-4,4,6-trisubstituted pyrimidine-5-carboxylic acid esters and their tautomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medicines4all.vcu.edu [medicines4all.vcu.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Fluoro-2-(methylthio)pyrimidine

For researchers, scientists, and professionals in drug development, the responsible management and disposal of chemical reagents are fundamental to ensuring a safe laboratory environment and protecting the broader ecosystem. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Fluoro-2-(methylthio)pyrimidine, a fluorinated pyrimidine derivative. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, it must be treated as a hazardous chemical, and disposal procedures should be based on the known hazards of structurally similar compounds and relevant regulatory guidelines.

The causality behind these stringent disposal protocols is rooted in the potential for fluorinated organic compounds to be persistent in the environment and the general toxicity associated with many heterocyclic compounds used in pharmaceutical research. Adherence to these procedures is not just a matter of compliance but a critical component of responsible scientific practice.

PART 1: Immediate Safety and Hazard Assessment

Table 1: Hazard Profile and Personal Protective Equipment (PPE)

Hazard Classification (Assumed)	Description	Required Personal Protective Equipment (PPE)
Acute Toxicity	May be harmful if swallowed, in contact with skin, or if inhaled.[1][2]	Tightly fitting safety goggles or face shield, chemically impermeable gloves (e.g., nitrile, neoprene), lab coat, and if aerosolization is possible, a NIOSH-approved respirator.[1][3]
Skin Corrosion/Irritation	May cause skin irritation.[4]	Protective gloves and lab coat are essential to prevent skin contact.[3][4]
Serious Eye Damage/Irritation	May cause serious eye irritation.[1][4]	Safety goggles or a face shield must be worn at all times.[3]
Environmental Hazards	Discharge into the environment should be avoided.[5][6] Halogenated organic compounds can be persistent.	All waste must be collected and disposed of as hazardous waste. Do not discharge to sewer systems.[5][7]

All handling and preparation for disposal of 5-Fluoro-2-(methylthio)pyrimidine and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3] Ensure that an eyewash station and safety shower are readily accessible.[1][3]

PART 2: Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the collection, storage, and disposal of waste containing 5-Fluoro-2-(methylthio)pyrimidine.

Step 1: Waste Segregation and Collection

• Solid Waste: Collect un-used or contaminated solid 5-Fluoro-2-(methylthio)pyrimidine in a dedicated, clearly labeled, and sealable container. This includes any contaminated personal protective equipment (PPE), such as gloves, and absorbent materials used for spills.

• Liquid Waste: If 5-Fluoro-2-(methylthio)pyrimidine is in a solution, collect it in a compatible, leak-proof container.[3] Do not mix with other solvent wastes unless their compatibility is confirmed to avoid potentially hazardous reactions.[3] Consult a chemical compatibility chart if unsure.[8][9][10]

• Sharps Waste: Any sharps, such as needles or broken glass contaminated with the compound, must be placed in a designated, puncture-resistant sharps container.[3]

Step 2: Container Management

Proper container selection and labeling are critical to prevent accidental exposure and ensure regulatory compliance.

• Container Type: Use containers that are chemically compatible with 5-Fluoro-2-(methylthio)pyrimidine. Whenever possible, use the original manufacturer's container.[3] If a different container is used, ensure it is clean, in good condition, and has a secure lid.

• Labeling: Affix a hazardous waste tag to each container as soon as the first drop of waste is added.[3] The label must include:

  • The full chemical name: "5-Fluoro-2-(methylthio)pyrimidine"

  • The words "Hazardous Waste"

  • The date the waste was first added

  • The specific hazards (e.g., "Toxic," "Irritant")

Step 3: On-Site Storage

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of laboratory personnel.[3]

• Keep containers tightly closed except when adding waste.[4]

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][6]

• Ensure the storage area has secondary containment to capture any potential leaks or spills.

Step 4: Final Disposal

The final disposal of 5-Fluoro-2-(methylthio)pyrimidine waste must be conducted through a licensed chemical destruction facility.

• Incineration: High-temperature incineration with flue gas scrubbing is a common method for the disposal of halogenated organic compounds.[5][11] Due to the presence of fluorine, specialized incinerators capable of handling fluorinated waste streams are necessary to prevent the release of harmful byproducts.[12][13] The high stability of the carbon-fluorine bond requires high temperatures for complete destruction.[12][14]

• Licensed Waste Hauler: Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste disposal company.

Never dispose of 5-Fluoro-2-(methylthio)pyrimidine down the drain or in regular trash.[5][6]

PART 3: Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated. If the spill is significant, work from upwind.[5]

• Personal Protection: Don the appropriate PPE as outlined in Table 1 before attempting to clean the spill.

• Containment and Cleanup:

  • For solid spills: Carefully sweep up the material and place it in a suitable, closed container for disposal.[1][2] Avoid generating dust.[2][5]

  • For liquid spills: Cover the spill with an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[4][15] Collect the absorbed material and place it in a sealed container for disposal.[4][5]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's EHS office.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 5-Fluoro-2-(methylthio)pyrimidine.

Caption: Decision workflow for the safe disposal of 5-Fluoro-2-(methylthio)pyrimidine waste.

References

• U.S. Environmental Protection Agency. (n.d.). Per- and Polyfluoroalkyl Substances (PFAS): Incineration to Manage PFAS Waste Streams. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2019, June 11). Safety Data Sheet: Pyrimidine 98%. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from [Link]

• CPAChem. (2023, January 9). Safety data sheet. Retrieved from [Link]

• Trinity Consultants. (2021, January 29). EPA Publishes Guidance on PFAS Destruction and Disposal. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Production, Import, Use, and Disposal of Pyridine. Retrieved from [Link]

• Walchem. (2024, April 19). Chemical Compatibility Chart. Retrieved from [Link]

• Cole-Parmer. (2024, October 29). Chemical Compatibility Guide. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. chemos.de [chemos.de]
• 7. cpachem.com [cpachem.com]
• 8. walchem.com [walchem.com]
• 9. graco.com [graco.com]
• 10. wisconsin.edu [wisconsin.edu]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. trinityconsultants.com [trinityconsultants.com]
• 15. static.cymitquimica.com [static.cymitquimica.com]

Navigating the Safe Handling of 5-Fluoro-2-(methylthio)pyrimidine: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the introduction of novel chemical entities into the laboratory workflow is a daily reality. Among these, 5-Fluoro-2-(methylthio)pyrimidine, with its significant potential in synthetic chemistry, demands a robust and well-understood safety protocol. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions for handling this compound. Our commitment is to empower you with the knowledge to maintain a safe and efficient research environment.

Hazard Assessment: Understanding the Risks of Fluorinated Pyrimidines

While a specific, comprehensive toxicological profile for 5-Fluoro-2-(methylthio)pyrimidine is not extensively documented in publicly available literature, its structural similarity to other fluorinated pyrimidines, a class of compounds often used as antimetabolites in chemotherapy, warrants a cautious approach.[1][2] Compounds like 5-Fluorouracil are known to be toxic if swallowed and may cause irritation to the skin, eyes, and respiratory system.[1] Therefore, it is prudent to handle 5-Fluoro-2-(methylthio)pyrimidine with the assumption that it may possess similar hazardous properties.

Key Assumed Hazards:

• May cause skin and serious eye irritation.[3]

• May cause respiratory irritation.[3]

• May be harmful if swallowed.[4]

All laboratory operations involving this compound must be conducted with the appropriate engineering controls and personal protective equipment to mitigate these potential risks.

Personal Protective Equipment (PPE): Your Primary Line of Defense

A multi-layered approach to personal protection is crucial when handling 5-Fluoro-2-(methylthio)pyrimidine. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

Equipment	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber)	To prevent direct skin contact with the compound, which may cause irritation.[3][5]
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	To protect the eyes from splashes or airborne particles of the compound, which could cause serious irritation.[3][5]
Body Protection	A fire/flame resistant and impervious lab coat, fully buttoned with long sleeves.	To protect skin and personal clothing from contamination in case of spills.[6]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator.	Recommended when handling the powder outside of a certified chemical fume hood or if there is a risk of generating dust or aerosols.[4][5]
General Lab Attire	Long pants and closed-toe shoes.	Standard laboratory practice to protect against accidental spills.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling 5-Fluoro-2-(methylthio)pyrimidine is essential for minimizing exposure and ensuring the integrity of your experiments. The following workflow should be adapted to your specific laboratory setup and institutional safety protocols.

Caption: A decision tree for the proper segregation and disposal of waste.

Emergency Procedures: Spill and Exposure Response

In the event of a spill or accidental exposure, a swift and informed response is critical.

• Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and remove any contaminated clothing. [3][5]Seek medical attention.

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [3]Remove contact lenses if present and easy to do. [3]Seek immediate medical attention.

• Inhalation : If a researcher inhales the compound, move them to fresh air immediately. [3]If they are not breathing, provide artificial respiration. Seek medical attention.

• Spill : In the case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal as hazardous waste. [7]Ventilate the area and wash the spill site after the material has been collected. For large spills, evacuate the area and contact your institution's EHS department.

By adhering to these detailed procedures, you can confidently and safely incorporate 5-Fluoro-2-(methylthio)pyrimidine into your research endeavors, fostering a culture of safety and scientific excellence within your laboratory.

References

• NCI at Frederick. (2014, December 31). Chemical Safety Practices Recommendations 5-Fluorouracil (5-FU). Retrieved from [Link]

• University of Rhode Island. (n.d.). Safe Handling and Disposal of Antineoplastic and Other Drugs. Retrieved from [Link]

Sources

• 1. ncifrederick.cancer.gov [ncifrederick.cancer.gov]
• 2. ehs.umich.edu [ehs.umich.edu]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]